beta-Spathulenol

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Beta-Spathulenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of beta-spathulenol, a tricyclic sesquiterpenoid alcohol found in the essential oils of various plants. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the scientific attributes and potential therapeutic applications of this natural compound.

Core Physicochemical Data

Beta-spathulenol, a colorless to pale yellow liquid at room temperature, possesses a range of physicochemical properties that are critical for its handling, characterization, and application in research and development.[1] A summary of these key quantitative data is presented in the tables below for ease of reference and comparison.

Table 1: General and Physical Properties of Beta-Spathulenol

Property	Value	Source(s)
Molecular Formula	C₁₅H₂₄O	[2][3]
Molecular Weight	220.35 g/mol	[2][3]
Appearance	Colorless to pale yellow clear liquid (estimated)	[1]
Boiling Point	296.00 to 298.00 °C @ 760.00 mm Hg	[3]
Solubility	Soluble in alcohol; Insoluble in water	[1]

Table 2: Spectroscopic Data of Beta-Spathulenol

Spectroscopic Technique	Key Data Points	Source(s)
¹H-NMR (CDCl₃, 400 MHz)	δ (ppm): 4.72 (s, 1H), 4.69 (s, 1H), 2.40-2.30 (m, 2H), 2.20-2.10 (m, 1H), 2.05-1.95 (m, 1H), 1.80-1.70 (m, 1H), 1.65-1.50 (m, 3H), 1.30 (s, 3H), 1.06 (s, 3H), 0.68 (d, J=8.0 Hz, 1H), 0.63 (s, 3H)
¹³C-NMR (CDCl₃, 100 MHz)	δ (ppm): 156.4, 106.0, 81.3, 53.2, 49.8, 41.9, 41.7, 39.2, 35.1, 29.3, 28.9, 26.8, 26.3, 21.0, 16.5
Mass Spectrometry (GC-MS)	m/z: 220 (M+), 205, 187, 177, 162, 159, 147, 133, 119, 105, 91, 79, 67, 55, 43
FT-IR	Characteristic peaks indicating the presence of O-H (alcohol) and C=C (alkene) functional groups.

Experimental Protocols

The isolation and purification of beta-spathulenol from natural sources are crucial steps for its further study and application. The following section details the methodologies for its extraction and purification, primarily from plant essential oils.

Isolation by Steam Distillation

Beta-spathulenol is a volatile compound and is typically isolated from the essential oils of plants such as Salvia mirzayanii.[4][5][6][7][8] Steam distillation is the preferred method for extracting these essential oils.

Caption: Purification of beta-spathulenol via column chromatography.

Detailed Methodology:

• Column Preparation: A glass column is packed with silica gel (60-120 mesh) as the stationary phase, typically as a slurry in a non-polar solvent like n-hexane.

• Sample Loading: The crude essential oil is dissolved in a minimal amount of the initial mobile phase and loaded onto the top of the silica gel column.

• Elution: The column is eluted with a solvent system of increasing polarity, starting with a non-polar solvent (e.g., 100% n-hexane) and gradually increasing the proportion of a more polar solvent (e.g., ethyl acetate).

• Fraction Collection: The eluate is collected in a series of fractions.

• Purity Analysis: The purity of each fraction is monitored using Thin Layer Chromatography (TLC).

• Pooling and Evaporation: Fractions containing pure beta-spathulenol are combined, and the solvent is removed under reduced pressure to yield the purified compound.

Biological Activities and Signaling Pathways

Beta-spathulenol has been reported to exhibit several biological activities, including immunosuppressive, anti-inflammatory, antioxidant, and anticancer effects. Two notable mechanisms of action at the cellular level are the induction of apoptosis and the inhibition of the multidrug resistance protein 1 (MDR1).

Induction of Apoptosis

Beta-spathulenol has been shown to induce apoptosis, or programmed cell death, in cancer cells. While the precise signaling cascade initiated by beta-spathulenol is still under investigation, it is known to involve the activation of caspases, a family of proteases that execute the apoptotic process.

Proposed Apoptotic Signaling Pathway

Caption: Proposed intrinsic apoptosis pathway induced by beta-spathulenol.

Inhibition of Multidrug Resistance Protein 1 (MDR1)

Multidrug resistance is a significant challenge in cancer chemotherapy, and the overexpression of efflux pumps like MDR1 (also known as P-glycoprotein or ABCB1) is a common mechanism. [9][10]Beta-spathulenol has been identified as an inhibitor of the MDR1 efflux pump, which can enhance the efficacy of co-administered chemotherapeutic drugs. [11] Mechanism of MDR1 Inhibition

Caption: Inhibition of the MDR1 efflux pump by beta-spathulenol.

The exact mechanism of inhibition, whether through direct binding to the transporter or by modulating its expression, is an area of ongoing research. However, the functional outcome is the increased intracellular accumulation of chemotherapeutic agents, thereby restoring their cytotoxic efficacy.

References

• 1. spathulenol, 6750-60-3 [thegoodscentscompany.com]
• 2. beta-Spathulenol | C15H24O | CID 522266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Spathulenol | C15H24O | CID 92231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. iji.sums.ac.ir [iji.sums.ac.ir]
• 6. brieflands.com [brieflands.com]
• 7. repository.brieflands.com [repository.brieflands.com]
• 8. jmpb.areeo.ac.ir [jmpb.areeo.ac.ir]
• 9. Decrease of ABCB1 protein expression and increase of G1 phase arrest induced by oleanolic acid in human multidrug-resistant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Biosynthesis of Beta-Spathulenol in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of numerous plant species. It is recognized for a range of bioactive properties, including anti-inflammatory, antimicrobial, and antioxidant activities, making it a compound of significant interest for pharmaceutical research and drug development. This technical guide provides a comprehensive overview of the beta-spathulenol biosynthesis pathway in plants, detailing the enzymatic steps, regulatory mechanisms, and relevant experimental protocols.

The Core Biosynthesis Pathway

The biosynthesis of beta-spathulenol originates from the central isoprenoid pathway, starting with the precursor molecule farnesyl pyrophosphate (FPP). The formation of the characteristic tricyclic structure of beta-spathulenol is catalyzed by a class of enzymes known as sesquiterpene synthases (TPS).

The proposed biosynthetic route begins with the universal C15 precursor, farnesyl pyrophosphate (FPP)[1]. The cyclization of FPP is a complex process that can lead to a variety of sesquiterpene skeletons. In the case of beta-spathulenol, a dedicated or promiscuous sesquiterpene synthase catalyzes a series of intramolecular cyclizations. While a specific "spathulenol synthase" has not been definitively isolated and characterized from all plant sources, various sesquiterpene synthases are known to produce spathulenol as one of their products. The reaction involves the initial ionization of FPP to a farnesyl cation, followed by a cascade of cyclizations and rearrangements. An intermediate, bicyclogermacrene, has been proposed in the pathway leading to the allo-aromadendrene skeleton, a key structural feature of spathulenol[1].

References

• 1. jjbs.hu.edu.jo [jjbs.hu.edu.jo]

A Technical Guide to the Discovery, Isolation, and Characterization of β-Spathulenol

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the sesquiterpenoid alcohol β-Spathulenol, a prominent constituent in the essential oils of numerous plant species. It details the compound's natural sources, outlines detailed experimental protocols for its extraction and isolation, and presents its physicochemical and spectroscopic properties. This guide is intended to serve as a technical resource for professionals engaged in natural product chemistry, pharmacology, and drug development.

Introduction and Discovery

β-Spathulenol (C₁₅H₂₄O) is a tricyclic sesquiterpenoid alcohol characterized by an aromadendrane skeleton.[1][2] It is a well-documented component of volatile oils from a wide array of botanicals.[2][3] The compound was first identified as a sesquiterpene alcohol isolated from the essential oils of Artemisia vulgaris L. and Artemisia dracunculus L.[2][4] Since its initial discovery, β-Spathulenol has been identified in numerous plant families and has garnered significant interest due to its diverse and promising biological activities, including antimicrobial, antioxidant, anti-inflammatory, and cytotoxic properties.[1][5]

Natural Sources

β-Spathulenol is widely distributed in the plant kingdom. It is often one of the major components of the essential oils extracted from the leaves, flowers, and aerial parts of various species. The concentration can vary significantly based on the plant's geographical location, stage of development, and the specific extraction method used.[6]

Plant Species	Family	Plant Part Used	Notable Yield/Observation
Moluccella aucheri	Lamiaceae	Aerial Parts	Found to be the most abundant component (63.3%).[1][7]
Eryngium maritimum	Apiaceae	Aerial Parts	Identified as a main compound (22.0%).[8]
Hymenocrater incanus	Lamiaceae	Flowering Twigs	A dominant compound at 12.61%.[6]
Salvia species	Lamiaceae	Aerial Parts	A major constituent in several Salvia species.[9]
Artemisia annua	Asteraceae	Not Specified	Reported as a known source.[3]
Aster altaicus	Asteraceae	Not Specified	Reported as a known source.[3]
Stevia rebaudiana	Asteraceae	Leaf	Identified as a major component (14.9%) in some studies.[1]

Experimental Protocols

The following sections describe the generalized yet detailed methodologies for the extraction, isolation, and identification of β-Spathulenol from plant sources.

General Workflow for Extraction and Isolation

The overall process involves preparing the plant material, extracting the crude essential oil, and then purifying the oil to isolate the target compound.

Caption: General workflow for the isolation of β-Spathulenol.

Protocol 1: Extraction by Hydrodistillation

This is the most frequently employed method for extracting essential oils containing β-Spathulenol.[6][9]

• Preparation of Plant Material: Collect the desired plant parts (e.g., flowering aerial parts) and air-dry them in a shaded, well-ventilated area until brittle.[1][9] Grind the dried material into a coarse powder.

• Apparatus Setup: Place approximately 100 g of the dried, powdered plant material into a 2-liter flask of a Clevenger-type apparatus.[6][9] Add distilled water until the material is fully submerged.[6]

• Distillation: Heat the flask for a duration of 3 hours. The steam and volatile oils will rise, condense, and collect in the graduated tube of the Clevenger apparatus.[1][9]

• Oil Collection: After the distillation is complete, allow the apparatus to cool. Carefully collect the separated essential oil layer.

• Drying and Storage: Dry the collected oil over anhydrous sodium sulfate (Na₂SO₄) to remove residual water. Store the final essential oil in a sealed vial at a low temperature (e.g., 4°C) in the dark.[10]

Protocol 2: Isolation by Column Chromatography

To obtain pure β-Spathulenol from the crude essential oil, column chromatography is a standard and effective technique.

• Column Preparation: Prepare a glass column packed with silica gel (60-120 mesh) as the stationary phase, using a non-polar solvent like n-hexane to create a slurry.

• Sample Loading: Dissolve a known quantity of the crude essential oil in a minimal amount of n-hexane and adsorb it onto a small amount of silica gel. Carefully load this onto the top of the prepared column.

• Elution: Begin elution with 100% n-hexane (mobile phase). Gradually increase the polarity of the mobile phase by introducing ethyl acetate in a stepwise gradient (e.g., 98:2, 95:5, 90:10 n-hexane:ethyl acetate).

• Fraction Collection: Collect the eluate in sequential fractions.

• Monitoring: Monitor the separation process using Thin Layer Chromatography (TLC) to identify fractions containing β-Spathulenol. Combine the pure fractions.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield isolated β-Spathulenol.

Structural Elucidation and Identification

The identity and structure of β-Spathulenol are confirmed through a combination of modern analytical techniques.

Caption: Logical workflow for the structural confirmation of β-Spathulenol.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for identifying β-Spathulenol in an essential oil mixture. The compound is identified by comparing its mass spectrum and its calculated Kovats Retention Index (RI) with data from established libraries (like NIST) and literature values.[1][11] The molecular ion peak [M]⁺ is observed at m/z 220.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for the unambiguous structural elucidation of the isolated compound, providing detailed information about the carbon-hydrogen framework.[3][13]

• Infrared (IR) Spectroscopy: IR analysis is used to confirm the presence of key functional groups, such as the hydroxyl (-OH) group stretch and the C=C bond of the exocyclic methylene group.[13]

Physicochemical and Spectroscopic Data

The fundamental properties and analytical data for β-Spathulenol are summarized below.

Table 2: Physicochemical Properties of β-Spathulenol

Property	Value	Source
Molecular Formula	C₁₅H₂₄O	[3][11]
Molecular Weight	220.35 g/mol	[3][11]
IUPAC Name	1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-ol	[3]
CAS Registry Number	6750-60-3	[11]

Table 3: Chromatographic and Mass Spectrometric Data

Parameter	Value	Source
Molecular Ion Peak [M]⁺	m/z 220	[12]
Key Mass Fragments	m/z 205, 187, 159, 145, 119, 91, 69, 43	[12]
Kovats Retention Index	~1576 - 1581 (Non-polar column)	[3][11]

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Spathulenol | C15H24O | CID 92231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. beta-Spathulenol | C15H24O | CID 522266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. spathulenol, 6750-60-3 [thegoodscentscompany.com]
• 5. researchgate.net [researchgate.net]
• 6. journals.plos.org [journals.plos.org]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Essential Oil Composition Analysis, Antimicrobial Activities, and Biosystematic Studies on Six Species of Salvia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. (-)-Spathulenol [webbook.nist.gov]
• 12. researchgate.net [researchgate.net]
• 13. Preparation of Medicinal Plants: Basic Extraction and Fractionation Procedures for Experimental Purposes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Solubility and Stability of Beta-Spathulenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-Spathulenol is a tricyclic sesquiterpene alcohol found in the essential oils of various plants, including those of the Asteraceae and Lamiaceae families. As a naturally occurring bioactive compound, it has garnered interest for its potential pharmacological activities. A thorough understanding of its solubility and stability is paramount for its extraction, formulation, and investigation as a potential therapeutic agent. This technical guide provides a comprehensive overview of the available data and recommended experimental protocols for assessing the solubility and stability of beta-Spathulenol.

Physicochemical Properties of Beta-Spathulenol

Quantitative data on the experimental solubility and stability of beta-Spathulenol is limited in publicly available literature. However, based on its chemical structure and data from analogous compounds, certain physicochemical properties can be predicted. The following table summarizes the computed properties for Spathulenol, a closely related compound from which beta-Spathulenol is derived by dehydration. These values provide an estimate of what can be expected for beta-Spathulenol.

Property	Predicted Value	Data Source
Molecular Formula	C₁₅H₂₄O	PubChem
Molecular Weight	220.35 g/mol	PubChem
Water Solubility	0.032 g/L	FooDB
logP (Octanol-Water)	2.75	FooDB
logS	-3.8	FooDB
pKa (Strongest Acidic)	19.93	FooDB
pKa (Strongest Basic)	-0.64	FooDB
Boiling Point	296.00 to 298.00 °C @ 760.00 mm Hg	PubChem

Solubility Profile

Beta-Spathulenol is a lipophilic molecule, and as such, it is expected to have low aqueous solubility and be more soluble in organic solvents.

Aqueous Solubility

The predicted water solubility of Spathulenol is low (0.032 g/L), suggesting that beta-Spathulenol is also poorly soluble in water. The solubility in aqueous buffers is expected to be pH-dependent, although significant changes are unlikely given the very high predicted pKa of the hydroxyl group.

Organic Solvent Solubility

As a sesquiterpene alcohol, beta-Spathulenol is expected to be soluble in a range of organic solvents. Based on general principles of solubility for similar compounds like other sesquiterpenoids and triterpenes, the following solvents are likely to be effective:

• Alcohols: Ethanol, Methanol, Isopropanol

• Polar Aprotic Solvents: Dimethyl sulfoxide (DMSO), Acetone

• Non-polar Solvents: Hexane, Chloroform, Ethyl acetate

The use of co-solvents, such as an ethanol-DMSO mixture, may enhance the solubility of beta-Spathulenol, as has been demonstrated for other poorly soluble natural products like betulin.

Experimental Protocol for Solubility Determination (Shake-Flask Method)

The gold standard for determining equilibrium solubility is the shake-flask method. The following protocol is adapted for a compound like beta-Spathulenol.

Objective: To determine the equilibrium solubility of beta-Spathulenol in various solvents at different temperatures.

Materials:

• Beta-Spathulenol (solid form)

• Selected solvents (e.g., water, phosphate buffer pH 7.4, ethanol, methanol, DMSO)

• Shaking incubator or orbital shaker with temperature control

• Centrifuge

• Validated analytical method for quantification (e.g., HPLC-UV, GC-MS)

• Vials and appropriate closures

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of beta-Spathulenol to a known volume of the selected solvent in a sealed vial. The excess solid should be visible.

• Equilibration: Place the vials in a shaking incubator set at a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the samples at a high speed to separate the undissolved solid from the supernatant.

• Sample Analysis: Carefully withdraw an aliquot of the clear supernatant and dilute it with a suitable solvent to a concentration within the calibration range of the analytical method.

• Quantification: Analyze the diluted sample using a validated analytical method to determine the concentration of beta-Spathulenol.

• Data Reporting: The solubility is reported in units such as mg/mL or mol/L.

Caption: Shake-Flask Solubility Determination Workflow.

Stability Profile and Degradation Pathways

The stability of sesquiterpenoids like beta-Spathulenol can be influenced by factors such as pH, temperature, light, and the presence of oxidizing agents. Understanding the degradation profile is crucial for determining appropriate storage conditions and shelf-life.

Experimental Protocol for Stability-Indicating Method Development and Forced Degradation Studies

A stability-indicating analytical method is essential to separate the intact drug from its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a common technique for this purpose.

Objective: To develop a stability-indicating HPLC method and to investigate the degradation of beta-Spathulenol under various stress conditions.

Part 1: HPLC Method Development

A reversed-phase HPLC method would be suitable. A typical starting point would be:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water or methanol and water.

• Flow Rate: 1.0 mL/min

• Detection: UV detector at a wavelength of maximum absorbance for beta-Spathulenol (to be determined by UV scan).

• Column Temperature: 30 °C

The method should be optimized to achieve good resolution between the parent peak and any degradation products.

Part 2: Forced Degradation Studies

Forced degradation studies are conducted to identify potential degradation products and pathways.

Materials:

• Beta-Spathulenol solution of known concentration

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Temperature-controlled oven

• Photostability chamber

Procedure:

• Acidic Hydrolysis: Mix the beta-Spathulenol solution with 0.1 M HCl and heat at 60-80 °C for a specified time. Neutralize the solution before analysis.

• Alkaline Hydrolysis: Mix the beta-Spathulenol solution with 0.1 M NaOH and heat at 60-80 °C for a specified time. Neutralize the solution before analysis.

• Oxidative Degradation: Treat the beta-Spathulenol solution with 3% H₂O₂ at room temperature.

• Thermal Degradation: Expose the solid beta-Spathulenol and a solution to dry heat (e.g., 80 °C) in an oven.

• Photolytic Degradation: Expose the solid beta-Spathulenol and a solution to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis: Analyze the stressed samples at various time points using the developed stability-indicating HPLC method. The percentage of degradation should be targeted at 5-20%.

Caption: Forced Degradation Study Workflow.

Long-Term Stability Testing

Based on the preliminary data from forced degradation studies, a long-term stability protocol should be established according to ICH guidelines.

Study	Storage Condition	Minimum Duration
Long-term	25 °C ± 2 °C / 60% RH ± 5% RH or 30 °C ± 2 °C / 65% RH ± 5% RH	12 months
Intermediate	30 °C ± 2 °C / 65% RH ± 5% RH	6 months
Accelerated	40 °C ± 2 °C / 75% RH ± 5% RH	6 months

Conclusion

An In-depth Technical Guide on Beta-Spathulenol as a Plant Metabolite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Beta-spathulenol, a tricyclic sesquiterpenoid alcohol, is a widely distributed plant metabolite renowned for its significant biological activities. This technical guide provides a comprehensive overview of its core characteristics, including its biosynthesis, chemical properties, and multifaceted roles in plant defense and allelopathy. Detailed experimental protocols for its extraction, quantification, and bioactivity assessment are presented, alongside a thorough examination of its molecular signaling pathways within the plant. Quantitative data from various studies are summarized in structured tables for comparative analysis, and key pathways and workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of this important plant secondary metabolite.

Introduction

Beta-spathulenol (C₁₅H₂₄O) is a volatile sesquiterpenoid found in the essential oils of numerous plant species, including those from the Asteraceae, Lamiaceae, and Myrtaceae families.[1][2] It is recognized for its characteristic earthy and spicy aroma.[1] Beyond its sensory attributes, beta-spathulenol plays a crucial role as a plant defense compound, exhibiting a broad spectrum of biological activities. These include antimicrobial, antioxidant, anti-inflammatory, and allelopathic properties.[3][4][5] This guide aims to provide a detailed technical resource for researchers and professionals interested in the multifaceted nature of beta-spathulenol, from its molecular synthesis to its ecological functions and potential applications.

Chemical Properties

Beta-spathulenol is a tricyclic sesquiterpene alcohol with a molecular formula of C₁₅H₂₄O and a molar mass of 220.35 g/mol .[6] Its structure features a cyclopropane ring fused to a seven-membered ring, a chemical characteristic that contributes to its biological activity.

Property	Value	Reference
Molecular Formula	C₁₅H₂₄O	[6]
Molar Mass	220.35 g/mol	[6]
Appearance	Viscous and colorless compound	[1]
Odor	Earthy, aromatic	[1]
Solubility	Soluble in ethanol and water vapor	[1]
Boiling Point	269 to 270 °C	[1]

Biosynthesis of Beta-Spathulenol

The biosynthesis of beta-spathulenol, like other sesquiterpenoids, originates from the mevalonate (MVA) pathway in the cytoplasm and the methylerythritol phosphate (MEP) pathway in plastids, which produce the universal five-carbon precursors, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP). The condensation of two molecules of IPP with one molecule of DMAPP, catalyzed by farnesyl pyrophosphate synthase (FPPS), yields the C15 precursor, farnesyl pyrophosphate (FPP).

The final and key step in the formation of the spathulenol skeleton is the cyclization of FPP, a reaction catalyzed by a specific terpene synthase known as spathulenol synthase. This enzyme facilitates a complex carbocation-driven cyclization cascade to form the characteristic tricyclic structure of spathulenol. While the specific spathulenol synthase has not been isolated and characterized in all plant species, its activity is inferred from the presence of beta-spathulenol. The biosynthesis of spathulenol can be a competitive pathway with other sesquiterpenoid products, such as artemisinin in Artemisia annua.[7]

Simplified biosynthetic pathway of beta-Spathulenol.

Role as a Plant Metabolite

Beta-spathulenol is a significant secondary metabolite involved in various aspects of plant life, particularly in defense against biotic and abiotic stresses and in interactions with other organisms.

Plant Defense Mechanisms

The production of beta-spathulenol is often induced in response to pathogen attack and herbivory, suggesting its role as a phytoalexin. Its antimicrobial properties help protect the plant from pathogenic fungi and bacteria.

Signaling Pathways in Plant Defense:

The induction of beta-spathulenol synthesis is intricately linked to the plant's defense signaling network, primarily involving the jasmonic acid (JA) and salicylic acid (SA) pathways.

• Jasmonic Acid (JA) Pathway: Herbivory and necrotrophic pathogen attack typically trigger the JA signaling cascade. This leads to the activation of transcription factors that upregulate the expression of terpene synthase genes, including spathulenol synthase, resulting in the accumulation of beta-spathulenol at the site of attack.[8]

• Salicylic Acid (SA) Pathway: Biotrophic pathogens often induce the SA pathway. While there can be antagonistic crosstalk between the JA and SA pathways, some studies suggest a synergistic or independent role for SA in inducing certain defense compounds.[9][10] The precise interaction of the SA pathway with beta-spathulenol synthesis requires further investigation.

• MAP Kinase (MAPK) Cascades: Mitogen-activated protein kinase (MAPK) cascades are crucial downstream signaling components that relay the initial defense signal from receptors to the nucleus, leading to the activation of defense gene expression, including those involved in secondary metabolite production.[11][12] It is plausible that MAPK cascades are involved in regulating the expression of spathulenol synthase upon stress perception.

Proposed signaling pathways leading to beta-Spathulenol production.

Allelopathic Role

Allelopathy is the chemical inhibition of one plant by another, due to the release into the environment of allelochemicals. Beta-spathulenol has been identified as an allelochemical that can inhibit seed germination and seedling growth of neighboring plants, thereby reducing competition for resources.[3] This activity makes it a compound of interest for the development of natural herbicides.

Quantitative Data

The concentration of beta-spathulenol can vary significantly between plant species, tissues, and in response to environmental conditions. The following tables summarize some of the reported quantitative data.

Plant Species	Plant Part	Beta-Spathulenol Concentration (% of essential oil)	Reference
Moluccella aucheri	Aerial parts	63.3%	[5]
Xanthium strumarium	Leaves	6.09%	[4]
Stevia rebaudiana	Leaf	14.9%	[2]
Ballota aucheri	Aerial parts	6.0%	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of beta-spathulenol.

Extraction and Quantification

Objective: To extract and quantify beta-spathulenol from plant material.

Method: Hydrodistillation followed by Gas Chromatography-Mass Spectrometry (GC-MS)

Protocol:

• Plant Material Preparation: Air-dry the plant material (e.g., leaves, stems) in the shade to a constant weight. Grind the dried material into a fine powder.

• Hydrodistillation:

  • Place 100 g of the powdered plant material in a 2 L round-bottom flask.

  • Add 1 L of distilled water.

  • Connect the flask to a Clevenger-type apparatus.

  • Heat the flask to boiling and continue the distillation for 3 hours.

  • Collect the essential oil that separates from the aqueous phase.

  • Dry the collected oil over anhydrous sodium sulfate.

  • Store the essential oil at 4°C in a sealed, dark vial until analysis.[13]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Instrumentation: Use a GC-MS system equipped with a capillary column suitable for essential oil analysis (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C for 2 min.

    • Ramp to 180°C at a rate of 4°C/min.

    • Ramp to 280°C at a rate of 10°C/min and hold for 5 min.

  • Mass Spectrometer Conditions:

    • Ionization mode: Electron Impact (EI) at 70 eV.

    • Mass range: 40-550 amu.

    • Ion source temperature: 230°C.

  • Identification: Identify beta-spathulenol by comparing its retention time and mass spectrum with those of a pure standard and with data from mass spectral libraries (e.g., NIST, Wiley).

  • Quantification: Determine the relative percentage of beta-spathulenol by peak area normalization. For absolute quantification, create a calibration curve using a pure standard of beta-spathulenol.[14]

Workflow for extraction and quantification of beta-Spathulenol.

Bioactivity Assays

Objective: To determine the free radical scavenging activity of beta-spathulenol.

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Prepare a series of dilutions of beta-spathulenol in methanol (e.g., 10, 25, 50, 100, 200 µg/mL).

  • Prepare a standard antioxidant solution (e.g., ascorbic acid or Trolox) in methanol at the same concentrations.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each concentration of the beta-spathulenol solution, standard, or methanol (as a blank) to separate wells.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution with methanol, and A_sample is the absorbance of the DPPH solution with the sample or standard.

  • Determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals) by plotting the percentage of scavenging against the concentration.[1][6][13]

Objective: To evaluate the inhibitory effect of beta-spathulenol on the cyclooxygenase-2 (COX-2) enzyme.

Protocol:

This assay is typically performed using a commercially available COX-2 inhibitor screening kit. The general principle involves measuring the peroxidase activity of COX-2, where the oxidation of a probe by the product of the COX reaction (PGH₂) generates a fluorescent or colorimetric signal.

• Reagent Preparation: Prepare all reagents as per the kit manufacturer's instructions. This will typically include the COX-2 enzyme, a reaction buffer, heme cofactor, arachidonic acid (substrate), and a fluorescent or colorimetric probe.

• Assay Procedure:

  • Prepare a series of dilutions of beta-spathulenol in the appropriate solvent (usually DMSO).

  • In a 96-well plate, add the reaction buffer, COX-2 enzyme, and heme.

  • Add the beta-spathulenol dilutions or a known COX-2 inhibitor (e.g., celecoxib) as a positive control. Include a vehicle control (solvent only).

  • Pre-incubate the plate according to the kit's protocol to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding arachidonic acid and the probe.

• Measurement:

  • Measure the fluorescence or absorbance kinetically over a set period using a plate reader at the recommended wavelengths.

• Calculation:

  • Determine the rate of the reaction for each concentration of the inhibitor.

  • Calculate the percentage of inhibition relative to the vehicle control.

  • Determine the IC₅₀ value for beta-spathulenol.[15][16][17]

Objective: To assess the allelopathic potential of beta-spathulenol on the germination and early growth of a model plant species (e.g., lettuce, Lactuca sativa).

Protocol:

• Preparation of Test Solutions:

  • Prepare a stock solution of beta-spathulenol in a suitable solvent (e.g., ethanol or acetone) and then dilute with distilled water to create a series of test concentrations (e.g., 10, 50, 100, 200 ppm). Include a solvent control (the highest concentration of solvent used in the dilutions) and a distilled water control.

• Seed Germination Assay:

  • Place a sterile filter paper in a series of sterile petri dishes.

  • Evenly space 20-25 lettuce seeds on the filter paper in each dish.

  • Add 5 mL of the respective test solution, solvent control, or water control to each petri dish.

  • Seal the petri dishes with parafilm to prevent evaporation.

  • Incubate the dishes in a growth chamber with controlled temperature and light conditions (e.g., 25°C with a 12h/12h light/dark cycle) for 7 days.

  • Count the number of germinated seeds daily. A seed is considered germinated when the radicle has emerged.

• Seedling Growth Assay:

  • After 7 days, carefully remove the seedlings from the petri dishes.

  • Measure the radicle (root) length and hypocotyl (shoot) length of each seedling.

• Data Analysis:

  • Calculate the germination percentage for each treatment.

  • Calculate the average radicle and hypocotyl length for each treatment.

  • Analyze the data for statistical significance (e.g., using ANOVA) to compare the effects of different concentrations of beta-spathulenol with the controls.[3][16][18]

Conclusion

Beta-spathulenol stands out as a plant metabolite of significant interest due to its diverse biological activities and its integral role in plant defense and ecological interactions. This technical guide has provided a comprehensive overview of its chemical properties, biosynthesis, and physiological functions. The detailed experimental protocols and compiled quantitative data offer a valuable resource for researchers and professionals seeking to further investigate this compound. Future research should focus on the complete elucidation of its signaling pathways in plants, the characterization of spathulenol synthase from various plant sources, and the exploration of its potential applications in agriculture and medicine. The development of a deeper understanding of beta-spathulenol will undoubtedly open new avenues for its utilization in crop protection and as a lead compound in drug discovery.

References

• 1. Bioassay of naturally occurring allelochemicals for phytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. Frontiers | Integrative Transcriptomic Analysis Uncovers Novel Gene Modules That Underlie the Sulfate Response in Arabidopsis thaliana [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. MAP kinase cascades in plant development and immune signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Salicylate-mediated suppression of jasmonate-responsive gene expression in Arabidopsis is targeted downstream of the jasmonate biosynthesis pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Mitogen-Activated Protein Kinase Cascades in Plant Hormone Signaling [frontiersin.org]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. GC-MS analysis of bioactive compounds from the whole plant ethanolic extract of Evolvulus alsinoides (L.) L - PMC [pmc.ncbi.nlm.nih.gov]
• 14. plantsjournal.com [plantsjournal.com]
• 15. Purification, characterization, and identification of a sphingomyelin synthase from Pseudomonas aeruginosa. PlcH is a multifunctional enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Application of biochar to alleviate effects of allelopathic chemicals on seed germination and seedling growth :: BioResources [bioresources.cnr.ncsu.edu]
• 17. Fine-Tuning Plant Defence Signalling: Salicylate versus Jasmonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of beta-Spathulenol from Plant Material

Audience: Researchers, scientists, and drug development professionals.

Introduction

Beta-spathulenol is a tricyclic sesquiterpene alcohol found in the essential oils of a variety of plants. It has garnered significant interest within the scientific community due to its potential pharmacological activities. These notes provide an overview and detailed protocols for the extraction of beta-spathulenol from plant materials using various methods, including traditional and modern techniques. The selection of an appropriate extraction method is critical and depends on factors such as the desired yield, purity of the extract, and the chemical stability of the target compound.

Data Presentation: Quantitative Analysis of beta-Spathulenol Content

The following table summarizes the quantitative data on beta-spathulenol content in the essential oils of various plants, extracted using different methodologies. This allows for a comparative assessment of the efficacy of each technique for different plant matrices.

Plant Species	Extraction Method	beta-Spathulenol Content (%)	Reference
Moluccella aucheri	Hydrodistillation (HD)	63.3	[1]
Centaurea species	Hydrodistillation (HD)	Major Component	[2]
Centaurea species	Microwave-Assisted Extraction (MAE)	Major Component	[2]
Schinus molle L.	Supercritical Fluid Extraction (SFE)	4.03	[3]
Baccharis dracunculifolia	Water Extraction	27.0	[4]

Experimental Protocols

This section provides detailed methodologies for the key extraction techniques used to isolate beta-spathulenol from plant material.

Hydrodistillation (HD)

Hydrodistillation is a conventional method for extracting essential oils from plant materials. It involves the co-distillation of water and the volatile compounds from the plant matrix.

Protocol:

• Plant Material Preparation: Air-dry the aerial parts of the plant material in the shade to reduce moisture content. Grind the dried material to a coarse powder to increase the surface area for extraction.

• Apparatus Setup: Set up a Clevenger-type apparatus. Place 100 g of the powdered plant material into a 2 L round-bottom flask. Add distilled water to the flask, ensuring the plant material is fully submerged (e.g., a plant material to water ratio of 1:10 w/v).

• Distillation: Heat the flask to boiling. The steam and volatile compounds will rise, condense in the condenser, and collect in the graduated tube of the Clevenger apparatus.

• Extraction Duration: Continue the distillation for a period of 3 to 4 hours, or until there is no further increase in the volume of the collected essential oil.

• Oil Separation and Drying: Carefully collect the essential oil from the graduated tube. Dry the collected oil over anhydrous sodium sulfate to remove any residual water.

• Storage: Store the dried essential oil in a sealed, dark glass vial at 4°C until further analysis.

Microwave-Assisted Extraction (MAE)

Microwave-assisted extraction is a modern and efficient method that utilizes microwave energy to heat the solvent and plant material, leading to a faster extraction process.

Protocol:

• Plant Material Preparation: As with hydrodistillation, air-dry and grind the plant material.

• Apparatus Setup: Place a known amount of the powdered plant material (e.g., 100 g) into a microwave-transparent extraction vessel. Add a suitable solvent (e.g., ethanol, hexane, or a mixture) at a specific solid-to-liquid ratio.

• Microwave Irradiation: Place the vessel in a microwave extraction system. Set the microwave power (e.g., 500-800 W) and extraction time (e.g., 30-60 minutes). These parameters should be optimized for the specific plant material and solvent used.[5]

• Cooling and Filtration: After extraction, allow the mixture to cool to room temperature. Filter the extract to separate the plant residue from the liquid extract.

• Solvent Evaporation: Remove the solvent from the filtrate using a rotary evaporator under reduced pressure to obtain the essential oil.

• Drying and Storage: Dry the resulting oil over anhydrous sodium sulfate and store at 4°C.

Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction employs a supercritical fluid, typically carbon dioxide (CO₂), as the extraction solvent. This method is known for its high selectivity and the ability to extract compounds at low temperatures, preserving thermolabile substances.

Protocol:

• Plant Material Preparation: Dry the plant material to a low moisture content (<10%) and grind it to a fine powder to maximize the surface area for extraction.

• Apparatus Setup: Load the ground plant material into the extraction vessel of a supercritical fluid extractor.

• Extraction Parameters: Set the extraction conditions. For sesquiterpenes like spathulenol, higher pressures are generally more effective.[6] Optimal conditions may include:

  • Pressure: 200-350 bar

  • Temperature: 40-60°C

  • CO₂ flow rate: 1-2 L/min

  • Co-solvent: A small percentage of a polar co-solvent like ethanol (e.g., 5-10%) can be added to the supercritical CO₂ to enhance the extraction of more polar compounds.

• Extraction and Collection: Pressurize the system with CO₂ to the desired conditions and initiate the extraction. The extract-laden supercritical fluid is then depressurized in a separator, causing the CO₂ to return to a gaseous state and the extracted compounds to precipitate and be collected.

• Storage: Store the obtained extract at 4°C.

Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction utilizes high-frequency sound waves to create cavitation bubbles in the solvent. The collapse of these bubbles near the plant material disrupts the cell walls, enhancing solvent penetration and mass transfer.

Protocol:

• Plant Material Preparation: Dry and grind the plant material.

• Extraction Procedure: Place a known amount of the powdered plant material in an extraction vessel with a suitable solvent (e.g., ethanol, methanol). Immerse the ultrasonic probe into the mixture or place the vessel in an ultrasonic bath.

• Optimization of Parameters: The efficiency of UAE is influenced by several factors that should be optimized.[7][8] These include:

  • Ultrasonic Power/Amplitude: Higher amplitudes generally lead to better extraction efficiency.

  • Extraction Time: Typically ranges from 15 to 60 minutes.

  • Temperature: Can be controlled to prevent degradation of thermolabile compounds.

• Post-Extraction Processing: After sonication, filter the mixture to separate the solid residue.

• Solvent Removal and Storage: Remove the solvent using a rotary evaporator and store the resulting extract at 4°C.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

The identification and quantification of beta-spathulenol in the extracted essential oil are typically performed using Gas Chromatography-Mass Spectrometry (GC-MS).

A validated GC-MS method would involve:

• Sample Preparation: Dilute the essential oil in a suitable solvent (e.g., hexane or ethyl acetate).

• GC-MS System: A gas chromatograph coupled with a mass spectrometer.

• Chromatographic Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used for terpene analysis.

• Oven Temperature Program: A typical temperature program might be:

  • Initial temperature of 60°C, hold for 2 minutes.

  • Ramp up to 240°C at a rate of 3°C/minute.

  • Hold at 240°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: 40-500 amu.

• Identification and Quantification:

  • Identification: Compare the mass spectrum of the eluted compound with reference spectra from a library (e.g., NIST, Wiley). The Kovats retention index can also be used for confirmation.

  • Quantification: Use an internal or external standard method with a certified reference standard of beta-spathulenol for accurate quantification. The peak area of beta-spathulenol is proportional to its concentration.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. Optimization of supercritical fluid extraction of essential oils and fatty acids from flixweed (Descurainia Sophia L.) seed using response surface methodology and central composite design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocol for GC-MS Analysis of β-Spathulenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

β-Spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of numerous plants. It is recognized for its potential biological activities, making its accurate identification and quantification crucial in phytochemical analysis, quality control of essential oils, and natural product-based drug discovery. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the analysis of volatile and semi-volatile compounds like β-Spathulenol due to its high resolution and sensitivity. These application notes provide a comprehensive protocol for the qualitative and quantitative analysis of β-Spathulenol using GC-MS.

Principle of the Method

The analysis involves the separation of volatile compounds in a sample using gas chromatography, followed by their detection and identification using mass spectrometry. The sample, typically an essential oil or plant extract, is diluted in a suitable solvent and injected into the GC system. Compounds are separated based on their boiling points and polarity as they pass through a capillary column. The separated compounds then enter the mass spectrometer, where they are ionized, fragmented, and detected based on their mass-to-charge ratio (m/z). Identification of β-Spathulenol is achieved by comparing its retention time and mass spectrum with that of a reference standard and/or spectral libraries. Quantification is performed using an internal standard method to ensure accuracy and precision.

Experimental Protocols

Sample Preparation

The appropriate sample preparation method is critical for accurate analysis and depends on the sample matrix.

For Essential Oils:

• Accurately weigh approximately 10 mg of the essential oil into a 10 mL volumetric flask.

• Add a suitable volatile solvent (e.g., hexane, ethyl acetate, or dichloromethane) to the flask.

• For quantitative analysis, add a known concentration of an internal standard (e.g., trans-caryophyllene) to the flask.

• Bring the solution to volume with the solvent and mix thoroughly.

• Transfer an aliquot of the solution into a 2 mL autosampler vial for GC-MS analysis.

For Plant Material (e.g., leaves, flowers):

• Dry the plant material to a constant weight at a temperature that minimizes the loss of volatile compounds (e.g., 40°C).

• Grind the dried plant material to a fine powder.

• Perform hydrodistillation or solvent extraction (e.g., using a Soxhlet apparatus with hexane or ethanol) to obtain the essential oil or a crude extract.

• If a crude extract is obtained, it may require further cleanup using solid-phase extraction (SPE) to remove non-volatile interferences.

• Prepare the resulting essential oil or cleaned-up extract for analysis as described for essential oils.

GC-MS Instrumentation and Parameters

The following parameters are recommended for the analysis of β-Spathulenol. Optimization may be required based on the specific instrument and sample matrix.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B GC System or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	HP-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm i.d., 0.25 µm film thickness
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow mode)
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Split (split ratio 50:1 or as appropriate for concentration)
Oven Temperature Program	Initial temperature 60°C, hold for 2 min; ramp at 4°C/min to 240°C, hold for 5 min
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Scan Range	40 - 400 amu
Solvent Delay	3 minutes

Qualitative Analysis

Identification of β-Spathulenol is based on two key parameters:

• Retention Time (RT): The time it takes for β-Spathulenol to elute from the GC column. The RT of the peak in the sample chromatogram should match that of a pure β-Spathulenol standard analyzed under the same conditions.

• Mass Spectrum: The fragmentation pattern of the molecule. The mass spectrum of the peak in the sample should be compared to the spectrum of a β-Spathulenol standard and/or a reference library (e.g., NIST, Wiley).

Quantitative Analysis

The internal standard method is recommended for accurate quantification to correct for variations in injection volume and instrument response.

Internal Standard Selection: trans-Caryophyllene is a suitable internal standard as it is a sesquiterpene with similar chemical properties to β-Spathulenol and is typically well-resolved chromatographically.

Procedure:

• Prepare a Stock Solution of β-Spathulenol: Accurately weigh a known amount of pure β-Spathulenol standard and dissolve it in a known volume of solvent to create a stock solution of known concentration.

• Prepare a Stock Solution of the Internal Standard (IS): Accurately weigh a known amount of trans-caryophyllene and dissolve it in a known volume of solvent to create an IS stock solution of known concentration.

• Prepare Calibration Standards: Prepare a series of at least five calibration standards by adding varying volumes of the β-Spathulenol stock solution and a constant volume of the IS stock solution to separate volumetric flasks. Dilute to the mark with the solvent. This will create standards with a range of β-Spathulenol concentrations and a fixed concentration of the internal standard.

• Analyze Calibration Standards: Inject each calibration standard into the GC-MS system and record the peak areas for β-Spathulenol and the internal standard.

• Construct a Calibration Curve: Plot the ratio of the peak area of β-Spathulenol to the peak area of the internal standard (AreaSpathulenol / AreaIS) on the y-axis against the concentration of β-Spathulenol on the x-axis. Perform a linear regression to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value > 0.99 is desirable.

• Analyze the Sample: Prepare the sample as described in the Sample Preparation section, ensuring the addition of the same concentration of the internal standard as used in the calibration standards.

• Calculate the Concentration: Determine the peak area ratio of β-Spathulenol to the internal standard in the sample. Use the calibration curve equation to calculate the concentration of β-Spathulenol in the sample.

Data Presentation

Quantitative Data Summary

Compound	Retention Time (min)	Molecular Ion (m/z)	Key Fragment Ions (m/z)	Kovats Retention Index (on HP-5ms)
β-Spathulenol	~28-30	220	205, 187, 159, 145, 119, 91, 69, 43[1]	~1577

Mass Spectral Data of β-Spathulenol

The electron ionization (EI) mass spectrum of β-Spathulenol is characterized by a molecular ion peak at m/z 220. The fragmentation pattern is consistent with a sesquiterpenoid alcohol structure.

Proposed Fragmentation Pathway:

The fragmentation of β-Spathulenol is initiated by the loss of a methyl group ([M-15]⁺) to form the ion at m/z 205. Subsequent loss of a water molecule ([M-15-18]⁺) from the alcohol moiety leads to the fragment at m/z 187.[1] Further fragmentation involves rearrangements and cleavages of the cyclic structure, resulting in the characteristic ions listed in the table above.

Visualization

GC-MS Analysis Workflow

Caption: Workflow for the GC-MS analysis of β-Spathulenol.

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantification of Beta-Spathulenol using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Introduction

Analytical Challenge

The primary challenge in the HPLC analysis of beta-Spathulenol is its lack of a strong chromophore, which results in low UV absorbance. This necessitates detection at lower wavelengths to achieve adequate sensitivity. The method proposed herein utilizes a C18 stationary phase and a gradient elution with a UV detector set to a low wavelength to overcome this challenge.

Proposed HPLC Method

A reversed-phase HPLC method with UV detection is proposed for the separation and quantification of beta-Spathulenol. The method is designed to be robust and sensitive, allowing for the analysis of beta-Spathulenol in various sample matrices.

Experimental Protocol

1. Instrumentation and Consumables

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, a degasser, an autosampler, a column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvents: HPLC grade acetonitrile and ultrapure water.

• Standard: Beta-Spathulenol analytical standard (purity ≥95%).

• Filters: 0.45 µm syringe filters for sample and mobile phase filtration.

2. Chromatographic Conditions

Parameter	Recommended Setting
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	Ultrapure Water
Mobile Phase B	Acetonitrile
Gradient	60% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, return to 60% B and equilibrate for 5 minutes.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 210 nm

3. Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of beta-Spathulenol standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution with acetonitrile to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Sample Preparation

• Essential Oils: Accurately weigh approximately 100 mg of the essential oil, dissolve it in 10 mL of acetonitrile, and vortex to ensure homogeneity. Filter the solution through a 0.45 µm syringe filter before injection.

• Plant Extracts: The sample preparation for plant extracts will depend on the nature of the extract. A solid-phase extraction (SPE) may be necessary to clean up the sample and remove interfering compounds. The final extract should be dissolved in acetonitrile and filtered.

5. Method Validation (Illustrative)

The proposed method should be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). The following table presents illustrative data for such a validation.

Quantitative Data Summary

Parameter	Illustrative Value
Retention Time (min)	~ 12.5
Linearity Range (µg/mL)	1 - 100
Correlation Coefficient (R²)	> 0.999
LOD (µg/mL)	0.3
LOQ (µg/mL)	1.0
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Experimental Workflow

Caption: Experimental workflow for the HPLC quantification of beta-Spathulenol.

Synthesis of β-Spathulenol Derivatives: Application Notes and Protocols for Researchers

For Immediate Release

These application notes provide detailed protocols and data for the synthesis and biological evaluation of β-spathulenol and its derivatives, aimed at researchers in medicinal chemistry, natural product synthesis, and drug development. β-Spathulenol, a tricyclic sesquiterpene alcohol found in various essential oils, has garnered significant interest due to its diverse biological activities, including anti-inflammatory, anticancer, and immunomodulatory effects.[1] This document outlines a biomimetic synthetic approach to (+)-β-spathulenol and discusses potential modifications to generate novel derivatives for further investigation.

Biological Activities of β-Spathulenol

β-Spathulenol has demonstrated a range of biological activities. Its anti-inflammatory properties have been characterized by the inhibition of key inflammatory mediators, while its anticancer effects have been observed against various cancer cell lines.

Anti-inflammatory Activity

Studies have shown that spathulenol exhibits significant anti-inflammatory effects. It has been reported to inhibit cyclooxygenase (COX-1 and COX-2) and lipoxygenase (LOX) enzymes, which are crucial in the inflammatory cascade.[2] The inhibitory concentrations (IC50) for these activities are summarized in the table below.

Anticancer and Cytotoxic Activity

β-Spathulenol has also been identified as a potential anticancer agent. It has shown cytotoxic effects against several human cancer cell lines and has been investigated for its ability to induce apoptosis in lymphocytes.[3]

Data Presentation

The following tables summarize the quantitative data on the biological activities of β-spathulenol.

Table 1: Anti-inflammatory Activity of β-Spathulenol [2]

Target Enzyme/Assay	IC50 (µg/mL)
Lipoxygenase (LOX)	32.63
Proteinase Inhibition	59.35
HRBC Hemolysis	72.63
Protein Denaturation	52.28

Table 2: Immunomodulatory and Apoptotic Activity of a Spathulenol-rich Fraction (SP) [3]

Activity	IC50 (µg/mL)
Lymphocyte Proliferation Inhibition	85.4 ± 11.08
Apoptosis Induction in Lymphocytes	77.2 ± 5.31

Experimental Protocols

This section details the biomimetic synthesis of (+)-β-spathulenol from the key intermediate (+)-bicyclogermacrene. The synthesis of derivatives can be explored through subsequent modification of the hydroxyl group of the parent molecule.

Biomimetic Synthesis of (+)-β-Spathulenol

The synthesis of (+)-β-spathulenol is achieved through an acid-catalyzed cyclization of (+)-bicyclogermacrene, mimicking the proposed biosynthetic pathway.[4][5]

Protocol 1: Synthesis of (+)-β-Spathulenol from (+)-Bicyclogermacrene

• Preparation of the Reaction Mixture: In a clean, dry round-bottom flask, dissolve (+)-bicyclogermacrene in a suitable aprotic solvent such as dichloromethane (CH₂Cl₂) under an inert atmosphere (e.g., argon or nitrogen).

• Acid Catalysis: To the solution, add a catalytic amount of a suitable acid. The original biomimetic studies suggest that the cyclization can be initiated by protonation of the olefinic bonds of bicyclogermacrene. A mild acid catalyst is recommended to avoid unwanted side reactions.

• Reaction Monitoring: The progress of the reaction should be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to determine the consumption of the starting material and the formation of the product.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford pure (+)-β-spathulenol.

• Characterization: Confirm the identity and purity of the synthesized (+)-β-spathulenol using spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry, and compare the data with reported values for the natural product.

Synthesis of β-Spathulenol Derivatives

The tertiary hydroxyl group of β-spathulenol provides a handle for the synthesis of various derivatives, such as esters and ethers. These modifications can alter the compound's polarity, bioavailability, and biological activity.

Protocol 2: General Procedure for the Esterification of β-Spathulenol

• Preparation of the Reaction Mixture: In a flame-dried round-bottom flask under an inert atmosphere, dissolve β-spathulenol in anhydrous dichloromethane.

• Addition of Reagents: Add an excess of a suitable acylating agent (e.g., an acid chloride or acid anhydride) and a base such as triethylamine (Et₃N) or pyridine to the solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Work-up: Once the reaction is complete, quench with a saturated aqueous solution of NaHCO₃. Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the resulting ester derivative by column chromatography on silica gel.

Visualizations

The following diagrams illustrate the biosynthetic pathway of β-spathulenol and a general experimental workflow for its synthesis and derivatization.

Caption: Proposed biosynthetic pathway of (+)-β-spathulenol from farnesyl pyrophosphate.

Caption: General experimental workflow for the synthesis and evaluation of β-spathulenol derivatives.

Caption: Inhibition of the arachidonic acid inflammatory pathway by β-spathulenol.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. researchtrend.net [researchtrend.net]
• 3. Identification of spathulenol in Salvia mirzayanii and the immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Bioactivity Assays of Beta-Spathulenol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Beta-spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of various plants. It has garnered significant scientific interest due to its diverse pharmacological properties. These application notes provide a comprehensive overview of in vitro assays to assess the bioactivity of beta-spathulenol, including detailed experimental protocols and data presentation. The provided information is intended to guide researchers in the effective screening and characterization of this promising natural compound.

Bioactivity of Beta-Spathulenol: Quantitative Data Summary

The following table summarizes the reported in vitro bioactivities of beta-spathulenol, with quantitative data for easy comparison.

Bioactivity Category	Assay	Target/Cell Line	Result (IC₅₀/GI₅₀/MIC)	Reference(s)
Anti-inflammatory	Cyclooxygenase-1 (COX-1) Inhibition	Human recombinant COX-1	48.29 µg/mL	[1]
Cyclooxygenase-2 (COX-2) Inhibition	Human recombinant COX-2	56.17 µg/mL	[1]
Lipoxygenase (LOX) Inhibition	Soybean lipoxygenase	32.63 µg/mL	[1]
Proteinase Inhibition	Trypsin	59.35 µg/mL	[1]
Hemolysis Inhibition	Human Red Blood Cells	72.63 µg/mL	[1]
Nitric Oxide (NO) Production Inhibition	RAW 264.7 macrophages	19.48 ± 1.53 µg/mL	[2]
Anticancer	Sulforhodamine B (SRB) Assay	Ovarian Cancer (OVCAR-3)	GI₅₀ = 49.30 µg/mL	[3][4]
Sulforhodamine B (SRB) Assay	Breast Cancer (MCF-7)	Good activity reported	[2]
Sulforhodamine B (SRB) Assay	Prostate Cancer (PC-3)	Good activity reported	[2]
Immunomodulatory	Lymphocyte Proliferation Assay	Activated peripheral blood lymphocytes	IC₅₀ = 85.4 ± 11.08 µg/mL	[5]
Apoptosis Induction	Stimulated peripheral blood lymphocytes	IC₅₀ = 77.2 ± 5.31 µg/mL	[5]
Antimicrobial	Broth Microdilution	Cryptococcus neoformans	MIC = 200 µg/mL	[6]
Broth Microdilution	Enterococcus faecalis	MIC = 200 µg/mL	[6]
Broth Microdilution	Mycobacterium tuberculosis H37Rv	MIC₅₀ = 36.9 ± 1.5 µg/mL
Broth Microdilution	Mycobacterium tuberculosis M299	MIC₅₀ = 42.1 ± 0.5 µg/mL
Enzyme Inhibition	Acetylcholinesterase (AChE) Inhibition	Electric eel AChE	Bioactivity reported	[7]

Experimental Protocols

Anti-inflammatory Activity Assays

This protocol is adapted from standard fluorometric or colorimetric methods for assessing COX inhibition.

Principle: The cyclooxygenase enzyme converts arachidonic acid to prostaglandin H2 (PGH2). The peroxidase component of the COX enzyme then reduces PGH2 to PGG2. This assay measures the peroxidase activity of COX by monitoring the oxidation of a chromogenic or fluorogenic substrate.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme (cofactor)

• Arachidonic acid (substrate)

• Fluorometric or colorimetric probe (e.g., ADHP, Amplex Red)

• Beta-spathulenol (test compound)

• Positive control inhibitor (e.g., SC-560 for COX-1, Celecoxib for COX-2)

• 96-well microplate (black or clear, depending on the detection method)

• Microplate reader

Procedure:

• Prepare a stock solution of beta-spathulenol in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the reaction buffer.

• Add the test compound (beta-spathulenol) at various concentrations. Include wells for a positive control, a negative control (solvent only), and a blank (no enzyme).

• Add the heme cofactor to all wells except the blank.

• Add the COX-1 or COX-2 enzyme to all wells except the blank.

• Incubate the plate at 37°C for a specified time (e.g., 10-15 minutes) to allow the inhibitor to interact with the enzyme.

• Add the fluorometric or colorimetric probe to all wells.

• Initiate the reaction by adding arachidonic acid to all wells.

• Immediately measure the fluorescence or absorbance at the appropriate wavelength in kinetic mode for a set period (e.g., 5-10 minutes).

• Calculate the rate of reaction (slope of the linear portion of the curve).

• Determine the percentage of inhibition for each concentration of beta-spathulenol relative to the negative control.

• Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the test compound concentration.

This protocol is based on a spectrophotometric method for measuring LOX activity.

Principle: Lipoxygenase catalyzes the oxidation of linoleic acid, forming a conjugated diene hydroperoxide that absorbs light at 234 nm. The increase in absorbance at this wavelength is proportional to the enzyme activity.

Materials:

• Soybean lipoxygenase

• Borate buffer (pH 9.0)

• Linoleic acid (substrate)

• Beta-spathulenol (test compound)

• Positive control inhibitor (e.g., Quercetin)

• UV-transparent 96-well plate or quartz cuvettes

• Spectrophotometer

Procedure:

• Prepare a stock solution of beta-spathulenol in a suitable solvent (e.g., DMSO).

• Prepare the substrate solution by dissolving linoleic acid in the borate buffer.

• In a UV-transparent plate or cuvettes, add the borate buffer.

• Add the test compound (beta-spathulenol) at various concentrations. Include a positive control, a negative control (solvent only), and a blank (no enzyme).

• Add the lipoxygenase enzyme solution to all wells/cuvettes except the blank.

• Pre-incubate the mixture at room temperature for a short period (e.g., 5 minutes).

• Initiate the reaction by adding the linoleic acid substrate.

• Immediately measure the absorbance at 234 nm at regular intervals for a set period (e.g., 5 minutes).

• Calculate the rate of reaction from the linear portion of the absorbance curve.

• Determine the percentage of inhibition for each concentration of beta-spathulenol.

• Calculate the IC₅₀ value.

Anticancer Activity Assay

This colorimetric assay is used to determine cytotoxicity and cell proliferation.[8][9][10]

Principle: SRB is a bright pink aminoxanthene dye that binds to basic amino acid residues in cellular proteins under acidic conditions. The amount of bound dye is proportional to the total cellular protein, which reflects the cell number.

Materials:

• Cancer cell lines (e.g., OVCAR-3, MCF-7, PC-3)

• Complete cell culture medium

• Beta-spathulenol (test compound)

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution

• Acetic acid (1%)

• Tris base solution (10 mM)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of beta-spathulenol and a vehicle control. Incubate for a specified period (e.g., 48-72 hours).

• After incubation, gently add cold TCA to each well to fix the cells. Incubate at 4°C for 1 hour.

• Wash the plates several times with slow-running tap water or distilled water to remove TCA and dead cells. Air dry the plates.

• Add SRB solution to each well and incubate at room temperature for 30 minutes.

• Quickly wash the plates four times with 1% acetic acid to remove unbound dye. Air dry the plates completely.

• Add Tris base solution to each well to solubilize the protein-bound dye.

• Shake the plates on a shaker for 5-10 minutes to ensure complete solubilization.

• Measure the absorbance at 510 nm using a microplate reader.

• Calculate the percentage of cell growth inhibition and determine the GI₅₀ value.

Immunomodulatory Activity Assay

This assay measures the ability of a compound to inhibit the proliferation of activated lymphocytes.

Principle: The MTT assay, as described previously, is used to quantify metabolically active cells. In this context, it measures the proliferation of lymphocytes in response to a mitogen, and the inhibitory effect of the test compound.

Materials:

• Peripheral blood mononuclear cells (PBMCs) or a lymphocyte cell line

• RPMI-1640 medium supplemented with fetal bovine serum (FBS) and antibiotics

• Mitogen (e.g., Phytohemagglutinin (PHA) or Concanavalin A (ConA))

• Beta-spathulenol (test compound)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Isolate PBMCs from fresh blood or culture a lymphocyte cell line.

• Seed the cells in a 96-well plate.

• Add the mitogen to the wells to stimulate lymphocyte proliferation. Include unstimulated control wells.

• Add various concentrations of beta-spathulenol to the stimulated wells. Include a vehicle control.

• Incubate the plate at 37°C in a humidified CO₂ incubator for 48-72 hours.

• Add MTT solution to each well and incubate for another 4 hours.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm.

• Calculate the percentage of proliferation inhibition and determine the IC₅₀ value.

Antimicrobial Activity Assay

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[8][11][12]

Principle: A serial dilution of the test compound is prepared in a liquid growth medium in a 96-well plate. Each well is then inoculated with a standardized suspension of the test microorganism. The MIC is determined after incubation by observing the lowest concentration that prevents visible growth.

Materials:

• Test microorganisms (bacteria or fungi)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Beta-spathulenol (test compound)

• Positive control antibiotic/antifungal

• 96-well microplates

• Spectrophotometer or microplate reader (for turbidity measurement)

Procedure:

• Prepare a stock solution of beta-spathulenol, often with a surfactant like Tween 80 to aid solubility.

• In a 96-well plate, perform a serial two-fold dilution of the beta-spathulenol stock solution in the broth medium.

• Prepare a standardized inoculum of the test microorganism (e.g., adjusted to a 0.5 McFarland standard).

• Inoculate each well with the microbial suspension. Include a growth control well (no compound) and a sterility control well (no inoculum).

• Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• After incubation, determine the MIC by visually inspecting for turbidity or by measuring the absorbance at 600 nm. The MIC is the lowest concentration of beta-spathulenol at which no visible growth is observed.

Visualizations

Experimental Workflow Diagrams

Caption: Workflow for the Sulforhodamine B (SRB) cytotoxicity assay.

Caption: Workflow for the broth microdilution MIC assay.

Signaling Pathway Diagrams

Caption: Inhibition of key inflammatory enzymes by beta-Spathulenol.

Caption: Immunomodulatory effects of beta-Spathulenol on lymphocytes.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. abcam.com [abcam.com]
• 3. atcc.org [atcc.org]
• 4. Chemical Composition and Immunomodulatory Activity of Essential Oils from Rhododendron albiflorum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Beta-sitosterol induces anti-proliferation and apoptosis in human leukemic U937 cells through activation of caspase-3 and induction of Bax/Bcl-2 ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Immunomodulatory Activities of Selected Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lipoxygenase activity determination [protocols.io]
• 10. Beta-sitosterol-induced-apoptosis is mediated by the activation of ERK and the downregulation of Akt in MCA-102 murine fibrosarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Validation of a method of broth microdilution for the determination of antibacterial activity of essential oils - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Beta-Spathulenol Effects in Animal Models

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for investigating the therapeutic potential of beta-spathulenol in various animal models. The protocols are based on established methodologies for assessing anti-inflammatory, anti-nociceptive, anticancer, and neuroprotective effects.

Anti-inflammatory and Anti-nociceptive Effects

Beta-spathulenol has demonstrated significant anti-inflammatory properties, primarily through the inhibition of key enzymes in the arachidonic acid cascade, namely Cyclooxygenase-1 (COX-1), Cyclooxygenase-2 (COX-2), and 5-Lipoxygenase (5-LOX). This dual inhibition of COX and LOX pathways suggests a broad-spectrum anti-inflammatory potential with a potentially favorable safety profile compared to traditional NSAIDs.

Signaling Pathway: Arachidonic Acid Cascade Inhibition

Beta-spathulenol interferes with the metabolic cascade that converts arachidonic acid into pro-inflammatory mediators. By inhibiting COX enzymes, it reduces the synthesis of prostaglandins (PGs), which are key mediators of pain, fever, and inflammation. Simultaneously, its inhibition of 5-LOX blocks the production of leukotrienes (LTs), which are involved in immune cell recruitment and sustaining inflammatory responses.

Figure 1: Mechanism of β-Spathulenol on the Arachidonic Acid Pathway.

Data Presentation: In Vitro Enzyme Inhibition

The following table summarizes the in vitro inhibitory activity of beta-spathulenol against key inflammatory enzymes. This data is crucial for informing dose selection in subsequent in vivo studies.

Enzyme Target	IC50 (µg/mL)	Reference Compound	IC50 (µg/mL)
Proteinase	59.35	Indomethacin	39.64
Diclofenac	32.46
5-Lipoxygenase (LOX)	32.63	Indomethacin	-
Diclofenac	-
Cyclooxygenase-1 (COX-1)	Significant Inhibition	Indomethacin	-
Cyclooxygenase-2 (COX-2)	Significant Inhibition	Diclofenac	-
Data derived from in vitro assays.[1]

Experimental Protocol: Carrageenan-Induced Paw Edema in Mice

This model is a standard for evaluating acute inflammation and the efficacy of anti-inflammatory agents.

Objective: To assess the ability of beta-spathulenol to reduce acute inflammation in a mouse model.

Materials:

• Male Swiss mice (25-30 g)

• Beta-Spathulenol (dissolved in a suitable vehicle, e.g., 0.5% Tween 80 in saline)

• Lambda-Carrageenan (1% w/v in sterile saline)

• Positive Control: Indomethacin (10 mg/kg) or Diclofenac (5 mg/kg)

• Vehicle Control

• Plethysmometer or digital calipers

• Syringes (1 mL) with 27-gauge needles

Procedure:

• Animal Acclimatization: House animals in standard conditions for at least one week prior to the experiment.

• Grouping: Randomly divide mice into groups (n=6-8 per group): Vehicle Control, Positive Control, and Beta-Spathulenol treatment groups (e.g., 25, 50, 100 mg/kg).

• Baseline Measurement: Measure the initial volume of the right hind paw of each mouse using a plethysmometer. This is the 0-hour reading.

• Compound Administration: Administer beta-spathulenol, vehicle, or positive control via oral gavage (p.o.) or intraperitoneal injection (i.p.) 60 minutes prior to carrageenan injection.

• Induction of Inflammation: Inject 20-50 µL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw of each mouse.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Data Analysis:

  • Calculate the edema volume at each time point by subtracting the baseline paw volume from the post-injection volume.

  • Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group using the formula: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

  • Analyze data using ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's).

Experimental Protocol: Formalin-Induced Nociception in Mice

This model is unique as it assesses both neurogenic (Phase I) and inflammatory (Phase II) pain, allowing for the differentiation of analgesic mechanisms.

Objective: To evaluate the anti-nociceptive effects of beta-spathulenol on both acute and inflammatory pain.

Materials:

• Male Swiss mice (20-25 g)

• Beta-Spathulenol (dissolved in vehicle)

• Formalin solution (1-2.5% in saline)

• Positive Control: Morphine (5 mg/kg, i.p.) for both phases, or a NSAID like Diclofenac (5 mg/kg, p.o.) for Phase II.

• Vehicle Control

• Observation chambers with mirrors

• Stopwatch

Procedure:

• Acclimatization: Place individual mice in the observation chambers for at least 30 minutes to acclimate.

• Grouping: Randomly assign mice to treatment groups (n=6-8 per group) as described in the carrageenan model.

• Compound Administration: Administer beta-spathulenol, vehicle, or positive control (p.o. or i.p.) 30-60 minutes before the formalin injection.

• Induction of Nociception: Gently restrain the mouse and inject 20 µL of formalin solution subcutaneously into the dorsal surface of the right hind paw.

• Observation and Scoring: Immediately after injection, return the mouse to the chamber and start the stopwatch. Record the total time the animal spends licking, biting, or flinching the injected paw during two distinct phases:

  • Phase I (Neurogenic Pain): 0-5 minutes post-injection.

  • Phase II (Inflammatory Pain): 15-30 minutes post-injection.

• Data Analysis:

  • Calculate the mean licking/biting time for each group in both phases.

  • Calculate the percentage of nociceptive inhibition relative to the vehicle control group.

  • Analyze data using ANOVA followed by a post-hoc test.

Anticancer Effects

Preliminary in vitro evidence suggests that beta-spathulenol possesses cytotoxic properties and may act as a chemosensitizer by inhibiting efflux pumps like ABCB1 (P-glycoprotein). Furthermore, related sesquiterpenes are known to interfere with critical cell survival and proliferation pathways, such as the PI3K/Akt/mTOR pathway. An in silico study also suggests a strong interaction between spathulenol and the p53 tumor suppressor protein, indicating a potential to induce apoptosis.[2]

Signaling Pathway: PI3K/Akt/mTOR and p53 Interaction

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many cancers. Inhibition of this pathway can lead to cell cycle arrest and apoptosis. Beta-spathulenol may exert its anticancer effects by suppressing this pathway, potentially in conjunction with activating p53-mediated apoptotic signals.

Figure 2: Postulated Anticancer Mechanism of β-Spathulenol.

Data Presentation: In Vitro Cytotoxicity

Cell Line	Cancer Type	IC50	Notes
SCC9	Oral Cancer	113.95 µg/mL	Value for essential oil rich in Spathulenol.[2]
MCF-7	Breast Cancer	-	Known to be sensitive to related compounds.
PC-3	Prostate Cancer	-	Known to be sensitive to related compounds.
Further studies with isolated beta-spathulenol are required to determine specific IC50 values.

Experimental Protocol: Human Tumor Xenograft Model in Nude Mice

This model is the gold standard for evaluating the in vivo efficacy of potential anticancer compounds against human tumors.

Objective: To determine the effect of beta-spathulenol on the growth of human tumor xenografts in immunodeficient mice.

Materials:

• Athymic Nude Mice (e.g., BALB/c nude), 4-6 weeks old.

• Human cancer cell line (e.g., MCF-7 for breast cancer, PC-3 for prostate cancer).

• Matrigel™

• Beta-Spathulenol (formulated for in vivo administration).

• Positive Control: A standard chemotherapeutic agent for the chosen cell line (e.g., Doxorubicin, Paclitaxel).

• Vehicle Control.

• Digital calipers.

Procedure:

• Cell Culture and Preparation: Culture the selected cancer cell line under standard conditions. On the day of injection, harvest cells and resuspend in a 1:1 mixture of sterile PBS and Matrigel™ at a concentration of 5-10 x 10^6 cells per 100 µL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor mice 2-3 times per week. Once tumors reach a palpable volume (e.g., 80-100 mm³), randomize the mice into treatment groups (n=5-7 per group).

• Treatment Administration: Administer beta-spathulenol, vehicle, or positive control according to a predetermined schedule (e.g., daily, every other day) via an appropriate route (p.o., i.p., i.v.).

• Tumor Measurement: Measure tumor dimensions with digital calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

• Body Weight and Health Monitoring: Record the body weight of each animal at the time of tumor measurement to assess toxicity.

• Endpoint: Continue the experiment for a set period (e.g., 21-28 days) or until tumors in the control group reach a predetermined maximum size. Euthanize the animals, excise the tumors, and record their final weight and volume.

• Data Analysis:

  • Plot the mean tumor volume for each group over time.

  • Calculate the Tumor Growth Inhibition (TGI) percentage.

  • Analyze differences in final tumor volume/weight between groups using ANOVA.

Neuroprotective Effects

In vitro studies have shown that beta-spathulenol can protect neuronal cells from toxin-induced damage. Specifically, it has been shown to rescue SH-SY5Y neuroblastoma cells from 6-hydroxydopamine (6-OHDA)-induced cell death by reducing oxidative stress and preserving mitochondrial integrity.[3] This points to a potential therapeutic role in neurodegenerative diseases like Parkinson's disease.

Signaling Pathway: Neuroprotection via Oxidative Stress Reduction

Neurotoxins like 6-OHDA induce neuronal death primarily by generating excessive reactive oxygen species (ROS), leading to mitochondrial dysfunction and the activation of apoptotic pathways. Beta-spathulenol appears to intervene by mitigating this initial oxidative stress, thereby preventing the downstream cascade of events that leads to cell death.

Figure 3: Neuroprotective Mechanism of β-Spathulenol.

Data Presentation: In Vitro Neuroprotection

Model	Cell Line	Toxin	Beta-Spathulenol Conc.	Outcome
Parkinson's Disease	SH-SY5Y	6-OHDA (100 µM)	1 - 20 µM	Dose-dependent recovery of damaged cells, reduced oxidative stress, maintained mitochondrial integrity.[3]

Experimental Protocol: 6-OHDA-Induced Mouse Model of Parkinson's Disease

This model mimics the dopaminergic neuron loss seen in Parkinson's disease, leading to characteristic motor deficits.

Objective: To assess the ability of beta-spathulenol to protect against dopaminergic neurodegeneration and improve motor function.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Beta-Spathulenol

• 6-hydroxydopamine (6-OHDA)

• Desipramine (to protect noradrenergic neurons)

• Stereotaxic apparatus

• Apomorphine or Amphetamine

• Rotational behavior monitoring system

• Vehicle and control solutions

Procedure:

• Pre-treatment: Administer desipramine (25 mg/kg, i.p.) 30-60 minutes before 6-OHDA injection to prevent uptake by noradrenergic terminals.

• Stereotaxic Surgery: Anesthetize the mice and place them in a stereotaxic frame. Unilaterally inject 6-OHDA (e.g., 2-4 µL of an 8 µg/µL solution) into the medial forebrain bundle or striatum. Sham-operated controls receive a vehicle injection.

• Compound Administration: Begin administration of beta-spathulenol (at various doses, p.o. or i.p.) and vehicle 24 hours after surgery and continue daily for the duration of the study (e.g., 4 weeks).

• Behavioral Testing (Rotational Behavior): At 2 and 4 weeks post-lesion, challenge the mice with apomorphine (0.1-0.5 mg/kg, s.c.) or amphetamine (2.5-5 mg/kg, i.p.). Record the number of full contralateral (amphetamine) or ipsilateral (apomorphine) rotations over a 60-90 minute period. A successful lesion is indicated by a significant number of rotations in the vehicle group.

• Endpoint and Analysis: At the end of the study, euthanize the animals and perfuse the brains.

  • Immunohistochemistry: Process brain sections for tyrosine hydroxylase (TH) staining to quantify the loss of dopaminergic neurons in the substantia nigra and their terminals in the striatum.

  • Data Analysis: Compare the number of rotations and the percentage of TH-positive cell survival between the beta-spathulenol treated groups and the vehicle-lesioned group using ANOVA.

Experimental Protocol: Scopolamine-Induced Amnesia Model

This model is used to screen for compounds that can reverse cognitive deficits, particularly those related to cholinergic dysfunction, as seen in Alzheimer's disease.

Objective: To evaluate the potential of beta-spathulenol to improve learning and memory in a mouse model of cognitive impairment.

Materials:

• Male Swiss mice (25-30 g)

• Beta-Spathulenol

• Scopolamine hydrobromide (1 mg/kg)

• Positive Control: Donepezil (1-2 mg/kg)

• Behavioral testing apparatus: Y-maze and/or Morris water maze.

Procedure:

• Grouping and Administration: Group animals as previously described. Administer beta-spathulenol, vehicle, or positive control (p.o.) daily for a period of 7-14 days.

• Induction of Amnesia: On the day of behavioral testing, administer scopolamine (1 mg/kg, i.p.) 30 minutes after the final dose of the test compound. The control group receives a saline injection instead of scopolamine.

• Behavioral Testing (Y-Maze):

  • 30 minutes after scopolamine injection, place the mouse in the center of the Y-maze and allow it to explore freely for 8 minutes.

  • Record the sequence of arm entries. A spontaneous alternation is defined as entry into three different arms on consecutive choices.

  • Calculate the percentage of spontaneous alternation: % Alternation = [Number of alternations / (Total arm entries - 2)] x 100.

• Data Analysis: Compare the percentage of spontaneous alternation between groups using ANOVA. A significant increase in alternation in the beta-spathulenol group compared to the scopolamine-only group indicates improved spatial working memory.

References

• 1. jag.journalagent.com [jag.journalagent.com]
• 2. Comparative evaluation of anticancer potential of Spilanthes paniculata leaf and flower essential oil using annexin V and orosphere formation in oral cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of beta-Spathulenol as a Chemical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-Spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of a variety of plants. Its distinct chemical structure and presence in numerous botanical extracts make it a valuable chemical standard for qualitative and quantitative analysis. These application notes provide detailed protocols for utilizing beta-Spathulenol as a standard in chromatographic and spectroscopic analyses, essential for quality control, natural product characterization, and pharmacological studies.

Chemical and Physical Properties

A summary of the key chemical and physical properties of beta-Spathulenol is presented below.

Property	Value
Molecular Formula	C₁₅H₂₄O
Molecular Weight	220.35 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	Not available
Solubility	Soluble in organic solvents (e.g., ethanol, methanol, acetonitrile, hexane); Insoluble in water
Storage	Store at 2-8°C in a tightly sealed container, protected from light and air.

Data Presentation: Quantitative Method Performance

While specific validated quantitative data for beta-Spathulenol as a certified reference material is not widely published, the following tables present typical performance characteristics expected for quantitative methods like Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with UV detection (HPLC-UV) for sesquiterpenoids. These values should be established and validated in your laboratory for your specific analytical method.

Table 1: Typical GC-FID Method Performance for beta-Spathulenol Quantification

Parameter	Typical Value
Linearity Range	1 - 200 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.3 - 1.5 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Table 2: Typical HPLC-UV Method Performance for beta-Spathulenol Quantification

Parameter	Typical Value
Linearity Range	5 - 250 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 - 2 µg/mL
Limit of Quantification (LOQ)	1.5 - 6 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Experimental Protocols

Protocol 1: Preparation of beta-Spathulenol Standard Solutions

Objective: To prepare accurate stock and working standard solutions of beta-Spathulenol for calibration purposes.

Materials:

• beta-Spathulenol (of known purity)

• Volumetric flasks (Class A)

• Analytical balance

• Pipettes (calibrated)

• Methanol or Ethanol (HPLC or analytical grade)

Procedure:

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of beta-Spathulenol standard into a 10 mL volumetric flask.

  • Record the exact weight.

  • Dissolve the standard in a small amount of methanol and sonicate for 5 minutes to ensure complete dissolution.

  • Bring the flask to volume with methanol.

  • Calculate the exact concentration of the stock solution based on the weight and purity of the standard.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serial dilution of the stock solution.

  • For example, to prepare a 100 µg/mL working standard, pipette 1 mL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and bring to volume with methanol.

  • Prepare a calibration curve by creating a series of at least five concentrations that bracket the expected concentration of the analyte in the samples.

Protocol 2: Quantitative Analysis of beta-Spathulenol by Gas Chromatography (GC-FID)

Objective: To quantify the amount of beta-Spathulenol in a sample using GC with Flame Ionization Detection.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID)

• Column: DB-5 or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 180°C at a rate of 4°C/minute.

  • Ramp: Increase to 240°C at a rate of 10°C/minute, hold for 5 minutes.

• Injection Volume: 1 µL (split or splitless mode, depending on concentration)

Procedure:

• Inject the prepared working standard solutions to generate a calibration curve.

• Inject the sample solution (e.g., diluted essential oil).

• Identify the beta-Spathulenol peak in the sample chromatogram by comparing its retention time with that of the standard.

• Quantify the amount of beta-Spathulenol in the sample by using the calibration curve.

Protocol 3: Qualitative Analysis of beta-Spathulenol by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To confirm the identity of beta-Spathulenol in a sample.

Instrumentation and Conditions:

• Gas Chromatograph-Mass Spectrometer (GC-MS):

• Column: As in Protocol 2.

• Carrier Gas and Temperature Program: As in Protocol 2.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-350.

Procedure:

• Inject a standard solution of beta-Spathulenol to obtain its reference mass spectrum.

• Inject the sample solution.

• Compare the mass spectrum of the peak of interest in the sample with the reference mass spectrum of beta-Spathulenol. Key fragment ions for identification include m/z 220 (M+), 205, 187, 159, and 43.[1]

• Compare the retention index of the peak with published values.

Protocol 4: Quantitative Analysis of beta-Spathulenol by High-Performance Liquid Chromatography (HPLC-UV)

Objective: To quantify beta-Spathulenol in samples that may not be suitable for GC analysis.

Instrumentation and Conditions:

• High-Performance Liquid Chromatograph: Equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is typically used. For example:

  • Start with 60% acetonitrile / 40% water.

  • Linearly increase to 95% acetonitrile over 20 minutes.

  • Hold at 95% acetonitrile for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 205 nm (as beta-Spathulenol lacks a strong chromophore, detection is in the low UV range).

• Injection Volume: 20 µL.

Procedure:

• Inject the prepared working standard solutions to generate a calibration curve.

• Inject the sample solution.

• Identify the beta-Spathulenol peak based on retention time.

• Quantify using the calibration curve.

Mandatory Visualizations

Caption: Workflow for using beta-Spathulenol as a chemical standard.

References

• 1. researchgate.net [researchgate.net]

applications of beta-Spathulenol in phytochemistry

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of a wide variety of plants.[1] This natural compound has garnered significant interest in the field of phytochemistry due to its diverse and potent biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and immunomodulatory effects, making it a promising candidate for further investigation in drug discovery and development.[2][3][4] This document provides an overview of the key applications of beta-spathulenol, supported by quantitative data and detailed experimental protocols for its study.

Biological Activities and Applications

Beta-spathulenol exhibits a broad spectrum of pharmacological effects, which are summarized below.

Antimicrobial Activity

Beta-spathulenol has demonstrated activity against a range of microbial pathogens, including bacteria and fungi.[5][6] Its antimicrobial properties are a significant area of research, with potential applications in the development of new antibiotics and food preservatives.

Anti-inflammatory Activity

The anti-inflammatory properties of beta-spathulenol have been documented in several studies.[7] It has been shown to inhibit key inflammatory mediators, suggesting its potential as a therapeutic agent for inflammatory conditions.[7][8] For instance, it can reduce edema formation and modulate the response to inflammatory stimuli.[8]

Anticancer Activity

Emerging evidence suggests that beta-spathulenol possesses anticancer properties.[9][10][11] It has been shown to exhibit cytotoxic activity against various cancer cell lines.[10] Furthermore, it may act as a chemotherapy adjuvant by inhibiting efflux pumps in multidrug-resistant cancer cells.[2][10]

Immunomodulatory Effects

Beta-spathulenol has been found to modulate the immune response.[4][12] It can inhibit the proliferation of lymphocytes and induce apoptosis in these cells, suggesting its potential in the management of autoimmune diseases and other immune-related disorders.[4][12] The immunomodulatory effects may occur through a caspase-3 independent pathway.[12][13]

Quantitative Data Summary

The following table summarizes the quantitative data from various studies on the biological activities of beta-spathulenol.

Biological Activity	Test System/Cell Line	Measurement	Result	Reference
Anticancer	Breast Cancer (MCF-7)	IC50	5.38 ± 0.20 µg/mL	[10]
Prostate Cancer (PC-3)	IC50	2.25 ± 0.28 µg/mL	[10]
Lung Carcinoma (COR-L23)	EC50	80.7 ± 2.1 µg/mL (Essential Oil)	[9]
Colorectal Adenocarcinoma (Caco2)	EC50	164 ± 2.1 µg/mL (Essential Oil)	[9]
Immunomodulatory	Activated Lymphocytes	IC50 (Proliferation)	85.4 ± 11.08 µg/mL	[4][12]
Activated Lymphocytes	IC50 (Apoptosis)	77.2 ± 5.31 µg/mL	[12]
Anti-inflammatory	Heat-induced albumin denaturation	IC50	52.28 µg/ml	[7]
Antioxidant	DPPH assay	IC50	16.8 ± 1.65 µl/mL (Essential Oil)	[14][15]

Key Experimental Protocols

This section provides detailed methodologies for key experiments related to the phytochemical applications of beta-spathulenol.

Protocol 1: Isolation of Beta-Spathulenol from Plant Material

This protocol describes a general method for the extraction and isolation of beta-spathulenol from the aerial parts of plants.

1. Plant Material and Extraction:

• Dry the aerial parts of the plant material in the shade.
• Subject the dried material (e.g., 100 g) to hydrodistillation for 3 hours using a Clevenger-type apparatus.[2]
• Collect the essential oil, dry it over anhydrous sodium sulfate, and store it at -20°C.[2]

2. Chromatographic Separation:

• Perform Gas Chromatography-Mass Spectrometry (GC-MS) analysis to identify the components of the essential oil.[2]
• Use a capillary column (e.g., HP-5 MS) with helium as the carrier gas.[16]
• Employ a temperature gradient to separate the compounds, for example, from 60°C to 250°C at a rate of 5°C/min.[2]
• Identify beta-spathulenol by comparing its mass spectrum and retention index with those of a reference standard and literature data.

Workflow for Isolation and Identification of Beta-Spathulenol

References

• 1. Spathulenol | C15H24O | CID 92231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. researchgate.net [researchgate.net]
• 4. cymitquimica.com [cymitquimica.com]
• 5. journals.plos.org [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. researchtrend.net [researchtrend.net]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Anticancer Activity of Essential Oils and Other Extracts from Aromatic Plants Grown in Greece - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Exploring the Potent Anticancer Activity of Essential Oils and Their Bioactive Compounds: Mechanisms and Prospects for Future Cancer Therapy [mdpi.com]
• 12. Identification of spathulenol in Salvia mirzayanii and the immunomodulatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. spathulenol, 6750-60-3 [thegoodscentscompany.com]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. Essential Oil Composition Analysis, Antimicrobial Activities, and Biosystematic Studies on Six Species of Salvia - PMC [pmc.ncbi.nlm.nih.gov]

Formulation of Beta-Spathulenol for Experimental Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-Spathulenol is a tricyclic sesquiterpene alcohol found in various essential oils of medicinal plants. It has garnered significant interest in the scientific community due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, antiproliferative, and antimycobacterial properties. As a lipophilic compound, its poor aqueous solubility presents a challenge for its formulation in experimental settings. This document provides detailed application notes and protocols for the preparation of beta-Spathulenol for both in vitro and in vivo studies, ensuring reproducible and reliable results.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of beta-Spathulenol is crucial for its effective formulation.

Property	Value	Reference
Molecular Formula	C₁₅H₂₄O	[1][2][3]
Molar Mass	220.35 g/mol	[1][2][3]
Appearance	Colorless, viscous compound	[4]
Solubility	- Water: Poorly soluble - Ethanol: Soluble	[4]
Storage	Store at low temperature, protected from direct sunlight.	[4]

Quantitative Data Summary

Beta-Spathulenol has demonstrated significant biological activity across various assays. The following tables summarize key quantitative data for easy reference and comparison.

Table 1: In Vitro Antiproliferative and Cytotoxic Activity of Beta-Spathulenol

Cell Line	Assay	IC₅₀ (µg/mL)	IC₅₀ (µM)	Reference
MCF-7 (Breast Cancer)	-	5.38 ± 0.20	~24.4	[1]
PC-3 (Prostate Cancer)	-	2.25 ± 0.28	~10.2	[1]
SCC9 (Oral Cancer)	MTT Assay	113.95 (essential oil)	-	[5]
L5178 (Mouse T-cell Lymphoma)	-	> 6 µM	> 1.32	[1]

Note: The IC₅₀ for SCC9 cells was reported for the essential oil containing beta-Spathulenol as a major component.

Table 2: Anti-inflammatory and Antioxidant Activity of Beta-Spathulenol

Activity	Assay	IC₅₀ (µg/mL)	Reference
Anti-inflammatory	LOX Enzyme Inhibition	32.63	[6]
Anti-inflammatory	Proteinase Inhibition	59.35	[6]
Antioxidant	DPPH Radical Scavenging	85.60	[7]

Table 3: In Vivo Anti-inflammatory and Anti-nociceptive Effects of Beta-Spathulenol in Mice

Administration Route	Dose	Effect	Model	Reference
Oral	10 mg/kg	Inhibition of nociceptive responses, cold sensitivity, and edema	Formalin-induced pain	[7]
Oral	10 mg/kg	Inhibition of mechanical hyperalgesia, cold response, and edema	Freund's complete adjuvant	[7]
Local (intraplantar)	1000 µ g/paw	Prevention of mechanical hyperalgesia, paw edema, and cold sensitivity	Carrageenan-induced inflammation	[7]

Experimental Protocols

Protocol 1: Preparation of Beta-Spathulenol for In Vitro Cell Culture Experiments

This protocol details the preparation of a stock solution and working solutions of beta-Spathulenol for use in cell-based assays. Due to its hydrophobicity, dimethyl sulfoxide (DMSO) is the recommended solvent.

Materials:

• Beta-Spathulenol (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Sterile cell culture medium

• Vortex mixer

Procedure:

• Stock Solution Preparation (10 mM): a. Accurately weigh 2.2 mg of beta-Spathulenol powder and place it in a sterile microcentrifuge tube. b. Add 1 mL of cell culture grade DMSO to the tube. c. Vortex thoroughly until the powder is completely dissolved. This yields a 10 mM stock solution. d. Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. e. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[7]

• Working Solution Preparation: a. Thaw a fresh aliquot of the 10 mM stock solution at room temperature. b. Prepare serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final concentrations for your experiment (e.g., 1, 5, 10, 25, 50, 100 µM). c. Crucially, ensure that the final concentration of DMSO in the cell culture medium does not exceed 0.1% (v/v) to avoid solvent-induced cytotoxicity. For example, to prepare a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Experimental Workflow for In Vitro Formulation

References

• 1. researchgate.net [researchgate.net]
• 2. beta-Spathulenol | C15H24O | CID 522266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Spathulenol | C15H24O | CID 92231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. Comparative evaluation of anticancer potential of Spilanthes paniculata leaf and flower essential oil using annexin V and orosphere formation in oral cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchtrend.net [researchtrend.net]
• 7. Contribution of spathulenol to the anti-nociceptive effects of Psidium guineense - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Beta-Spathulenol Extraction

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the extraction yield of beta-Spathulenol.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of beta-Spathulenol, offering potential causes and solutions in a question-and-answer format.

Question: Why is the yield of beta-Spathulenol lower than expected?

Answer: Low yields of beta-Spathulenol can stem from several factors throughout the extraction process, from the initial plant material to the final extraction parameters. Consider the following potential causes and solutions:

• Plant Material:

  • Incorrect Plant Species or Variety: Ensure you are using a plant species and variety known for high beta-Spathulenol content. Different varieties within the same plant species can have significantly different essential oil compositions.

  • Improper Harvest Time: The concentration of essential oils in plants can vary depending on the growth cycle. Research the optimal harvest time for your specific plant source to maximize beta-Spathulenol content.

  • Poor Plant Material Condition: Using plant material that is too dry can result in a lower yield. Conversely, excessively fresh material with high water content can also affect extraction efficiency. Proper drying or wilting of the plant material may be necessary. For example, the aerial parts of Moluccella aucheri are dried in the shade before hydrodistillation.[1]

  • Incorrect Plant Part: Beta-Spathulenol concentration can vary between different parts of the plant (leaves, flowers, stems). Ensure you are using the plant part reported to have the highest concentration.

• Extraction Method and Parameters:

  • Suboptimal Extraction Method: The choice of extraction method significantly impacts yield. While steam distillation is common, other methods like solvent extraction or supercritical fluid extraction might be more efficient for beta-Spathulenol depending on the plant matrix.

  • Inefficient Extraction Parameters:

    • Temperature and Pressure: For methods like steam distillation and supercritical fluid extraction, the temperature and pressure must be optimized. Excessive heat can lead to the degradation of thermolabile compounds like some sesquiterpenoids.

    • Extraction Time: Insufficient extraction time will result in incomplete recovery of beta-Spathulenol. The optimal duration depends on the method and plant material. For instance, hydrodistillation of Moluccella aucheri is typically carried out for 3 hours.[1]

    • Solvent Choice (for solvent extraction): The polarity of the solvent used in solvent extraction is crucial. A solvent that is too polar or non-polar may not efficiently extract beta-Spathulenol.

• Equipment and Procedural Issues:

  • Improperly Maintained Equipment: Ensure all extraction equipment is clean and functioning correctly. Leaks in the system can lead to loss of volatile compounds.

  • Analyte Loss During Workup: Beta-Spathulenol, being a volatile compound, can be lost during post-extraction steps like solvent evaporation. Use controlled evaporation techniques such as a rotary evaporator at a suitable temperature and pressure.

Question: The GC-MS analysis shows a low percentage of beta-Spathulenol in the extracted essential oil. What could be the reason?

Answer: A low percentage of beta-Spathulenol in your essential oil, despite a good overall oil yield, points towards issues with the specificity of your extraction or potential degradation.

• Co-extraction of Other Compounds: Your extraction parameters might be favoring the extraction of other compounds over beta-Spathulenol.

• Degradation of beta-Spathulenol: As a sesquiterpenoid, beta-Spathulenol can be susceptible to degradation under harsh extraction conditions, such as high temperatures.

• Inaccurate GC-MS Quantification: Ensure your GC-MS method is properly calibrated for the quantification of beta-Spathulenol. This includes using a certified reference standard and optimizing the temperature program and detector settings.

Question: I am observing an emulsion during liquid-liquid extraction. How can I resolve this?

Answer: Emulsion formation is a common issue in liquid-liquid extractions, especially with plant extracts that contain surfactant-like molecules. Here are some strategies to break the emulsion:

• Gentle Mixing: Instead of vigorous shaking, gently swirl the separatory funnel to minimize emulsion formation while still allowing for phase contact.

• Salting Out: Add a saturated solution of sodium chloride (brine) to the mixture. This increases the ionic strength of the aqueous layer, which can help force the separation of the organic and aqueous phases.

• Change in Solvent: Adding a small amount of a different organic solvent can alter the overall solvent properties and help to break the emulsion.

• Centrifugation: If the emulsion is persistent, centrifuging the mixture can help to separate the layers.

• Filtration: Passing the emulsified mixture through a bed of celite or a filter aid can sometimes help to break the emulsion.

Frequently Asked Questions (FAQs)

What are the primary plant sources for beta-Spathulenol?

Beta-Spathulenol is a naturally occurring sesquiterpene alcohol found in the essential oils of various plants, particularly those belonging to the Asteraceae and Lamiaceae families.[2] Notable sources include Moluccella aucheri, where it can be the most abundant component (up to 63.3% of the essential oil), Salvia mirzayanii, and Artemisia annua.[1][3][4]

Which extraction method provides the highest yield of beta-Spathulenol?

The optimal extraction method can depend on the plant material. Hydrodistillation has been shown to be effective for extracting a high percentage of spathulenol from Moluccella aucheri.[1][4] Supercritical fluid extraction (SFE) with CO2 is another promising method, particularly for thermolabile compounds, as it can be performed at lower temperatures.[5] Solvent extraction is also a viable option. A direct comparison of yields from different methods on the same plant source is recommended to determine the most efficient technique for a specific application.

What are the key parameters to control during steam distillation for beta-Spathulenol extraction?

For successful steam distillation, it is crucial to control the following:

• Steam Flow Rate: A consistent and appropriate steam flow rate ensures efficient volatilization of the essential oil without causing thermal degradation.

• Temperature: The temperature should be high enough to vaporize the beta-Spathulenol but not so high that it causes decomposition.

• Distillation Time: The duration of the distillation should be sufficient to extract the majority of the essential oil. This is often determined empirically for a specific plant material.

• Particle Size of Plant Material: Grinding the plant material to a suitable particle size increases the surface area for extraction but should not be so fine as to impede steam flow.

How can I quantify the amount of beta-Spathulenol in my extract?

Gas chromatography-mass spectrometry (GC-MS) is the most common and effective method for quantifying beta-Spathulenol.[6] This involves:

• Sample Preparation: Diluting the essential oil in a suitable solvent (e.g., hexane).

• GC Separation: Using a capillary column with a suitable stationary phase to separate the components of the essential oil.

• MS Detection: Identifying beta-Spathulenol based on its mass spectrum and retention time.

• Quantification: Using a calibration curve generated from a certified standard of beta-Spathulenol to determine its concentration in the sample.

Data on Beta-Spathulenol Extraction Yield

The following table summarizes the reported yield of essential oil and the percentage of beta-Spathulenol from a specific plant source using hydrodistillation.

Plant Species	Extraction Method	Essential Oil Yield (w/w)	beta-Spathulenol Percentage in Oil	Reference
Moluccella aucheri	Hydrodistillation	0.1%	63.3%	[1][4]

Experimental Protocols

Hydrodistillation for Beta-Spathulenol Extraction from Moluccella aucheri

This protocol is adapted from the methodology used for the extraction of essential oil from Moluccella aucheri, which is rich in spathulenol.[1]

Materials and Equipment:

• Dried aerial parts of Moluccella aucheri (100 g)

• Clevenger-type apparatus

• Heating mantle

• Distilled water

• Anhydrous sodium sulfate

• Sealed amber vials for storage

Procedure:

• Place 100 g of the dried, powdered aerial parts of Moluccella aucheri into the flask of the Clevenger-type apparatus.

• Add a sufficient amount of distilled water to the flask to cover the plant material.

• Set up the hydrodistillation apparatus and begin heating the flask.

• Continue the hydrodistillation for 3 hours.

• Collect the essential oil that separates from the aqueous layer.

• Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

• Store the dried essential oil in a sealed amber vial at 4°C until analysis.

Supercritical Fluid Extraction (SFE) of Sesquiterpenoids (General Protocol)

This is a general protocol for SFE that can be adapted for the extraction of beta-Spathulenol from suitable plant materials like Artemisia annua. Optimization of parameters is crucial for maximizing yield.

Materials and Equipment:

• Dried and ground plant material

• Supercritical fluid extraction system

• High-purity carbon dioxide (CO2)

• Co-solvent (e.g., ethanol or methanol, if necessary)

• Collection vials

Procedure:

• Load the extraction vessel with the dried and ground plant material.

• Pressurize the system with CO2 to the desired pressure (e.g., 100-300 bar).

• Set the extraction temperature (e.g., 40-60°C).

• If using a co-solvent, introduce it into the CO2 stream at the desired concentration.

• Begin the extraction and collect the extract in the collection vials. The extraction time will need to be optimized (e.g., 1-3 hours).

• Depressurize the system and collect the final extract.

• The extract can then be further analyzed by GC-MS to determine the beta-Spathulenol content.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis for Beta-Spathulenol Quantification

This is a general GC-MS protocol for the analysis of essential oils. The specific parameters may need to be adjusted based on the instrument and column used.[6]

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., HP-5MS or equivalent)

• Helium (carrier gas)

• Beta-Spathulenol certified reference standard

• Hexane (or other suitable solvent)

• Microsyringe

Procedure:

• Standard Preparation: Prepare a series of standard solutions of beta-Spathulenol in hexane at known concentrations to create a calibration curve.

• Sample Preparation: Dilute the extracted essential oil in hexane to a concentration within the range of the calibration curve.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Start at a lower temperature (e.g., 60°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240°C) at a specific rate (e.g., 3-5°C/min).

  • Carrier Gas Flow Rate: Set to a constant flow (e.g., 1 mL/min).

  • MS Parameters: Set the ion source temperature (e.g., 230°C) and electron ionization energy (70 eV). Scan a mass range appropriate for sesquiterpenoids (e.g., 40-400 amu).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample and standards into the GC-MS.

• Data Analysis:

  • Identify the beta-Spathulenol peak in the chromatogram based on its retention time and mass spectrum compared to the standard.

  • Integrate the peak area of beta-Spathulenol in both the sample and the standards.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Use the calibration curve to determine the concentration of beta-Spathulenol in the sample.

Visualizations

Caption: General experimental workflow for beta-Spathulenol extraction and analysis.

Caption: Troubleshooting decision tree for low beta-Spathulenol yield.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.brieflands.com [repository.brieflands.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. hrcak.srce.hr [hrcak.srce.hr]

Technical Support Center: Overcoming beta-Spathulenol Solubility Challenges in Experimental Assays

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address solubility issues encountered when working with beta-Spathulenol in various experimental assays. Given its hydrophobic nature, achieving and maintaining the desired concentration in aqueous assay environments can be challenging. This guide offers practical solutions and detailed protocols to ensure reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is beta-Spathulenol and why is its solubility a concern?

A1: Beta-Spathulenol is a tricyclic sesquiterpenoid alcohol, a type of natural compound found in various plants. It is known for its anti-inflammatory and antioxidant properties. Like many other sesquiterpenoids, it is a lipophilic (fat-soluble) molecule, which results in poor solubility in water and aqueous buffer systems commonly used in biological assays. This can lead to compound precipitation, inaccurate concentration measurements, and unreliable experimental results.

Q2: Which solvents are recommended for dissolving beta-Spathulenol?

A2: Due to its hydrophobic nature, organic solvents are necessary to dissolve beta-Spathulenol effectively. The most common and recommended solvents for preparing stock solutions are dimethyl sulfoxide (DMSO), ethanol, and methanol. DMSO is particularly effective for achieving high concentration stock solutions.

Q3: What is the maximum concentration of organic solvent, like DMSO, that is safe for my cell-based assays?

A3: High concentrations of organic solvents can be toxic to cells. As a general rule, the final concentration of DMSO in your cell culture medium should be kept as low as possible, ideally at 0.1% and not exceeding 0.5%, to avoid significant cytotoxicity.[1] Some robust cell lines may tolerate up to 1%, but it is crucial to perform a solvent toxicity control experiment to determine the maximum tolerable concentration for your specific cell type.[1]

Q4: My beta-Spathulenol precipitates when I add it to my aqueous assay buffer or cell culture medium. What can I do?

A4: Precipitation upon dilution of a concentrated stock solution into an aqueous medium is a common issue with hydrophobic compounds. Please refer to the Troubleshooting Guide below for detailed steps on how to prevent this, including techniques like serial dilution and the use of co-solvents.

Quantitative Solubility Data

The following table summarizes the known solubility of beta-Spathulenol in common laboratory solvents. It is important to note that these values can be influenced by factors such as temperature, purity of the compound, and the specific isomer.

Solvent	Solubility	Molar Concentration (approx.)	Notes
Dimethyl Sulfoxide (DMSO)	90 mg/mL[2]	408 mM	Sonication is recommended to aid dissolution.[2]
Ethanol	Soluble	Not specified	Sesquiterpene alcohols generally show good solubility in ethanol.
Methanol	Soluble	Not specified	Similar to ethanol, good solubility is expected.
Water	12.44 mg/L (estimated)	0.056 mM	Considered poorly soluble to insoluble in water.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of beta-Spathulenol in DMSO

This protocol describes the preparation of a 100 mM stock solution of beta-Spathulenol in DMSO.

Materials:

• beta-Spathulenol (solid)

• Anhydrous, sterile dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or glass vials

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional, but recommended)

Procedure:

• Calculate the required mass: The molecular weight of beta-Spathulenol is approximately 220.35 g/mol . To prepare 1 mL of a 100 mM stock solution, you will need:

  • Mass (g) = 0.1 mol/L * 0.001 L * 220.35 g/mol = 0.022035 g = 22.04 mg

• Weigh the compound: Carefully weigh out 22.04 mg of beta-Spathulenol and place it into a sterile microcentrifuge tube or glass vial.

• Add DMSO: Add 1 mL of sterile DMSO to the tube containing the beta-Spathulenol.

• Dissolve the compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound does not fully dissolve, place the tube in a sonicator bath for 10-15 minutes, or until the solution is clear. Gentle warming to 37°C can also aid dissolution.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

This protocol details the serial dilution of the 100 mM DMSO stock solution to a final working concentration in cell culture medium, ensuring the final DMSO concentration remains non-toxic to the cells.

Materials:

• 100 mM beta-Spathulenol stock solution in DMSO (from Protocol 1)

• Sterile cell culture medium

• Sterile microcentrifuge tubes

• Calibrated micropipettes

Procedure:

• Intermediate Dilution: Prepare an intermediate dilution of the stock solution in cell culture medium. For example, to make a 1 mM intermediate solution, dilute the 100 mM stock 1:100 by adding 10 µL of the stock solution to 990 µL of cell culture medium. Mix well by gentle pipetting.

• Final Working Solution: Prepare the final working concentration from the intermediate dilution. For instance, to achieve a final concentration of 10 µM in your assay, you would perform a 1:100 dilution of the 1 mM intermediate solution into your final volume of cell culture medium (e.g., add 10 µL of the 1 mM solution to 990 µL of medium in your culture well).

• Solvent Control: It is critical to include a vehicle control in your experiment. This control should contain the same final concentration of DMSO as your experimental samples, but without the beta-Spathulenol.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound precipitates out of solution upon dilution in aqueous buffer/medium.	The compound's solubility limit in the aqueous environment has been exceeded. This is common when diluting a highly concentrated organic stock solution directly into an aqueous solution.	1. Perform Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions in the aqueous buffer or medium. This gradual decrease in solvent concentration can help keep the compound in solution.2. Increase Final Solvent Concentration: If your cells can tolerate it, slightly increasing the final DMSO concentration (e.g., from 0.1% to 0.5%) may improve solubility.3. Use a Co-Solvent: Consider using a co-solvent system. For example, prepare the stock in a mixture of DMSO and ethanol. Pluronic F-68, a non-ionic surfactant, can also be added to the final medium at a low concentration (e.g., 0.01-0.1%) to act as a stabilizing agent.
Inconsistent or non-reproducible assay results.	This could be due to incomplete dissolution of the stock solution or precipitation of the compound in the assay plate, leading to inaccurate concentrations.	1. Ensure Complete Dissolution of Stock: Before making dilutions, visually inspect your stock solution to ensure it is completely clear. If necessary, sonicate or gently warm the stock solution before use.2. Prepare Fresh Dilutions: Prepare fresh working solutions from your stock for each experiment to avoid potential degradation or precipitation over time.3. Mix Thoroughly: When adding the compound to your assay wells, ensure thorough but gentle mixing to evenly distribute the compound.
Observed cytotoxicity in cell-based assays.	The concentration of the organic solvent (e.g., DMSO) may be too high for the cells, or the beta-Spathulenol itself may be cytotoxic at the tested concentrations.	1. Perform a Solvent Toxicity Test: Treat your cells with a range of solvent concentrations (e.g., 0.1% to 1% DMSO) to determine the highest non-toxic concentration.2. Include a Vehicle Control: Always include a vehicle control (medium with the same final solvent concentration as your treated samples) to differentiate between solvent-induced and compound-induced effects.3. Perform a Dose-Response Curve: Test a wide range of beta-Spathulenol concentrations to determine its cytotoxic threshold in your specific assay.

Signaling Pathway and Experimental Workflow Diagrams

The anti-inflammatory effects of many sesquiterpenoids are attributed to their ability to inhibit the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This pathway is a central regulator of the inflammatory response.

Caption: Inhibition of the NF-κB signaling pathway by beta-Spathulenol.

Caption: Experimental workflow for preparing beta-Spathulenol solutions.

References

• 1. lifetein.com [lifetein.com]
• 2. Spathulenol | Antifungal | Antioxidant | TargetMol [targetmol.com]

Technical Support Center: β-Spathulenol Degradation and Storage Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the degradation of β-Spathulenol and effective storage solutions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is β-Spathulenol and why is its stability important?

A1: β-Spathulenol is a tricyclic sesquiterpenoid alcohol found in various essential oils. It is recognized for its potential anti-inflammatory, antioxidant, and antimicrobial properties. Maintaining its stability is crucial for obtaining accurate and reproducible results in research and for ensuring the efficacy and safety of potential therapeutic applications. Degradation can lead to a loss of biological activity and the formation of unknown impurities.

Q2: What are the main factors that cause β-Spathulenol degradation?

A2: The primary factors contributing to the degradation of β-Spathulenol are exposure to light, heat, and oxygen . Its antioxidant properties suggest that it is susceptible to oxidation. Additionally, extremes in pH (both acidic and basic conditions) can also lead to its degradation.

Q3: What are the recommended short-term and long-term storage conditions for β-Spathulenol?

A3: To ensure the stability of β-Spathulenol, it is essential to adhere to the following storage guidelines:

Storage Format	Condition	Temperature	Duration
Powder	In a tightly sealed, light-resistant container, under inert gas (e.g., argon or nitrogen)	-20°C	Up to 3 years
In Solvent (e.g., DMSO)	In a tightly sealed, light-resistant vial, with minimal headspace	-80°C	Up to 1 year

Q4: I've observed a decrease in the activity of my β-Spathulenol sample. What could be the cause?

A4: A decrease in activity is likely due to degradation. This can be caused by:

• Improper Storage: Exposure to light, elevated temperatures, or oxygen.

• Repeated Freeze-Thaw Cycles: This can introduce moisture and oxygen into the sample. It is advisable to aliquot stock solutions into smaller, single-use vials.

• Solvent Purity: Impurities in the solvent can catalyze degradation.

• pH of the Medium: Using highly acidic or basic buffers in your experiments can accelerate degradation.

Q5: Are there any advanced solutions to enhance the stability of β-Spathulenol in formulations?

A5: Yes, microencapsulation with β-cyclodextrin is a promising technique to improve the stability of β-Spathulenol. This process involves forming an inclusion complex where the β-Spathulenol molecule is encapsulated within the hydrophobic cavity of the β-cyclodextrin molecule. This protects it from environmental factors like light, heat, and oxygen.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC/GC Analysis

Problem: You observe additional, unexpected peaks in your chromatogram when analyzing a β-Spathulenol sample.

Possible Cause: These peaks likely represent degradation products.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the sample has been stored according to the recommended guidelines (see FAQ Q3).

• Review Sample Preparation:

  • Was the sample exposed to light for an extended period during preparation?

  • Was the sample heated?

  • What was the pH of the solvent or buffer used?

• Perform Forced Degradation: To confirm that the unknown peaks are indeed degradation products, you can perform a forced degradation study on a fresh sample of β-Spathulenol (see Experimental Protocol 1).

• Characterize Degradation Products: Use techniques like Mass Spectrometry (MS) to identify the molecular weights of the unknown peaks and compare them to potential degradation products.[1]

Issue 2: Inconsistent Experimental Results

Problem: You are getting variable results in your bioassays using β-Spathulenol.

Possible Cause: This could be due to inconsistent concentrations of the active compound resulting from degradation.

Troubleshooting Steps:

• Use Freshly Prepared Solutions: Whenever possible, prepare solutions of β-Spathulenol immediately before use from a properly stored stock.

• Quantify Concentration Before Use: Use a validated analytical method, such as HPLC-UV, to determine the exact concentration of β-Spathulenol in your working solution before each experiment.

• Implement a Stability-Indicating Method: Develop and validate an HPLC method that can separate β-Spathulenol from its degradation products to accurately quantify the intact molecule (see Experimental Protocol 2).

Experimental Protocols

Protocol 1: Forced Degradation Study of β-Spathulenol

This protocol outlines the conditions for intentionally degrading β-Spathulenol to identify potential degradation products and to validate a stability-indicating analytical method. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[2][3]

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of β-Spathulenol in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature.

  • Thermal Degradation: Heat the stock solution at 80°C.

  • Photolytic Degradation: Expose the stock solution to UV light (254 nm) and fluorescent light.

• Sampling: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: For acid and base hydrolysis samples, neutralize the solution before analysis.

• Analysis: Analyze the samples using a stability-indicating HPLC method (see Protocol 2).

Workflow for the forced degradation study of β-Spathulenol.

Protocol 2: Stability-Indicating HPLC Method for β-Spathulenol

This protocol provides a starting point for developing an HPLC method to separate β-Spathulenol from its degradation products.

Methodology:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

• Detection: UV detection at approximately 210-244 nm. Sesquiterpenes can be detected in this range.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Method Validation:

The method should be validated according to ICH guidelines to ensure it is:

• Specific: The method can unequivocally assess the analyte in the presence of components that may be expected to be present, including impurities and degradants.

• Linear: The response is proportional to the concentration over a given range.

• Accurate: The closeness of the test results to the true value.

• Precise: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Robust: The method's capacity to remain unaffected by small, deliberate variations in method parameters.

Protocol 3: Encapsulation of β-Spathulenol with β-Cyclodextrin

This protocol describes a general procedure for the microencapsulation of β-Spathulenol to enhance its stability.

Methodology:

• Preparation of β-Cyclodextrin Solution: Dissolve β-cyclodextrin in deionized water with stirring. The concentration will depend on the desired guest-host ratio.

• Preparation of β-Spathulenol Solution: Dissolve β-Spathulenol in a minimal amount of a water-miscible organic solvent (e.g., ethanol).

• Formation of Inclusion Complex: Slowly add the β-Spathulenol solution to the β-cyclodextrin solution with continuous stirring.

• Stirring: Continue stirring the mixture at room temperature for several hours to allow for complex formation.

• Isolation of the Complex: The solid inclusion complex can be isolated by filtration or by freeze-drying the solution.

• Washing and Drying: Wash the resulting powder with a small amount of cold water and dry under vacuum.

Optimization: The guest-host molar ratio (β-Spathulenol to β-cyclodextrin) should be optimized to achieve the highest encapsulation efficiency. Ratios of 1:1 or 1:2 are common starting points.

Workflow for the encapsulation of β-Spathulenol with β-cyclodextrin.

Degradation Pathways

The antioxidant activity of sesquiterpenoids like β-Spathulenol is often attributed to their ability to scavenge free radicals. The degradation of β-Spathulenol likely proceeds through oxidative pathways.

A potential oxidative degradation pathway for β-Spathulenol.

By understanding the degradation pathways and implementing appropriate storage and handling procedures, researchers can ensure the quality and reliability of their studies involving β-Spathulenol.

References

• 1. researchgate.net [researchgate.net]
• 2. resolvemass.ca [resolvemass.ca]
• 3. lubrizolcdmo.com [lubrizolcdmo.com]

Technical Support Center: Troubleshooting Peak Tailing in β-Spathulenol Chromatography

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting peak tailing issues encountered during the chromatographic analysis of β-Spathulenol. The information is presented in a question-and-answer format to directly address specific experimental problems.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how can I measure it?

A1: Peak tailing is a common chromatographic issue where a peak appears asymmetrical, with a trailing edge that is longer or more drawn out than the leading edge.[1] This distortion can compromise the accuracy of peak integration and reduce the resolution between adjacent peaks.[2] It is typically measured using the Tailing Factor (Tf) or Asymmetry Factor (As), where a value greater than 1 indicates tailing. For many assays, peaks with an Asymmetry Factor up to 1.5 are considered acceptable, though ideal chromatography aims for a value of 1.0.

Q2: I am seeing peak tailing for β-Spathulenol in my Gas Chromatography (GC) analysis. What are the most likely causes?

A2: For a sesquiterpene alcohol like β-Spathulenol, the most common causes in GC are related to active sites within the system that can interact with the molecule's hydroxyl group. Key areas to investigate include:

• Inlet Contamination: Active sites in a dirty or non-deactivated inlet liner can cause reversible adsorption.[3][4]

• Column Activity: The stationary phase can degrade over time, or the front end of the column can become contaminated, exposing active sites.[3]

• Improper Column Installation: A poor column cut or incorrect installation depth in the inlet or detector can create dead volumes and disrupt the sample flow path, leading to tailing.[3][4][5]

• Chemical Interactions: β-Spathulenol's tertiary alcohol group can interact with silanol groups or metal ions on glass or metal surfaces, causing adsorption.[6]

Q3: My β-Spathulenol peak is tailing during Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). What should I look for?

A3: In RP-HPLC, peak tailing for a moderately polar compound like β-Spathulenol is often due to secondary interactions with the stationary phase. The primary causes include:

• Silanol Interactions: The hydroxyl group of β-Spathulenol can interact with residual, un-capped silanol groups on the surface of silica-based C18 columns.[1][2][7] These interactions are a major cause of tailing for polar and basic compounds.[7][8]

• Column Contamination or Degradation: Accumulation of contaminants on the column inlet frit or within the packing can lead to peak distortion.[2][9] A void at the head of the column is also a common physical cause.[7]

• Mobile Phase and Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger or weaker than the mobile phase, it can lead to poor peak shape.[2][8]

• Extra-Column Volume: Excessive tubing length or diameter, or poorly made connections between the injector, column, and detector, can introduce dead volume and cause peaks to tail.[2][8][9]

Q4: Could my sample injection technique be the cause of peak tailing?

A4: Yes, the injection process itself can significantly impact peak shape. Two common issues are:

• Sample Overload: Injecting too high a concentration or volume of β-Spathulenol can saturate the stationary phase, leading to a broadened peak with a tailing appearance.[2][9][10]

• Solvent Effects (GC): In splitless injections, if the initial oven temperature is too high relative to the solvent's boiling point, it can prevent proper focusing of the analyte band on the column, causing peak distortion.[3][5]

Q5: When should I trim my GC column versus replacing it entirely?

A5: Column maintenance can often resolve tailing issues. A good practice is to first trim the column. Removing 10-20 cm from the inlet side can eliminate contaminated or degraded sections of the stationary phase.[5][11] If tailing persists after trimming and you have ruled out other system issues (like a contaminated liner), it is likely time to replace the column.[3]

Systematic Troubleshooting Guides

Guide 1: Gas Chromatography (GC) Troubleshooting Workflow

A systematic approach is the most effective way to diagnose the root cause of peak tailing. The following workflow helps isolate the problem.

Caption: A step-by-step workflow for troubleshooting peak tailing in GC.

Guide 2: HPLC Troubleshooting and Chemical Interactions

In HPLC, secondary chemical interactions are a primary cause of tailing for molecules with active functional groups like β-Spathulenol.

Caption: Interaction between β-Spathulenol and an active silanol site.

Data Presentation: Troubleshooting Summary Tables

These tables summarize potential causes, their relative impact, and recommended actions for resolving peak tailing.

Table 1: GC Troubleshooting Summary for β-Spathulenol

Potential Cause	Likely Impact on Tailing	Recommended Action	Relevant Component
Contaminated/Active Inlet Liner	High	Replace with a new, deactivated liner.[3][4]	Inlet
Column Contamination	High	Trim 10-20 cm from the front of the column.[3][5][11]	Column
Improper Column Installation	High	Re-cut the column for a clean, square end and reinstall at the correct depth.[3][5]	Column/Inlet
Leaks in the Flow Path	Medium	Check fittings and connections for leaks using an electronic leak detector.	System
Sample Overload	Medium	Reduce the injection volume or dilute the sample.[4]	Sample/Method
Solvent Polarity Mismatch	Low-Medium	Ensure the sample solvent is compatible with the stationary phase polarity.[3]	Sample/Method

| Split Ratio Too Low | Low | Increase the split ratio to ensure efficient sample transfer.[3] | Method |

Table 2: HPLC Troubleshooting Summary for β-Spathulenol

Potential Cause	Likely Impact on Tailing	Recommended Action	Relevant Component
Secondary Silanol Interactions	High	Use a highly deactivated, end-capped column or a modern hybrid-silica column.[7]	Column
Column Void or Bed Deformation	High	Replace the column. A void can sometimes be fixed by reversing and flushing the column (without the detector).[7]	Column
Extra-Column Dead Volume	Medium	Use shorter, narrower ID tubing; ensure fittings are properly seated.[2][8]	System Hardware
Column Contamination/Frit Blockage	Medium	Flush the column with a strong solvent; if ineffective, replace the column.[2][9]	Column
Sample Solvent/Mobile Phase Mismatch	Medium	Dissolve the sample in the mobile phase or a weaker solvent.[2][9]	Sample/Method
Sample Overload	Medium	Reduce sample concentration or injection volume.[2][10]	Sample/Method

| Metal Contamination | Low | Use a column with low metal content or passivate the system.[2][9] | Column/System |

Experimental Protocols

Protocol 1: Example GC-MS Method for Sesquiterpenoid Analysis

This protocol provides a typical starting point for analyzing β-Spathulenol and other sesquiterpenoids. Optimization may be required based on the specific instrument and sample matrix. Gas chromatography-mass spectrometry (GC-MS) is a preferred method for the analysis of volatile compounds like sesquiterpenes.[12]

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: Agilent J&W DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet:

  • Mode: Split (e.g., 20:1 ratio) or Splitless, depending on sample concentration.

  • Injector Temperature: 250 °C.

  • Injection Volume: 1.0 µL.

  • Liner: Deactivated, single-taper splitless liner with glass wool.

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 3 °C/min to 240 °C.

  • Hold: Hold at 240 °C for 5 minutes.

• Mass Spectrometer (MS) Parameters:

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Sample Preparation: Dilute essential oil or extract in a suitable solvent like hexane or ethyl acetate to a final concentration of approximately 100-1000 ppm. Filter the sample using a 0.45 µm syringe filter to prevent contamination.[3]

References

• 1. chromtech.com [chromtech.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. agilent.com [agilent.com]
• 4. GC Tip: Peak Shape Problems: Tailing Peaks | Phenomenex [discover.phenomenex.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. restek.com [restek.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. support.waters.com [support.waters.com]
• 9. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 10. uhplcs.com [uhplcs.com]
• 11. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cell Viability in Beta-Spathulenol Cytotoxicity Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with beta-Spathulenol in cytotoxicity assays. Our goal is to help you optimize your experimental workflow and ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is beta-Spathulenol and what is its relevance in cytotoxicity assays?

Beta-Spathulenol is a tricyclic sesquiterpene alcohol found in the essential oils of various plants. It has garnered interest in cancer research due to its demonstrated cytotoxic effects against several cancer cell lines.[1] Its potential mechanisms of action include the induction of apoptosis (programmed cell death) and the inhibition of multidrug resistance pumps, making it a compound of interest for novel anticancer therapies.[2]

Q2: Which cytotoxicity assays are most suitable for evaluating beta-Spathulenol?

Standard colorimetric and fluorometric assays are commonly used to assess the cytotoxic effects of beta-Spathulenol. These include:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This assay measures cell metabolic activity as an indicator of cell viability. Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• LDH (Lactate Dehydrogenase) Assay: This assay quantifies the release of LDH from damaged cells into the culture medium, which is an indicator of compromised cell membrane integrity and cytotoxicity.

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

• TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) Assay: This method is used to detect DNA fragmentation, a hallmark of late-stage apoptosis.

Q3: What are the known mechanisms of beta-Spathulenol-induced cytotoxicity?

Current research suggests that beta-Spathulenol exerts its cytotoxic effects through multiple mechanisms:

• Induction of Apoptosis: Beta-Spathulenol has been shown to induce apoptosis in cancer cells. Molecular docking studies suggest a strong interaction with the p53 tumor suppressor protein, a key regulator of apoptosis.[3] Activation of the p53 pathway can lead to cell cycle arrest and the initiation of the apoptotic cascade.

• Inhibition of ABCB1 Efflux Pump: Beta-Spathulenol can inhibit the function of the ABCB1 (P-glycoprotein) efflux pump.[2] This pump is often overexpressed in multidrug-resistant cancer cells and actively removes chemotherapeutic drugs from the cell. By inhibiting this pump, beta-Spathulenol can increase the intracellular concentration and efficacy of co-administered anticancer drugs.

Q4: Are there any known issues with beta-Spathulenol interfering with common cytotoxicity assays?

As with many natural compounds, there is a potential for interference with certain assay components. For instance, plant extracts have been known to interfere with the MTT assay, leading to false-positive results.[4][5] This can occur if the compound itself has reducing properties that can convert MTT to formazan, independent of cellular metabolic activity. It is crucial to include proper controls, such as a cell-free assay with beta-Spathulenol, to account for any direct chemical reduction of the assay reagent.

Troubleshooting Guides

This section provides solutions to common problems encountered during beta-Spathulenol cytotoxicity assays.

MTT Assay Troubleshooting

Problem	Possible Cause	Solution
High background absorbance in cell-free wells	Beta-Spathulenol may directly reduce MTT.	Run a control plate with media and beta-Spathulenol at all tested concentrations, but without cells. Subtract the absorbance values of these wells from your experimental wells.
Contamination of reagents or media with bacteria or yeast.	Use sterile technique and check reagents for contamination. Discard any contaminated materials.
Low absorbance readings across all wells	Insufficient cell number.	Optimize cell seeding density to ensure a linear relationship between cell number and absorbance.
Incubation time with MTT is too short.	Increase the incubation time to allow for sufficient formazan crystal formation.
Incomplete solubilization of formazan crystals.	Ensure complete dissolution of formazan crystals by thorough mixing and allowing sufficient solubilization time.
Inconsistent results between replicate wells	Uneven cell seeding.	Ensure a homogenous single-cell suspension before seeding and use appropriate pipetting techniques.
"Edge effect" in 96-well plates due to evaporation.	Avoid using the outer wells of the plate or fill them with sterile PBS or media to maintain humidity.

LDH Assay Troubleshooting

Problem	Possible Cause	Solution
High spontaneous LDH release in control wells	Cells are unhealthy or were handled too aggressively during seeding.	Use cells in the logarithmic growth phase and handle them gently during pipetting and plate preparation.
High cell density leading to cell death.	Optimize the cell seeding density for your specific cell line.
Low maximum LDH release	Incomplete cell lysis.	Ensure the lysis buffer is added correctly and incubated for the recommended time to achieve complete cell lysis.
Low cell number.	Increase the number of cells seeded per well.
High background in media-only controls	Serum in the culture medium contains LDH.	Use a low-serum or serum-free medium during the assay or subtract the background LDH activity from the media control.

Apoptosis (Annexin V/PI) Assay Troubleshooting

Problem	Possible Cause	Solution
High percentage of necrotic cells in the control group	Harsh cell handling (e.g., over-trypsinization, vigorous pipetting).	Handle cells gently. Use a milder dissociation reagent if necessary.
Cells are overgrown or starved.	Use cells from a healthy, sub-confluent culture.
No significant increase in apoptotic cells after treatment	Concentration of beta-Spathulenol is too low or treatment time is too short.	Perform a dose-response and time-course experiment to determine the optimal conditions.
The apoptotic pathway is not the primary mode of cell death.	Consider performing other assays to investigate different cell death mechanisms like necrosis or autophagy.
Fluorescence compensation issues	Incorrect setup of the flow cytometer.	Use single-stained controls for each fluorochrome to set up proper compensation.

Quantitative Data Summary

The following tables summarize the cytotoxic activity of beta-Spathulenol and related essential oils on various cancer cell lines, as reported in the literature.

Table 1: IC50 Values for Spathulenol

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)	Reference
B16-F10	Murine Melanoma	18	72	[1]
HepG2	Human Hepatocellular Carcinoma	52	72	[1]
K562	Human Chronic Myeloid Leukemia	25	72	[1]
HL60	Human Promyelocytic Leukemia	30	72	[1]

Table 2: IC50 Values for Essential Oils Containing Spathulenol

Cell Line	Cancer Type	Essential Oil Source	Spathulenol Content (%)	IC50 (µg/mL)	Reference
SCC9	Oral Squamous Carcinoma	Spilanthes paniculata (flower)	Not specified	113.95	[3]
Caco-2	Colorectal Adenocarcinoma	Salvia verticillata	5.89	>1000
HT-29	Colon Adenocarcinoma	Salvia verticillata	5.89	>1000
T-47D	Breast Ductal Carcinoma	Salvia verticillata	5.89	>1000

Note: The high IC50 values for Salvia verticillata essential oil suggest that at this concentration of spathulenol, it may not be the primary cytotoxic component.

Experimental Protocols

Detailed Protocol: MTT Assay for beta-Spathulenol Cytotoxicity

This protocol provides a general framework for assessing the cytotoxicity of beta-Spathulenol using the MTT assay. Optimization of cell number, compound concentration, and incubation times is recommended for each specific cell line.

Materials:

• Beta-Spathulenol (dissolved in a suitable solvent, e.g., DMSO)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS), sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom cell culture plates

• Multichannel pipette

• Microplate reader (570 nm wavelength)

Procedure:

• Cell Seeding:

  • Harvest cells from a sub-confluent culture using standard cell culture techniques.

  • Perform a cell count and determine cell viability (e.g., using trypan blue exclusion).

  • Dilute the cell suspension to the desired seeding density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) in complete culture medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of beta-Spathulenol in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of beta-Spathulenol in culture medium to achieve the desired final concentrations. The final solvent concentration should be consistent across all wells and should not exceed a level that affects cell viability (typically <0.5%).

  • Include a vehicle control (medium with the same concentration of solvent as the highest beta-Spathulenol concentration) and a negative control (untreated cells in medium only).

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of beta-Spathulenol or control solutions.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will metabolize the MTT into purple formazan crystals.

• Formazan Solubilization:

  • After the MTT incubation, carefully remove the medium from the wells without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well.

  • Gently agitate the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium and MTT only) from all other absorbance readings.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of cell viability against the concentration of beta-Spathulenol to generate a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Visualizations

Caption: A flowchart illustrating the key steps in a typical cytotoxicity assay workflow for beta-Spathulenol.

Caption: A proposed signaling pathway for beta-Spathulenol-induced apoptosis and its role in overcoming multidrug resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comparative evaluation of anticancer potential of Spilanthes paniculata leaf and flower essential oil using annexin V and orosphere formation in oral cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. atcc.org [atcc.org]
• 5. Recent Advancements in the Development of Anti-Breast Cancer Synthetic Small Molecules [mdpi.com]

Technical Support Center: Quantification of beta-Spathulenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing interference during the quantification of beta-Spathulenol.

Frequently Asked Questions (FAQs)

Q1: What is beta-Spathulenol and why is its accurate quantification important?

A1: beta-Spathulenol is a tricyclic sesquiterpenoid alcohol with the chemical formula C₁₅H₂₄O. It is a naturally occurring compound found in various plants and essential oils. Accurate quantification of beta-Spathulenol is crucial for the quality control of natural products, standardization of herbal medicines, and for research into its potential pharmacological activities.

Q2: What are the most common analytical methods for beta-Spathulenol quantification?

A2: The most prevalent and reliable methods for the identification and quantification of beta-Spathulenol are Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[1] GC-MS is often preferred due to its high sensitivity and ability to identify compounds based on their mass spectra, which is particularly useful for resolving co-eluting compounds.[1][2] Headspace Solid-Phase Microextraction (HS-SPME) followed by GC-MS is another widely used technique that minimizes solvent use and can reduce matrix interference.

Q3: What are the primary sources of interference in beta-Spathulenol analysis?

A3: The primary sources of interference include:

• Co-eluting Compounds: Other sesquiterpenes or compounds within the sample matrix may have similar retention times to beta-Spathulenol, leading to overlapping peaks in the chromatogram.

• Matrix Effects: The complexity of the sample matrix (e.g., plant extracts, biological fluids) can suppress or enhance the analytical signal, leading to inaccurate quantification.

• Analyte Loss: beta-Spathulenol, like other terpenes, is volatile. Analyte loss can occur during sample collection, storage, and preparation due to evaporation.

• Thermal Degradation: High temperatures in the GC inlet can cause thermal degradation of terpenes, potentially forming artifacts that can interfere with the analysis or lead to underestimation of the target analyte.

Q4: How can I confirm the identity of the beta-Spathulenol peak in my chromatogram?

A4: The identity of the beta-Spathulenol peak can be confirmed by:

• Mass Spectrometry (MS): Comparing the acquired mass spectrum of the peak with a reference spectrum from a spectral library (e.g., NIST). The molecular ion peak for beta-Spathulenol is observed at m/z 220, with other characteristic fragment ions at m/z 205, 187, 159, 145, 119, 91, 69, and 43.[3]

• Retention Index (RI): Comparing the Kovats Retention Index of the peak with published values. For beta-Spathulenol, the semi-standard non-polar Kovats RI is reported to be around 1576-1582.[4]

• Co-injection with a Standard: Spiking the sample with a certified reference standard of beta-Spathulenol and observing the enhancement of the corresponding peak.

Troubleshooting Guides

Issue 1: Poor Peak Resolution and Co-elution

Symptoms:

• Broad or tailing peaks for beta-Spathulenol.

• Shoulders on the beta-Spathulenol peak, indicating an overlapping compound.

• Inconsistent quantification results.

Possible Causes and Solutions:

Cause	Solution
Inadequate Chromatographic Separation	Optimize the GC oven temperature program. A slower temperature ramp can improve the separation of closely eluting compounds.[5]
Increase the length or use a more selective GC column. A longer column provides more theoretical plates and better separation. A column with a different stationary phase chemistry may also improve selectivity.
For complex matrices, consider using two-dimensional gas chromatography (GCxGC) for enhanced separation.
Co-eluting Isomers or Structurally Similar Compounds	Utilize GC-MS and employ extracted ion chromatograms (EICs) for quantification using a unique and abundant ion for beta-Spathulenol. This can help differentiate it from co-eluting compounds with different mass spectra.
Improper Column Installation	Ensure the GC column is installed correctly in the inlet and detector, with the proper insertion depth to avoid dead volume and peak tailing.[6]

Troubleshooting Workflow for Co-elution:

Troubleshooting workflow for addressing co-elution issues.

Issue 2: Low or Inconsistent Recovery of beta-Spathulenol

Symptoms:

• Lower than expected concentrations of beta-Spathulenol.

• High variability in results between replicate samples.

Possible Causes and Solutions:

Cause	Solution
Analyte Loss During Sample Preparation	Minimize heat exposure during sample preparation. If grinding solid samples, consider cryogenic grinding. Keep samples and extraction solvents chilled.[2]
Reduce the time between sample preparation and analysis. Store extracts at low temperatures (e.g., 4°C or -20°C) in tightly sealed vials.
Inefficient Extraction	Choose an appropriate extraction method for your sample matrix. For volatile compounds like beta-Spathulenol, headspace SPME can be very effective. For solid matrices, solvent extraction or hydrodistillation are common, though the latter can lead to thermal degradation of some compounds.
Optimize extraction parameters such as solvent type, extraction time, and temperature.
Matrix Effects	Perform a matrix-matched calibration or use the standard addition method to compensate for matrix-induced signal suppression or enhancement.
Employ a cleanup step, such as solid-phase extraction (SPE), to remove interfering matrix components before GC analysis.
Adsorption to Active Sites	In the GC inlet, use a deactivated liner and replace it regularly. Perform routine inlet maintenance.[6]
If peak tailing is observed, there may be active sites on the GC column. Condition the column according to the manufacturer's instructions or trim the first few centimeters of the column.

Comparison of Common Extraction Techniques for Terpenes:

Extraction Method	Advantages	Disadvantages	Best Suited For
Solvent Extraction	Can be quantitative if optimized.	Can co-extract interfering matrix components. Requires solvent evaporation which can lead to loss of volatile analytes.	Solid and semi-solid matrices.
Hydrodistillation	Effective for extracting essential oils from plant material.	High temperatures can cause thermal degradation and artifact formation. Time-consuming.	Bulk extraction of essential oils from plant material.
Headspace Solid-Phase Microextraction (SPME)	Solvent-free, simple, and can be automated. Reduces matrix interference.	Competitive adsorption on the fiber can occur. Fiber-to-fiber variability. Requires matrix-matched calibration for accurate quantification.	Analysis of volatile and semi-volatile compounds in solid, liquid, and gaseous samples.

Experimental Protocols

Protocol 1: Quantification of beta-Spathulenol using HS-SPME-GC-MS

This protocol provides a general workflow for the quantification of beta-Spathulenol in a solid plant matrix. Method optimization and validation are required for specific applications.

1. Sample Preparation:

• Homogenize the dried plant material to a fine powder. For fresh material, cryogenic grinding is recommended to prevent the loss of volatile compounds.

• Accurately weigh approximately 0.1 g of the homogenized sample into a 20 mL headspace vial.

2. Calibration Standards:

• Prepare a stock solution of beta-Spathulenol in a suitable solvent (e.g., methanol or ethanol).

• Create a series of calibration standards by spiking known amounts of the stock solution onto blank matrix samples in headspace vials. This constitutes a matrix-matched calibration curve.

3. HS-SPME Procedure:

• Place the sample and calibration vials in the autosampler tray of the HS-SPME system.

• Equilibrate the vials at a set temperature (e.g., 60-80°C) for a specific time (e.g., 15-30 minutes) with agitation.

• Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined extraction time (e.g., 20-40 minutes).

4. GC-MS Analysis:

• Desorb the SPME fiber in the heated GC inlet (e.g., 250°C) in splitless mode.

• GC Column: Use a non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 3-5°C/minute.

  • Final hold: Hold at 240°C for 5-10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

  • Acquisition Mode: Full scan for qualitative analysis and identification. For quantification, Selected Ion Monitoring (SIM) mode can be used for higher sensitivity and selectivity, monitoring key ions of beta-Spathulenol (e.g., m/z 220, 205, 159).

5. Data Analysis:

• Identify the beta-Spathulenol peak in the chromatograms based on its retention time and mass spectrum.

• Integrate the peak area of the target ion for beta-Spathulenol in both the samples and the calibration standards.

• Construct a calibration curve by plotting the peak area against the concentration of the calibration standards.

• Determine the concentration of beta-Spathulenol in the samples using the calibration curve.

Experimental Workflow Diagram:

Workflow for beta-Spathulenol quantification via HS-SPME-GC-MS.

References

• 1. ijcrt.org [ijcrt.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. bohrium.com [bohrium.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Refining Purification Methods for Beta-Spathulenol Isolates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their purification methods for beta-Spathulenol isolates.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying beta-Spathulenol?

A1: The most prevalent methods for purifying beta-Spathulenol, a sesquiterpenoid alcohol, involve various chromatographic techniques. These include:

• Silica Gel Column Chromatography: A standard and widely used method for the separation of medium-polarity compounds like sesquiterpenoids.[1][2][3]

• High-Performance Liquid Chromatography (HPLC): Particularly reverse-phase HPLC (RP-HPLC), is employed for high-resolution separation and purification.[4][5][6]

• High-Speed Counter-Current Chromatography (HSCCC): An effective liquid-liquid chromatography technique that avoids irreversible sample adsorption and is well-suited for separating complex mixtures of natural products like sesquiterpenoids.[7][8]

• Gas Chromatography (GC): While primarily an analytical technique for assessing purity, preparative GC can be used for the purification of volatile compounds like beta-Spathulenol.[9][10]

Q2: I am observing low yields of beta-Spathulenol after purification. What are the potential causes?

A2: Low yields in sesquiterpenoid purification can be a significant challenge.[11] Potential causes include:

• Irreversible Adsorption: During silica gel chromatography, highly active sites on the silica can lead to the irreversible adsorption of the compound.

• Compound Instability: Beta-Spathulenol may be sensitive to acidic conditions, which can be present on silica gel, or to heat, leading to degradation.

• Incomplete Elution: The chosen solvent system may not be optimal for completely eluting beta-Spathulenol from the column.

• Multiple Purification Steps: Each successive purification step will inevitably lead to some loss of the product.

Q3: How can I monitor the purification process and identify fractions containing beta-Spathulenol?

A3: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the separation of fractions collected from column chromatography.[12][13][14] Specific visualization reagents can be used to detect sesquiterpenoids on the TLC plate. A common general-purpose stain is p-anisaldehyde, which reacts with many functional groups to produce colored spots upon heating.[14][15] For purity analysis of the final product, Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice, providing both retention time and mass spectral data for compound identification.[11][16][17][18]

Troubleshooting Guides

Problem 1: Co-elution of Beta-Spathulenol with Other Sesquiterpenoids

Symptoms:

• GC-MS analysis of a purified fraction shows a single peak in one-dimensional GC, but the mass spectrum indicates the presence of multiple compounds.

• NMR analysis of the purified fraction reveals signals that are inconsistent with a pure sample of beta-Spathulenol.

Possible Causes:

• Many sesquiterpenoids have similar polarities and structures, making their separation by conventional chromatography challenging.

• Isomers of beta-Spathulenol or other sesquiterpenoids with similar retention times may be present in the initial extract.

Solutions:

Solution	Description
Optimize Column Chromatography Parameters	Increase the column length for better resolution. Use silica gel with a smaller particle size to increase the surface area for interaction.[1]
Modify the Mobile Phase	Employ a gradient elution with a shallow gradient of a more polar solvent to improve the separation of closely eluting compounds.
High-Speed Counter-Current Chromatography (HSCCC)	This technique offers excellent resolving power for compounds with similar polarities. The choice of a suitable two-phase solvent system is crucial for successful separation. For sesquiterpenoids, systems like n-hexane-ethyl acetate-methanol-water are often effective.[7] The addition of silver ions to the solvent system can enhance the separation of unsaturated compounds.[19]
Two-Dimensional Gas Chromatography (GCxGC)	For analytical confirmation of co-elution and for preparative separation of small quantities, GCxGC provides significantly higher resolution than single-dimension GC.

Problem 2: Peak Tailing in HPLC Analysis

Symptoms:

• The beta-Spathulenol peak in the HPLC chromatogram is asymmetrical, with a pronounced "tail" extending from the back of the peak.

Possible Causes:

• Secondary Interactions: Silanol groups on the surface of the C18 stationary phase can interact with the hydroxyl group of beta-Spathulenol, leading to peak tailing.

• Column Overload: Injecting too concentrated a sample can lead to peak distortion.

• Inappropriate Mobile Phase pH: While less critical for neutral compounds like beta-Spathulenol, the pH can affect the silica support.

Solutions:

Solution	Description
Use an End-Capped Column	Employ a C18 column that has been "end-capped" to block the residual silanol groups, thereby reducing secondary interactions.
Add a Competitive Base	Adding a small amount of a weak base, such as triethylamine (TEA), to the mobile phase can help to mask the active silanol sites.
Optimize Sample Concentration	Dilute the sample to ensure that the column is not overloaded.
Adjust Mobile Phase Composition	Experiment with different solvent ratios (e.g., methanol/water vs. acetonitrile/water) to find the optimal conditions for symmetrical peak shape.

Quantitative Data Summary

The following tables provide representative data for the purification of sesquiterpenoids using different chromatographic techniques. Note that specific values for beta-Spathulenol may vary depending on the starting material and experimental conditions.

Table 1: Representative Yield and Purity from HSCCC Purification of Sesquiterpenoids

Compound	Starting Material (mg)	Solvent System (v/v/v/v)	Yield (mg)	Purity (%)	Reference
Eupalinolide A	540	n-hexane-ethyl acetate-methanol-water (1:4:2:3)	17.9	97.9
Eupalinolide B	540	n-hexane-ethyl acetate-methanol-water (1:4:2:3)	19.3	97.1	[20]
β-elemene	500	n-hexane-methanol-silver nitrate solution (10:9.5:0.5)	54.1	97.1
Germacrene A	500	n-hexane-methanol-silver nitrate solution (10:9.5:0.5)	28.5	95.2	[19]

Table 2: GC-MS Analysis of Essential Oils Containing Spathulenol

Plant Source	Spathulenol Content (%)	Other Major Components	Reference
Moluccella aucheri	63.3	Bicyclogermacrene (3.7%), Phytol (3.5%)	[21]
Jatropha gossypifolia	3.63	Isosativene (4.08%), α-copaene (5.87%)	[18]
Kundmannia anatolica	17.40 - 19.53	Curdione (4.59%), Apritone (4.43%)	[16]

Experimental Protocols

Protocol 1: Silica Gel Column Chromatography for Beta-Spathulenol Enrichment

• Column Preparation:

  • Select a glass column of appropriate size (e.g., 2 cm diameter, 40 cm length).

  • Prepare a slurry of silica gel (70-230 mesh) in a non-polar solvent like hexane.

  • Carefully pack the column with the slurry, ensuring no air bubbles are trapped. Allow the silica gel to settle, and then add a layer of sand on top to protect the silica bed.[1][22]

• Sample Loading:

  • Dissolve the crude extract containing beta-Spathulenol in a minimal amount of a non-polar solvent (e.g., hexane).

  • Alternatively, adsorb the crude extract onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution:

  • Start with a non-polar mobile phase, such as 100% hexane.

  • Gradually increase the polarity of the mobile phase by adding a more polar solvent, such as ethyl acetate, in a stepwise or gradient manner (e.g., 98:2, 95:5, 90:10 hexane:ethyl acetate).

  • Collect fractions of a fixed volume (e.g., 10-20 mL).

• Fraction Analysis:

  • Monitor the collected fractions using Thin-Layer Chromatography (TLC).

  • Spot a small amount of each fraction onto a silica gel TLC plate.

  • Develop the TLC plate in a suitable solvent system (e.g., hexane:ethyl acetate 8:2).

  • Visualize the spots under UV light (if applicable) and by staining with a p-anisaldehyde solution followed by gentle heating.[14][15]

  • Combine the fractions that show a spot corresponding to the expected Rf value of beta-Spathulenol.

Protocol 2: Reverse-Phase HPLC for Final Purification

• System Preparation:

  • Use a C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).

  • Prepare the mobile phase, which typically consists of a mixture of methanol or acetonitrile and water.[5]

  • Degas the mobile phase thoroughly before use.

• Method Development:

  • Start with an isocratic elution (e.g., 80:20 methanol:water) and adjust the solvent ratio to achieve a reasonable retention time for beta-Spathulenol (typically 5-15 minutes).

  • If co-eluting impurities are present, develop a gradient elution method, starting with a higher percentage of water and gradually increasing the percentage of the organic solvent.

• Sample Injection:

  • Dissolve the enriched fraction from column chromatography in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

  • Inject a small volume (e.g., 10-20 µL) onto the column.

• Fraction Collection:

  • Monitor the elution profile using a UV detector (a low wavelength like 210 nm is often used for compounds with limited chromophores).

  • Collect the peak corresponding to beta-Spathulenol.

• Purity Assessment:

  • Analyze the collected fraction by analytical HPLC and GC-MS to confirm its purity.

Visualizations

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. column-chromatography.com [column-chromatography.com]
• 3. Silica Gel Column Chromatography | Teledyne LABS [teledynelabs.com]
• 4. chemcoplus.co.jp [chemcoplus.co.jp]
• 5. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Preparation of Sesquiterpenoids from Tussilago farfara L. by High-speed Counter-current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fchpt.stuba.sk [fchpt.stuba.sk]
• 10. (-)-Spathulenol [webbook.nist.gov]
• 11. tips.sums.ac.ir [tips.sums.ac.ir]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. faculty.fiu.edu [faculty.fiu.edu]
• 15. silicycle.com [silicycle.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Silver Ion-Complexation High-Speed Countercurrent Chromatography Coupled with Prep-HPLC for Separation of Sesquiterpenoids from Germacrene A Fermentation Broth - ProQuest [proquest.com]
• 20. Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Effects of the extraction method and chromatographic separation solvent in the antioxidant activity of different species of “espinheira-santa” - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of beta-Spathulenol in Formulations

Disclaimer: Limited direct experimental data exists for the stability of beta-Spathulenol. The following guidance is based on established principles for stabilizing sesquiterpenes and other volatile, lipophilic compounds. Researchers should adapt and optimize these recommendations for their specific formulations.

Troubleshooting Guides & FAQs

This section addresses common issues researchers may encounter when formulating with beta-Spathulenol.

Issue / Question	Potential Cause(s)	Troubleshooting / Recommended Action
Loss of beta-Spathulenol potency over time.	- Oxidation: Exposure to air can lead to oxidative degradation. - Thermal Degradation: High temperatures can cause decomposition. - pH Instability: Highly acidic or alkaline conditions may catalyze degradation reactions.	- Incorporate Antioxidants: Add antioxidants such as BHT, BHA, or Vitamin E to the formulation. - Control Storage Temperature: Store formulations at controlled room temperature or under refrigeration, away from direct heat sources. - Optimize pH: Aim for a neutral pH in aqueous formulations, as sesquiterpene lactones have shown instability in acidic and alkaline media[1].
Phase separation or poor solubility of beta-Spathulenol in aqueous formulations.	- Low Aqueous Solubility: Beta-Spathulenol is a lipophilic molecule with poor water solubility.	- Encapsulation: Utilize techniques like liposomal encapsulation or cyclodextrin complexation to improve solubility and stability[2]. - Use of Co-solvents: Incorporate pharmaceutically acceptable co-solvents to enhance solubility.
Inconsistent analytical results for beta-Spathulenol concentration.	- Volatility: Beta-Spathulenol is a volatile compound, which can lead to loss during sample preparation and analysis. - Adsorption: The compound may adsorb to container surfaces.	- Optimize Analytical Method: Use a validated GC-MS method with appropriate internal standards for accurate quantification. Keep samples chilled to minimize volatilization. - Use Inert Containers: Store samples and formulations in glass or other inert containers to minimize adsorption.
Discoloration or odor change in the formulation.	- Degradation Products: Formation of degradation products can alter the appearance and smell of the formulation.	- Investigate Degradation Pathway: Use analytical techniques like GC-MS to identify potential degradation products. - Implement Stabilization Strategies: Employ the stabilization techniques mentioned above (antioxidants, encapsulation, pH control) to prevent degradation.

Quantitative Data Summary

Compound/Formulation	Condition	Observation	Reference
Sesquiterpene Lactones (in Arnica tincture)	Storage at +4°C, +25°C, and +30°C for 3 years	Decrease in active compounds by 13%, 32%, and 37% respectively, indicating temperature-dependent degradation.	[3]
Linalool (a monoterpenoid alcohol)	Thermal degradation	Dehydroxylation and cyclization occur at elevated temperatures.	[4]
Linalool in β-cyclodextrin microcapsules	Accelerated dry-heat aging test at 105°C	Microencapsulation significantly slowed down the emission and degradation of linalool.	[4]

Experimental Protocols

Protocol 1: Encapsulation of beta-Spathulenol in β-Cyclodextrin

This protocol is a general guideline for the co-precipitation method, which can be adapted for beta-Spathulenol.

Materials:

• beta-Spathulenol

• β-Cyclodextrin

• Ethanol

• Distilled water

• Magnetic stirrer

• Filtration apparatus

• Freeze-dryer or vacuum oven

Methodology:

• Prepare a saturated solution of β-cyclodextrin in a 25% ethanol-water solution at 50°C with constant stirring.

• Dissolve beta-Spathulenol in a minimal amount of ethanol.

• Slowly add the beta-Spathulenol solution dropwise to the β-cyclodextrin solution while maintaining stirring and temperature.

• Continue stirring for several hours to allow for the formation of inclusion complexes.

• Cool the mixture to room temperature and then store at 4°C overnight to facilitate precipitation.

• Collect the precipitate by filtration.

• Wash the precipitate with a small amount of cold distilled water to remove any uncomplexed beta-Spathulenol and β-cyclodextrin.

• Dry the resulting powder using a freeze-dryer or in a vacuum oven at a low temperature.

• Characterize the inclusion complex for encapsulation efficiency using a validated analytical method such as GC-MS.

Protocol 2: Preparation of beta-Spathulenol Loaded Liposomes

This protocol describes a general thin-film hydration method for preparing liposomes.

Materials:

• beta-Spathulenol

• Phospholipids (e.g., soy phosphatidylcholine, DPPC)

• Cholesterol

• Organic solvent (e.g., chloroform, ethanol)

• Aqueous buffer (e.g., phosphate-buffered saline, PBS)

• Rotary evaporator

• Sonication equipment (probe or bath)

• Extrusion equipment (optional)

Methodology:

• Dissolve the phospholipids, cholesterol, and beta-Spathulenol in the organic solvent in a round-bottom flask. The molar ratio of lipids to beta-Spathulenol will need to be optimized.

• Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin lipid film on the flask wall.

• Further dry the film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film by adding the aqueous buffer and agitating the flask. This can be done by gentle shaking or vortexing. This process will form multilamellar vesicles (MLVs).

• To produce smaller vesicles, sonicate the MLV suspension using a bath or probe sonicator. The duration and power of sonication will affect the final vesicle size.

• (Optional) For a more uniform size distribution, the liposome suspension can be extruded through polycarbonate membranes with a defined pore size.

• Analyze the liposomal formulation for encapsulation efficiency, particle size, and stability.

Visualizations

Caption: Workflow for selecting an encapsulation strategy for beta-Spathulenol.

Caption: Potential degradation pathway for beta-Spathulenol under stress conditions.

References

• 1. beta-Spathulenol | C15H24O | CID 522266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 4. borregaard.com [borregaard.com]

dealing with co-eluting compounds in beta-Spathulenol analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the analysis of beta-Spathulenol, with a specific focus on dealing with co-eluting compounds.

Frequently Asked Questions (FAQs)

Q1: What is beta-Spathulenol and why is its analysis important?

A1: Beta-Spathulenol is a tricyclic sesquiterpene alcohol found in the essential oils of various plants.[1] Its analysis is crucial for the quality control of essential oils, phytochemical studies, and for exploring its potential therapeutic properties, which include antioxidant, anti-inflammatory, and antimicrobial activities.

Q2: What is the primary analytical method for beta-Spathulenol analysis?

A2: The primary analytical method for the analysis of beta-Spathulenol is Gas Chromatography-Mass Spectrometry (GC-MS). This technique is well-suited for the separation and identification of volatile and semi-volatile compounds present in complex mixtures like essential oils.[2]

Q3: What are the main challenges in the GC-MS analysis of beta-Spathulenol?

A3: The main challenge in the GC-MS analysis of beta-Spathulenol is co-elution with other structurally similar sesquiterpenoids. Due to the complexity of essential oil matrices, multiple compounds can have very similar retention times, leading to overlapping chromatographic peaks and making accurate identification and quantification difficult.[1][3]

Q4: Which compounds commonly co-elute with beta-Spathulenol?

A4: Several sesquiterpenoid alcohols and oxides are known to co-elute with beta-Spathulenol under standard GC-MS conditions. The most frequently reported co-eluting compounds include:

• Caryophyllene oxide: A common component in many essential oils where spathulenol is also present.[4][5]

• Globulol: An isomer of spathulenol that often elutes in close proximity.[6][7]

• Viridiflorol: Another sesquiterpenoid alcohol that can be difficult to separate from spathulenol.[3][7]

• Ledol: A sesquiterpene alcohol that may also co-elute depending on the chromatographic conditions.

Troubleshooting Guide: Dealing with Co-eluting Compounds

This guide provides a systematic approach to resolving co-elution issues encountered during the analysis of beta-Spathulenol.

Problem: Poor resolution between beta-Spathulenol and a suspected co-eluting peak.

Solution Workflow:

Workflow for troubleshooting co-elution issues in beta-Spathulenol analysis.

Step 1: Confirm Co-elution

• Action: Carefully examine the mass spectrum across the entirety of the chromatographic peak. A changing mass spectrum profile from the leading edge to the tailing edge of the peak is a strong indicator of co-elution.

• Tool: Utilize extracted ion chromatograms (EICs) for characteristic ions of beta-Spathulenol (e.g., m/z 205, 187, 159, 105) and suspected co-eluting compounds (e.g., for caryophyllene oxide: m/z 205, 187, 173, 93). If the peak shapes in the EICs are not perfectly symmetrical and aligned, co-elution is likely.

Step 2: Chromatographic Method Optimization

• a. Modify the GC Oven Temperature Program:

  • Rationale: A slower temperature ramp rate increases the time analytes spend interacting with the stationary phase, which can significantly improve the separation of closely eluting compounds.[8]

  • Action: Decrease the temperature ramp rate in the region where beta-Spathulenol elutes. For example, if beta-Spathulenol elutes at around 180°C with a 10°C/min ramp, try reducing the ramp rate to 2-3°C/min in the 160-200°C range.

• b. Change the GC Column:

  • Rationale: Utilizing a column with a different stationary phase polarity can alter the elution order and improve separation.[9] If you are using a non-polar column (e.g., DB-5ms, HP-5ms), switching to a mid-polar or polar column (e.g., DB-17ms, DB-WAX) can resolve the co-elution.

  • Action: Analyze the sample on a column of different polarity. Compare the resulting chromatograms to assess the separation of beta-Spathulenol from the interfering compound.

• c. Adjust Carrier Gas Flow Rate:

  • Rationale: Optimizing the linear velocity of the carrier gas (Helium or Hydrogen) can enhance column efficiency and, consequently, resolution.

  • Action: Perform a van Deemter analysis by injecting the sample at different flow rates (e.g., 0.8, 1.0, 1.2, 1.5 mL/min) to determine the optimal flow rate for the separation of the compounds of interest.

Step 3: Sample Preparation Optimization

• a. Solid-Phase Microextraction (SPME):

  • Rationale: SPME is a solvent-free extraction technique that can be optimized for the selective extraction of target analytes.[10] The choice of fiber coating can influence the extraction efficiency of different compounds based on their polarity and volatility.

  • Action: Experiment with different SPME fiber coatings. For sesquiterpenoids, fibers such as Polydimethylsiloxane (PDMS) or PDMS/Divinylbenzene (DVB) are often used.[11][12] Optimizing extraction time and temperature can also improve selectivity.

• b. Fractionation:

  • Rationale: For highly complex samples, pre-fractionation of the essential oil using techniques like column chromatography can simplify the mixture before GC-MS analysis.

  • Action: Perform column chromatography using silica gel with a gradient of solvents (e.g., hexane and ethyl acetate) to separate the essential oil into fractions with different polarities. Analyze the fractions containing beta-Spathulenol by GC-MS.

Step 4: Advanced Analytical Techniques

• Comprehensive Two-Dimensional Gas Chromatography (GCxGC-TOF-MS):

  • Rationale: GCxGC provides significantly higher peak capacity and resolution compared to conventional one-dimensional GC.[13][14] It is a powerful tool for separating co-eluting compounds in complex matrices like essential oils.

  • Action: If available, utilize a GCxGC system. A common setup involves a non-polar column in the first dimension and a polar column in the second dimension. This orthogonal separation mechanism is highly effective at resolving overlapping peaks.

Experimental Protocols

Protocol 1: Optimized GC-MS Method for Separation of Beta-Spathulenol and Common Co-eluting Compounds

This protocol is a starting point for method development and may require further optimization based on the specific sample matrix and instrumentation.

Parameter	Setting	Rationale
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A standard non-polar column suitable for essential oil analysis.
Carrier Gas	Helium	Inert carrier gas.
Flow Rate	1.0 mL/min (constant flow)	A typical starting flow rate for good efficiency.
Inlet Temperature	250 °C	Ensures complete vaporization of the sample.
Injection Volume	1 µL (split ratio 50:1)	Adjust split ratio based on sample concentration.
Oven Program	- Initial: 60 °C, hold for 2 min- Ramp 1: 3 °C/min to 180 °C- Ramp 2: 20 °C/min to 280 °C, hold for 5 min	A slow initial ramp rate enhances separation of sesquiterpenoids.[7]
MS Transfer Line	280 °C	Prevents condensation of analytes.
Ion Source Temp	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization for creating reproducible mass spectra.
Mass Range	m/z 40-400	Covers the mass range of most essential oil components.

Data Analysis:

• Identify beta-Spathulenol and co-eluting compounds by comparing their mass spectra and Kovats Retention Indices (RI) with literature values and spectral libraries (e.g., NIST, Wiley). The Kovats RI for beta-Spathulenol on a non-polar column is approximately 1578.[15]

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME) for Essential Oil Analysis

This protocol provides a general procedure for the extraction of volatile and semi-volatile compounds from a plant matrix.

Parameter	Setting	Rationale
SPME Fiber	100 µm Polydimethylsiloxane (PDMS)	A non-polar fiber suitable for the extraction of a wide range of volatile and semi-volatile compounds.[11]
Sample	0.5 g of ground plant material in a 20 mL headspace vial	A representative sample amount.
Extraction Temp	60 °C	Increases the volatility of sesquiterpenoids, enhancing their extraction.[11]
Extraction Time	30 min	Allows for sufficient equilibration of analytes between the sample and the fiber.
Desorption Temp	250 °C	Ensures complete transfer of analytes from the fiber to the GC inlet.
Desorption Time	2 min	Sufficient time for desorption.

Quantitative Data Summary

The following table summarizes the typical Kovats Retention Indices (RI) for beta-Spathulenol and its common co-eluting compounds on a non-polar (DB-5ms or equivalent) column. These values are crucial for tentative peak identification.

Compound	Kovats Retention Index (Non-polar column)
beta-Spathulenol	~ 1578
Caryophyllene oxide	~ 1582
Globulol	~ 1590
Viridiflorol	~ 1592
Ledol	~ 1600

Note: Retention indices can vary slightly between different instruments and analytical conditions.

Signaling Pathways and Workflows

Workflow for the chiral analysis of beta-Spathulenol enantiomers.

Chiral Analysis of beta-Spathulenol

Beta-Spathulenol possesses chiral centers, meaning it can exist as different stereoisomers (enantiomers).[12] These enantiomers may exhibit different biological activities. Chiral gas chromatography is the technique used to separate and quantify these isomers. This typically involves using a GC column with a chiral stationary phase (e.g., derivatized cyclodextrins). The different interactions of the enantiomers with the chiral stationary phase lead to their separation, allowing for the determination of the enantiomeric ratio in a sample.[16]

References

• 1. researchgate.net [researchgate.net]
• 2. tips.sums.ac.ir [tips.sums.ac.ir]
• 3. iris.unito.it [iris.unito.it]
• 4. researchgate.net [researchgate.net]
• 5. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 6. repository.up.ac.za [repository.up.ac.za]
• 7. Optimization of GC-MS conditions based on resolution and stability of analytes for simultaneous determination of nine sesquiterpenoids in three species of Curcuma rhizomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 9. iscientific.org [iscientific.org]
• 10. Solid Phase Microextraction (SPME) [sigmaaldrich.com]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. agilent.com [agilent.com]
• 14. gcms.cz [gcms.cz]
• 15. pubs.acs.org [pubs.acs.org]
• 16. gcms.cz [gcms.cz]

Technical Support Center: Improving the Resolution of beta-Spathulenol Enantiomers

Welcome to the technical support center for the resolution of beta-Spathulenol enantiomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the chiral separation of this important sesquiterpenoid.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for resolving the enantiomers of beta-Spathulenol?

A1: The primary methods for resolving racemic beta-Spathulenol include:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a direct method that utilizes a chiral stationary phase (CSP) to differentiate between the enantiomers.

• Diastereomeric Crystallization: This indirect method involves derivatizing the beta-Spathulenol enantiomers with a chiral resolving agent to form diastereomers, which can then be separated by crystallization due to their different physical properties.

• Enzymatic Kinetic Resolution: This method uses an enzyme, typically a lipase, to selectively acylate one enantiomer, allowing for the separation of the acylated product from the unreacted enantiomer.

Q2: beta-Spathulenol is a tertiary alcohol. Does this present any specific challenges for resolution?

A2: Yes, the tertiary nature of the hydroxyl group in beta-Spathulenol presents specific challenges. The steric hindrance around the chiral center can make it difficult for enzymes to access the hydroxyl group in enzymatic resolutions. For diastereomeric crystallization, the reactivity of the tertiary alcohol needs to be considered when choosing a derivatizing agent and reaction conditions. In chiral HPLC, the lack of other functional groups near the stereocenter means that the choice of chiral stationary phase is critical for achieving good separation.

Q3: What type of chiral HPLC column is recommended for separating beta-Spathulenol enantiomers?

A3: For sesquiterpenoids and other cyclic tertiary alcohols, polysaccharide-based chiral stationary phases, such as those derived from cellulose or amylose, are often a good starting point. Columns like Chiralcel® OD-H or Chiralpak® AD-H have shown success in separating similar compounds. It is recommended to screen a few different polysaccharide-based columns under normal phase conditions to find the optimal separation.

Q4: What are suitable chiral derivatizing agents for the diastereomeric crystallization of beta-Spathulenol?

A4: Since beta-Spathulenol is an alcohol, chiral carboxylic acids or their activated derivatives are suitable for forming diastereomeric esters. Commonly used agents include:

• (R)- or (S)-Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid)

• (R)- or (S)-Camphanic acid

• (1R)-(-)- or (1S)-(+)-Camphor-10-sulfonic acid The choice of the resolving agent will depend on the crystallization properties of the resulting diastereomeric esters.

Q5: Which enzymes are typically used for the kinetic resolution of tertiary alcohols like beta-Spathulenol?

A5: Lipases are the most commonly used enzymes for the kinetic resolution of alcohols. For tertiary alcohols, Candida antarctica lipase B (CAL-B), often immobilized as Novozym® 435, is a frequent choice due to its broad substrate scope and good enantioselectivity. Other lipases from Pseudomonas cepacia or Candida rugosa could also be screened for activity.

Troubleshooting Guides

Chiral HPLC Separation

Problem	Possible Cause	Troubleshooting Steps
Poor or no resolution of enantiomers	- Inappropriate chiral stationary phase (CSP).- Incorrect mobile phase composition.- Low column efficiency.	- Screen different polysaccharide-based CSPs.- Optimize the mobile phase by varying the ratio of the organic modifiers (e.g., isopropanol, ethanol in hexane).- Add a small amount of an acidic or basic additive to the mobile phase.- Lower the flow rate to increase interaction time with the CSP.- Check the column's performance with a standard to ensure it is not degraded.
Peak tailing or broad peaks	- Strong interaction of the analyte with the stationary phase.- Sample overload.- Extra-column band broadening.	- Add a more polar solvent to the mobile phase to reduce strong interactions.- Inject a smaller sample volume or a more dilute sample.- Ensure all tubing and connections in the HPLC system are of appropriate dimensions and properly fitted.
Inconsistent retention times	- Inadequate column equilibration.- Changes in mobile phase composition.- Temperature fluctuations.	- Ensure the column is thoroughly equilibrated with the mobile phase before each run.- Prepare fresh mobile phase daily and degas it properly.- Use a column oven to maintain a constant temperature.
Ghost peaks	- Contamination in the sample or mobile phase.- Carryover from previous injections.	- Run a blank gradient to check for contaminants in the mobile phase.- Ensure proper sample preparation and filtration.- Implement a robust needle wash procedure in the autosampler.

Diastereomeric Crystallization

Problem	Possible Cause	Troubleshooting Steps
No crystal formation	- Solution is not supersaturated.- Inappropriate solvent system.	- Concentrate the solution by slow evaporation.- Cool the solution slowly.- Add a seed crystal of the desired diastereomer.- Screen a variety of solvents with different polarities.
Formation of an oil instead of crystals	- Compound is "oiling out" due to high solubility or impurities.- Cooling rate is too fast.	- Use a less polar solvent or a solvent mixture.- Ensure the starting material is of high purity.- Decrease the cooling rate to allow for ordered crystal lattice formation.
Low diastereomeric excess (de) of the crystallized product	- Co-crystallization of both diastereomers.- Inefficient separation of the diastereomers.	- Perform multiple recrystallizations to improve purity.- Optimize the solvent system to maximize the solubility difference between the diastereomers.- Analyze the phase diagram of the diastereomeric mixture to determine the optimal crystallization conditions.
Difficulty in cleaving the chiral auxiliary	- Harsh cleavage conditions causing racemization.- Incomplete reaction.	- Use mild hydrolysis conditions (e.g., mild acid or base) to cleave the ester linkage.- Monitor the reaction progress by TLC or HPLC to ensure complete cleavage.- Purify the cleaved beta-Spathulenol carefully to remove the chiral auxiliary.

Enzymatic Kinetic Resolution

Problem	Possible Cause	Troubleshooting Steps
Low or no enzyme activity	- Enzyme denaturation.- Inappropriate solvent.- Presence of enzyme inhibitors.	- Ensure the reaction temperature is within the optimal range for the enzyme.- Use a non-polar organic solvent that does not denature the enzyme (e.g., hexane, toluene).- Purify the racemic beta-Spathulenol to remove any potential inhibitors.
Low enantioselectivity (low E-value)	- The chosen enzyme is not selective for the substrate.- Suboptimal reaction conditions.	- Screen a variety of lipases.- Optimize the reaction temperature; lower temperatures often increase enantioselectivity.- Try different acyl donors (e.g., vinyl acetate, isopropenyl acetate).
Slow reaction rate	- Low enzyme concentration.- Poor substrate solubility.- Steric hindrance of the tertiary alcohol.	- Increase the amount of enzyme.- Choose a solvent in which the substrate is more soluble.- Consider using a modified enzyme or a different type of biocatalyst.
Difficulty in separating the product from the unreacted enantiomer	- Similar polarities of the acylated and unacylated forms.	- Use column chromatography with a suitable solvent gradient to separate the ester from the alcohol.- The difference in polarity should be sufficient for a good separation on silica gel.

Experimental Protocols

Protocol 1: Chiral HPLC Method Development

• Column Selection: Start with a polysaccharide-based chiral column, for example, a Chiralcel® OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase Preparation: Prepare a mobile phase of n-hexane and isopropanol (IPA). Start with a ratio of 90:10 (v/v). Filter and degas the mobile phase before use.

• Sample Preparation: Dissolve a small amount of racemic beta-Spathulenol in the mobile phase to a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow rate: 0.5 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection: UV at 210 nm

• Optimization: If the initial conditions do not provide baseline separation, systematically vary the percentage of IPA in the mobile phase (e.g., 5%, 15%, 20%). A lower percentage of the polar modifier generally increases retention and may improve resolution.

Protocol 2: Diastereomeric Crystallization

• Derivatization:

  • In a round-bottom flask, dissolve racemic beta-Spathulenol (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add a chiral derivatizing agent, such as (1S)-(+)-camphanic chloride (1.1 eq), and a non-nucleophilic base like pyridine (1.2 eq).

  • Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, wash the organic layer with dilute HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure to obtain the crude diastereomeric esters.

• Crystallization:

  • Dissolve the crude diastereomeric esters in a minimal amount of a hot solvent (e.g., ethanol, ethyl acetate, or a mixture of hexane/ethyl acetate).

  • Allow the solution to cool slowly to room temperature, and then cool further in a refrigerator.

  • Collect the crystals by vacuum filtration and wash with a small amount of the cold crystallization solvent.

  • Analyze the diastereomeric purity of the crystals by ¹H NMR or achiral HPLC.

• Cleavage of the Chiral Auxiliary:

  • Dissolve the purified diastereomeric ester in a suitable solvent like methanol.

  • Add a base such as potassium carbonate (K₂CO₃) and stir at room temperature until the ester is fully hydrolyzed (monitor by TLC).

  • Remove the solvent, add water, and extract the enantiomerically enriched beta-Spathulenol with a non-polar solvent like ether.

  • Purify the product by column chromatography.

Protocol 3: Enzymatic Kinetic Resolution

• Reaction Setup:

  • To a vial, add racemic beta-Spathulenol (1.0 eq), an acyl donor such as vinyl acetate (2.0 eq), and a suitable organic solvent (e.g., toluene).

  • Add the immobilized lipase, for example, Novozym® 435 (typically 10-20% by weight of the substrate).

• Reaction:

  • Shake the reaction mixture at a constant temperature (e.g., 40 °C) in an incubator shaker.

  • Monitor the reaction progress by taking small aliquots at different time points and analyzing them by chiral GC or HPLC to determine the enantiomeric excess (ee) of the substrate and the product.

• Work-up and Separation:

  • When the reaction reaches approximately 50% conversion, filter off the enzyme.

  • Remove the solvent under reduced pressure.

  • Separate the acylated product from the unreacted beta-Spathulenol by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Data Presentation

Table 1: Hypothetical Chiral HPLC Screening Results for beta-Spathulenol Resolution

Chiral Stationary Phase	Mobile Phase (Hexane:IPA)	Retention Time (min)	Resolution (Rs)
Chiralcel® OD-H	95:5	t₁= 12.5, t₂= 14.2	1.8
Chiralpak® AD-H	95:5	t₁= 15.1, t₂= 16.0	1.1
Chiralcel® OJ-H	90:10	t₁= 10.8, t₂= 11.5	0.9
Chiralpak® IC	90:10	No separation	N/A

Table 2: Example Data for Enzymatic Kinetic Resolution of a Tertiary Alcohol

Enzyme	Acyl Donor	Solvent	Time (h)	Conversion (%)	eesubstrate (%)	eeproduct (%)	E-value
Novozym® 435	Vinyl Acetate	Toluene	24	48	>99	95	>200
Lipase from P. cepacia	Isopropenyl Acetate	Hexane	48	35	75	88	25
Lipase from C. rugosa	Vinyl Acetate	Toluene	72	15	20	35	3

Visualizations

Caption: Workflow for Chiral HPLC Resolution.

Caption: Diastereomeric Crystallization Workflow.

Caption: Enzymatic Kinetic Resolution Workflow.

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of Beta-Spathulenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the known biological activities of beta-spathulenol, a prominent sesquiterpenoid alcohol found in the essential oils of various plants. While the primary focus of available research has been on beta-spathulenol, this document also addresses its isomers where data is available and highlights areas for future investigation.

Introduction to Spathulenol and its Isomers

Spathulenol is a tricyclic sesquiterpenoid with a complex stereochemistry, leading to the existence of several isomers, including alpha-spathulenol and gamma-spathulenol. Beta-spathulenol is the most commonly occurring and extensively studied of these isomers. It is recognized for a wide range of biological activities, making it a compound of significant interest in pharmacology and drug development.

Comparative Bioactivity Data

The following tables summarize the quantitative data available for the bioactivity of beta-spathulenol. Due to a significant lack of published research on the isolated isomers, a direct comparative table is not feasible at this time. The data presented below is for beta-spathulenol.

Table 1: Cytotoxic Activity of Beta-Spathulenol

Cell Line	Assay	IC50 / GI50	Reference
Ovarian Cancer (NCI-ADR/RES)	Sulforhodamine B	GI50 = 49.30 µg/mL	[1]
Mouse T-cell Lymphoma (L5178Y)	Not specified	IC50 > 6 µM	[2]
Human Lung Adenocarcinoma (SK-LU-1)	Sulforhodamine B (SRB)	IC50 = 8.49 ± 0.73 µg/mL (for essential oil with 10.4% spathulenol)	[2]
Activated Lymphocytes	Lymphocyte Proliferation	IC50 = 85.4 ± 11.08 µg/mL (for a fraction containing 62% spathulenol)

Table 2: Anti-inflammatory Activity of Beta-Spathulenol

Assay	Model	Inhibition	Reference
Nitric Oxide (NO) Production	LPS-stimulated RAW264.7 macrophages	IC50 = 19.48 ± 1.53 µg/mL (for essential oil with 10.4% spathulenol)	[2]
Cyclooxygenase (COX-1 & COX-2) Inhibition	In vitro enzyme assay	29.6-43.4% inhibition	[3]
Lipoxygenase (LOX) Inhibition	In vitro enzyme assay	26.3–41.2% inhibition (IC50 = 32.63 µg/mL)	[3]
Proteinase Inhibition	In vitro assay	32.6–43.9% inhibition (IC50 = 59.35 µg/mL)	[3]
Protein Denaturation Inhibition	In vitro assay	46.2–71.4% inhibition	[3]
Carrageenan-induced paw edema	In vivo (mice)	Significant inhibition	[4]
Freund's complete adjuvant (CFA) model	In vivo (mice)	Significant inhibition of mechanical hyperalgesia, cold response, and edema	[4]

Table 3: Antimicrobial Activity of Beta-Spathulenol

Due to the limited availability of direct minimum inhibitory concentration (MIC) data for pure beta-spathulenol against specific microbial strains, a comprehensive table cannot be provided at this time. However, numerous studies on essential oils rich in spathulenol report significant antimicrobial activity against a broad spectrum of bacteria and fungi[5][6]. The antibacterial activity of spathulenol has been proven in various studies[6].

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Objective: To determine the cytotoxic effects of a compound on a cell line.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound (beta-spathulenol or its isomers) in culture medium. Remove the old medium from the wells and add the medium containing the test compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24 to 72 hours, depending on the cell line and experimental design.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 20% SDS in 50% DMF) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of viability against the compound concentration.

Anti-inflammatory Assay: Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

Objective: To assess the anti-inflammatory potential of a compound by measuring its ability to inhibit nitric oxide production in macrophages.

Methodology:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound for 1-2 hours.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) to induce an inflammatory response and NO production. Include a negative control (cells only), a vehicle control (cells + vehicle + LPS), and a positive control (e.g., L-NAME).

• Incubation: Incubate the plate for 24 hours.

• Griess Assay: After incubation, collect 100 µL of the cell culture supernatant from each well. Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to the supernatant.

• Absorbance Measurement: Incubate for 10 minutes at room temperature and measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition relative to the vehicle control. Calculate the IC50 value.

Antimicrobial Assay: Broth Microdilution Method

Objective: To determine the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.

Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., bacteria or fungi) in a suitable broth to a concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution of Compound: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in the appropriate broth.

• Inoculation: Add the standardized microbial inoculum to each well containing the diluted compound. Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. Growth can be assessed visually or by measuring the optical density at 600 nm.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key concepts and workflows relevant to the bioactivity assessment of spathulenol.

Caption: General workflow for assessing the bioactivity of spathulenol isomers.

Caption: Simplified pathway of nitric oxide production and its inhibition by beta-spathulenol.

Conclusion and Future Directions

The available scientific literature robustly supports the diverse bioactivities of beta-spathulenol, particularly its cytotoxic, anti-inflammatory, and antimicrobial properties. These findings position beta-spathulenol as a promising candidate for further investigation in drug discovery and development.

However, a significant knowledge gap exists concerning the biological activities of its isomers, alpha- and gamma-spathulenol. To fully understand the structure-activity relationships within the spathulenol family, dedicated studies are required to isolate or synthesize these isomers and subject them to the same rigorous bioactivity screening as beta-spathulenol. Comparative studies would be invaluable in identifying the most potent isomer for specific therapeutic applications and would provide crucial insights for the rational design of novel therapeutic agents based on the spathulenol scaffold.

References

• 1. Antioxidant, anti-inflammatory, antiproliferative and antimycobacterial activities of the essential oil of Psidium guineense Sw. and spathulenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchtrend.net [researchtrend.net]
• 4. Contribution of spathulenol to the anti-nociceptive effects of Psidium guineense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Essential Oil Composition Analysis, Antimicrobial Activities, and Biosystematic Studies on Six Species of Salvia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.plos.org [journals.plos.org]

A Comparative Analysis of the Antimicrobial Prowess of Beta-Spathulenol and Other Sesquiterpenoids

For Researchers, Scientists, and Drug Development Professionals: An In-depth Look at the Antimicrobial Activity of Beta-Spathulenol in Comparison to Other Prominent Sesquiterpenoids.

The escalating threat of antimicrobial resistance has intensified the search for novel therapeutic agents. Among the vast and diverse group of natural products, sesquiterpenoids have emerged as promising candidates due to their wide range of biological activities, including potent antimicrobial effects. This guide provides a detailed comparison of the antimicrobial activity of beta-spathulenol against other notable sesquiterpenoids: beta-caryophyllene, germacrene D, bicyclogermacrene, and alpha-copaene. The information presented herein is a synthesis of data from various scientific studies and is intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development.

Quantitative Comparison of Antimicrobial Activity

The antimicrobial efficacy of a compound is typically quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the substance that prevents visible growth of a microorganism. The following table summarizes the MIC values for beta-spathulenol and other selected sesquiterpenoids against a range of bacteria and fungi, as reported in various studies. It is important to note that these values are compiled from different sources, and direct comparisons should be made with caution due to potential variations in experimental methodologies.

Sesquiterpenoid	Microorganism	Type	MIC (µg/mL)	Reference
beta-Spathulenol	Staphylococcus aureus	Gram-positive bacterium	125	[1]
Escherichia coli	Gram-negative bacterium	>1000	[1]
Candida albicans	Fungus	250	[1]
Cryptococcus neoformans	Fungus	200	[2]
Enterococcus faecalis	Gram-positive bacterium	200	[2]
beta-Caryophyllene	Staphylococcus aureus	Gram-positive bacterium	3 µM (~0.6 µg/mL)	[3]
Escherichia coli	Gram-negative bacterium	14 µM (~2.9 µg/mL)	[3]
Bacillus cereus	Gram-positive bacterium	2.5% (v/v)
Candida albicans	Fungus	6.5 µM (~1.3 µg/mL)	[3]
Aspergillus niger	Fungus	8 µM (~1.6 µg/mL)	[3]
Germacrene D	Staphylococcus aureus	Gram-positive bacterium	500
Bacillus subtilis	Gram-positive bacterium	350
Bicyclogermacrene	Staphylococcus aureus	Gram-positive bacterium	500
Bacillus subtilis	Gram-positive bacterium	350
alpha-Copaene	Staphylococcus aureus	Gram-positive bacterium	~1000
Escherichia coli	Gram-negative bacterium	1 µL/mL
Bacillus cereus	Gram-positive bacterium	0.5-1 µL/mL
Shigella bogdii	Gram-negative bacterium	0.5-1 µL/mL

Experimental Protocols

The determination of antimicrobial activity is primarily conducted using standardized laboratory techniques. The two most common methods cited in the literature for evaluating the efficacy of sesquiterpenoids are the Broth Microdilution Method and the Agar Disk Diffusion Method.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a widely used technique to determine the MIC of an antimicrobial agent in a liquid medium.

Principle: A serial dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the target microorganism. The plates are incubated under controlled conditions, and the lowest concentration of the compound that inhibits visible microbial growth is recorded as the MIC.

Detailed Protocol:

• Preparation of Test Compound Stock Solution: Dissolve the sesquiterpenoid in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to a known high concentration.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to all wells of a 96-well plate.

  • Add 100 µL of the stock solution of the test compound to the first well of each row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard 100 µL from the last well containing the compound. This creates a range of concentrations of the test compound.

• Inoculum Preparation:

  • Culture the target microorganism on an appropriate agar plate.

  • Prepare a suspension of the microorganism in sterile saline or broth to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation: Add 100 µL of the standardized inoculum to each well of the microtiter plate, including a positive control well (containing only broth and inoculum) and a negative control well (containing only broth).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35-37°C for bacteria, 30-35°C for fungi) for a specified period (typically 18-24 hours for bacteria and 24-48 hours for fungi).

• Reading of Results: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the test compound at which there is no visible growth. The results can also be read using a microplate reader.

Broth Microdilution Workflow for MIC Determination.

Agar Disk Diffusion Method

This method is a qualitative or semi-quantitative test to determine the susceptibility of a microorganism to an antimicrobial agent.

Principle: A standardized inoculum of the target microorganism is spread evenly over the surface of an agar plate. Paper disks impregnated with a known concentration of the test compound are then placed on the agar surface. During incubation, the compound diffuses from the disk into the agar. If the microorganism is susceptible to the compound, a clear zone of no growth will appear around the disk. The diameter of this zone of inhibition is proportional to the susceptibility of the microorganism.

Detailed Protocol:

• Preparation of Agar Plates: Prepare and sterilize an appropriate agar medium (e.g., Mueller-Hinton Agar) and pour it into sterile Petri dishes to a uniform depth of about 4 mm. Allow the agar to solidify.

• Inoculum Preparation: Prepare a standardized inoculum of the target microorganism as described for the broth microdilution method (0.5 McFarland standard).

• Inoculation of Agar Plates: Dip a sterile cotton swab into the standardized inoculum and remove excess liquid by pressing it against the inside of the tube. Swab the entire surface of the agar plate evenly in three directions to ensure a confluent lawn of growth.

• Application of Disks:

  • Sterilize paper disks (typically 6 mm in diameter).

  • Impregnate the sterile disks with a known concentration of the sesquiterpenoid solution.

  • Using sterile forceps, place the impregnated disks onto the inoculated agar surface, ensuring good contact.

• Incubation: Invert the plates and incubate them under the same conditions as for the broth microdilution method.

• Reading of Results: After incubation, measure the diameter of the zone of inhibition (including the disk) in millimeters. The size of the zone is an indication of the antimicrobial activity.

Agar Disk Diffusion Workflow.

Concluding Remarks

The information and protocols provided in this guide are intended to facilitate further research into the antimicrobial potential of beta-spathulenol and other sesquiterpenoids. Future studies employing standardized methodologies to directly compare the activity of these compounds are warranted to establish a clearer understanding of their relative potencies and to guide the development of new and effective antimicrobial agents.

References

• 1. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 2. Antimicrobial Activity and Chemical Composition of Essential Oils from Verbenaceae Species Growing in South America - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Analytical Methods for Beta-Spathulenol

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of bioactive compounds is paramount. Beta-Spathulenol, a sesquiterpenoid alcohol found in various essential oils, has garnered interest for its potential therapeutic properties. This guide provides a comparative overview of validated analytical methods for the quantification of beta-Spathulenol, focusing on Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and High-Performance Thin-Layer Chromatography (HPTLC). The information presented is based on established methodologies for sesquiterpene analysis and is intended to serve as a foundational resource for laboratory professionals.

Data Presentation: Comparison of Analytical Methods

The following table summarizes typical validation parameters for the quantification of sesquiterpenes like beta-Spathulenol using GC-MS, HPLC, and HPTLC. These values are representative and may vary depending on the specific instrumentation, matrix, and experimental conditions. Method validation should always be performed under the specific conditions of use.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	High-Performance Thin-Layer Chromatography (HPTLC)
Linearity (R²)	> 0.99	> 0.99	> 0.99
Accuracy (% Recovery)	95 - 105%	98 - 102%	95 - 105%
Precision (% RSD)	< 5%	< 2%	< 5%
Limit of Detection (LOD)	ng/mL range	µg/mL range	ng/band range
Limit of Quantitation (LOQ)	ng/mL range	µg/mL range	ng/band range
Specificity	High (Mass Spectra)	Moderate to High (Retention Time & UV Spectra)	Moderate (Rf value & Densitogram)
Throughput	Moderate	High	High
Cost	High	High	Moderate

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like beta-Spathulenol.[1][2] Its high sensitivity and specificity make it a preferred method for the analysis of complex mixtures such as essential oils.[3][4]

Sample Preparation:

• Dilute the essential oil or plant extract containing beta-Spathulenol in a suitable volatile solvent (e.g., hexane, ethyl acetate) to a final concentration within the calibration range.

• If necessary, perform a solid-phase extraction (SPE) cleanup to remove interfering matrix components.

• Add an appropriate internal standard (e.g., n-alkane) for improved quantitative accuracy.

Instrumental Conditions:

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL (split or splitless mode depending on concentration).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 240 °C.

  • Hold: 5 minutes at 240 °C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Validation Parameters:

• Linearity: Prepare a series of standard solutions of beta-Spathulenol of known concentrations and inject them into the GC-MS. Plot the peak area against concentration and determine the coefficient of determination (R²).

• Accuracy: Perform recovery studies by spiking a blank matrix with a known amount of beta-Spathulenol at different concentration levels.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a sample on the same day and on different days.

• LOD and LOQ: Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a versatile technique suitable for the analysis of a wide range of compounds, including those that are non-volatile or thermolabile.[1][5] For sesquiterpenes like beta-Spathulenol, which have limited UV absorbance, a universal detector such as an Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) is often preferred over a UV detector.[5][6]

Sample Preparation:

• Dissolve the sample in the mobile phase or a compatible solvent.

• Filter the sample through a 0.45 µm syringe filter to remove particulate matter.

Instrumental Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B). A typical gradient might be:

  • 0-20 min: 60% B to 100% B.

  • 20-25 min: Hold at 100% B.

  • 25-30 min: Return to 60% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detector: ELSD or MS.

Validation Parameters:

• Follow the same principles as for GC-MS validation, adapting the procedures for an HPLC system. For accuracy, spike a placebo or a well-characterized matrix.

High-Performance Thin-Layer Chromatography (HPTLC) Method

HPTLC is a planar chromatographic technique that allows for the simultaneous analysis of multiple samples, making it a cost-effective and high-throughput method for quantification.[7][8]

Sample and Standard Preparation:

• Dissolve the sample and beta-Spathulenol standard in a suitable solvent like toluene or methanol.

Chromatographic Conditions:

• Stationary Phase: HPTLC silica gel 60 F254 plates.

• Application: Apply samples and standards as bands using an automated applicator.

• Mobile Phase: A mixture of non-polar and polar solvents. A common system for terpenes is toluene:ethyl acetate (95:5, v/v).[9]

• Development: Develop the plate in a saturated twin-trough chamber.

• Derivatization: After development, dry the plate and spray with a suitable derivatizing agent (e.g., anisaldehyde-sulfuric acid reagent) followed by heating to visualize the spots.

• Densitometric Analysis: Scan the plate with a densitometer at the wavelength of maximum absorbance of the derivatized spots.

Validation Parameters:

• Linearity: Spot different amounts of the standard solution and plot the peak area against the amount.

• Accuracy: Perform recovery studies by applying known amounts of the standard to a pre-analyzed sample.

• Precision: Assess by spotting the same sample multiple times on the same plate (repeatability) and on different plates on different days (intermediate precision).

• LOD and LOQ: Determine from the calibration curve or by visual evaluation.

Mandatory Visualizations

Caption: General workflow for the validation of an analytical method.

Caption: Experimental workflow for GC-MS analysis of beta-Spathulenol.

References

• 1. ICH Official web site : ICH [ich.org]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Aroma Compounds in Essential Oils: Analyzing Chemical Composition Using Two-Dimensional Gas Chromatography–High Resolution Time-of-Flight Mass Spectrometry Combined with Chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A High-Throughput Method for the Comprehensive Analysis of Terpenes and Terpenoids in Medicinal Cannabis Biomass - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Proposal for a standardised method for the identification of essential oils by HPTLC - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Beta-Spathulenol from Various Botanical Sources

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative study of beta-spathulenol, a sesquiterpenoid of significant interest for its diverse biological activities, isolated from various plant sources. We present quantitative data on its prevalence, detailed experimental protocols for its extraction and analysis, and an overview of its role in inflammatory signaling pathways.

Quantitative Analysis of Beta-Spathulenol Content

The concentration of beta-spathulenol varies significantly across different plant species and even within the same species depending on geographical location, harvest time, and the specific plant part utilized. The following table summarizes the percentage of beta-spathulenol found in the essential oils of several documented plant sources.

Plant Species	Family	Plant Part	Percentage of Beta-Spathulenol in Essential Oil (%)
Moluccella aucheri	Lamiaceae	Aerial Parts	63.3%
Eryngium maritimum	Apiaceae	Aerial Parts	22.0%[1][2]
Salvia reflexa	Lamiaceae	Aerial Parts	22.55%
Kundmannia anatolica	Apiaceae	Not Specified	17.40–24.99%[3]
Kundmannia syriaca	Apiaceae	Not Specified	17.40–24.99%[3]
Callicarpa japonica	Lamiaceae	Not Specified	18.1%[4]
Stevia rebaudiana	Asteraceae	Leaf	14.9%[5][6]
*Black Cumin (Nigella sativa)	Ranunculaceae	Seed	up to 14.45%[3]
Salvia dichroantha	Lamiaceae	Aerial Parts	11.55%
Salvia staminea	Lamiaceae	Whole Plant	10.02%
Salvia sclarea	Lamiaceae	Aerial Parts	3.4% - 9.07%[3][5]
Ballota aucheri	Lamiaceae	Not Specified	6.0%[5][6]
Origanum vulgare	Lamiaceae	Aerial Parts	up to 5.9%
Salvia microphylla	Lamiaceae	Aerial Parts	5.04%
Callicarpa macrophylla	Verbenaceae	Leaves	1.06%[4]

Experimental Protocols

The extraction and quantification of beta-spathulenol from plant sources typically involve hydrodistillation followed by gas chromatography-mass spectrometry (GC-MS) analysis.

Extraction of Essential Oil by Hydrodistillation

This method utilizes a Clevenger-type apparatus to isolate volatile compounds from plant material.

• Sample Preparation: Aerial parts of the plants (leaves, stems, flowers) are air-dried in a shaded, well-ventilated area to reduce moisture content. The dried material is then coarsely powdered to increase the surface area for efficient extraction.

• Apparatus: A Clevenger-type hydrodistillation unit is assembled, consisting of a round-bottom flask, a condenser, and a collection burette.

• Procedure:

  • A known quantity of the powdered plant material (e.g., 100 g) is placed into the round-bottom flask.

  • Distilled water is added to the flask to fully immerse the plant material (e.g., 1 L).

  • The mixture is heated to boiling. The resulting steam, carrying the volatile essential oils, rises and enters the condenser.

  • The condensed steam and essential oil mixture is collected in the burette. Due to the lower density of the essential oil, it forms a layer on top of the water.

  • The hydrodistillation process is typically carried out for 3 hours.

  • After cooling, the essential oil is collected and dried over anhydrous sodium sulfate to remove any residual water. The oil is then stored in a sealed, dark vial at 4°C until analysis.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is employed to separate and identify the individual components of the essential oil, allowing for the quantification of beta-spathulenol.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer is used.

• Chromatographic Conditions:

  • Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.

  • Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: The oven temperature is programmed to increase gradually to allow for the separation of compounds with different boiling points. A typical program might be: initial temperature of 60°C for 5 minutes, then increasing at a rate of 3°C/min to 240°C, and holding at 240°C for 10 minutes.

  • Injector Temperature: 250°C.

  • Injection Mode: Split mode (e.g., split ratio of 1:50).

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Ion Source Temperature: 230°C.

• Compound Identification and Quantification:

  • The identification of beta-spathulenol is achieved by comparing its mass spectrum and retention index with those of a known standard and with data from mass spectral libraries (e.g., NIST, Wiley).

  • The relative percentage of beta-spathulenol in the essential oil is calculated based on the peak area of the compound relative to the total peak area of all identified compounds in the chromatogram.

Biological Performance and Signaling Pathways

Beta-spathulenol has demonstrated a range of biological activities, with its anti-inflammatory properties being of particular interest. While direct comparative studies on the performance of beta-spathulenol from different plant sources are limited, research on the compound from various individual sources highlights its potential. For instance, spathulenol isolated from Psidium guineense exhibited antioxidant activity with an IC50 of 85.60 μg/mL in a DPPH assay[2]. In another study, spathulenol from Salvia mirzayanii was shown to inhibit the proliferation of activated lymphocytes with an IC50 of 85.4 µg/mL[7].

The anti-inflammatory effects of beta-spathulenol are, in part, mediated through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This pathway is a key regulator of the inflammatory response.

Inhibitory Action of Beta-Spathulenol on the NF-κB Signaling Pathway

Caption: Inhibition of the NF-κB signaling pathway by beta-spathulenol.

In response to inflammatory stimuli, the IKK complex is activated, leading to the degradation of IκB and the subsequent activation and nuclear translocation of NF-κB. In the nucleus, NF-κB induces the expression of pro-inflammatory genes, including those encoding for inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and various pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. Beta-spathulenol exerts its anti-inflammatory effect by inhibiting the activation of the IKK complex, thereby preventing the activation of NF-κB and the downstream inflammatory cascade.

Experimental Workflow for Beta-Spathulenol Analysis

The following diagram illustrates the general workflow for the extraction, isolation, and analysis of beta-spathulenol from plant sources.

Caption: Workflow for beta-spathulenol extraction and analysis.

Conclusion

Beta-spathulenol is a promising natural compound with significant therapeutic potential, particularly in the realm of anti-inflammatory drug development. This guide provides a foundational comparison of its occurrence in various plant sources and the methodologies for its study. While the quantitative data on its presence is expanding, further research is critically needed to conduct direct comparative studies on the biological efficacy of beta-spathulenol derived from these diverse botanical origins. Such studies will be invaluable for identifying the most potent and viable plant sources for the targeted isolation of this valuable sesquiterpenoid for future therapeutic applications.

References

• 1. ijrti.org [ijrti.org]
• 2. glpbio.com [glpbio.com]
• 3. science.org.ge [science.org.ge]
• 4. GC-MS Analysis and Biological Activities of Algerian Salvia microphylla Essential Oils [scielo.org.mx]
• 5. Essential oil composition of Salvia sclarea L. aerial parts and its AChE inhibitory properties | Ayoub | Facta Universitatis, Series: Physics, Chemistry and Technology [casopisi.junis.ni.ac.rs]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. bdbotsociety.org [bdbotsociety.org]

Beta-Spathulenol: A Comparative Analysis of its Mechanism of Action

Beta-spathulenol, a naturally occurring sesquiterpenoid alcohol found in various essential oils, has garnered significant interest within the scientific community for its potential therapeutic properties. This guide provides a comprehensive comparison of the mechanism of action of beta-spathulenol with known drugs, focusing on its anti-inflammatory, anticancer, and immunomodulatory effects. The information presented is intended for researchers, scientists, and drug development professionals, with a focus on experimental data and detailed methodologies.

Anti-inflammatory Activity: A Comparison with NSAIDs

Beta-spathulenol exhibits notable anti-inflammatory properties, primarily through the inhibition of key enzymes in the inflammatory cascade. Its mechanism of action shows similarities to nonsteroidal anti-inflammatory drugs (NSAIDs) like indomethacin and diclofenac, which are known inhibitors of cyclooxygenase (COX) enzymes.

Comparative Efficacy of Beta-Spathulenol and NSAIDs

Parameter	Beta-Spathulenol IC50 (µg/mL)	Indomethacin IC50 (µg/mL)	Diclofenac IC50 (µg/mL)
COX-1 Inhibition	51.46	28.66	18.24
COX-2 Inhibition	Not specified in detail, but noted to be a significant inhibitor with more selectivity towards COX-1	Not specified in detail in the direct comparison	Not specified in detail in the direct comparison
Lipoxygenase (LOX) Inhibition	32.63	Not specified	Not specified
Hemolysis Inhibition	72.63	39.34	35.28
Protein Denaturation Inhibition	52.28	Not specified in direct comparison	Not specified in direct comparison
Proteinase Inhibition	59.35	39.64	32.46

Table 1: Comparative in vitro anti-inflammatory activity of beta-spathulenol, indomethacin, and diclofenac.[1]

The data indicates that while indomethacin and diclofenac are more potent inhibitors of COX-1, beta-spathulenol demonstrates significant inhibitory activity against both COX and LOX enzymes, suggesting a broader spectrum of anti-inflammatory action.[1] Furthermore, its ability to inhibit protein denaturation and proteinase activity contributes to its anti-inflammatory profile.[1]

Signaling Pathway

The anti-inflammatory action of beta-spathulenol, similar to NSAIDs, is primarily mediated through the inhibition of the arachidonic acid cascade. By inhibiting COX and LOX enzymes, beta-spathulenol reduces the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

Inhibition of the Arachidonic Acid Cascade.

Anticancer Activity: A Putative Comparison with Doxorubicin

Beta-spathulenol has demonstrated cytotoxic effects against various cancer cell lines. While direct comparative studies with standard chemotherapeutics are limited, existing data allows for a preliminary assessment of its potential.

Comparative Cytotoxicity

Cell Line	Beta-Spathulenol (from Essential Oil) IC50 (µg/mL)	Doxorubicin IC50 (µg/mL)
A549 (Lung Cancer)	20.14	25.51
HeLa (Cervical Cancer)	Not available in direct comparison	0.09 (as per one study)
HT-29 (Colon Cancer)	Not available in direct comparison	0.165 (as per one study)
OVCAR-3 (Ovarian Cancer)	49.30 (pure compound)	Not available in direct comparison

Table 2: Comparative cytotoxicity of beta-spathulenol (from essential oil of Myrcia splendens containing 1.6% spathulenol) and doxorubicin against A549 cells.[1] IC50 for pure spathulenol against OVCAR-3 is also presented.

It is important to note that the IC50 value for beta-spathulenol against A549 cells is derived from an essential oil containing a small percentage of the compound, suggesting that pure beta-spathulenol may exhibit higher potency.[1]

Proposed Signaling Pathways

The precise anticancer mechanism of beta-spathulenol is still under investigation, but evidence suggests the involvement of apoptosis induction and modulation of key signaling pathways. Molecular docking studies have indicated that spathulenol can bind to the tumor suppressor protein p53, potentially activating downstream apoptotic pathways. Furthermore, studies on related terpenoids suggest a possible role in the inhibition of the NF-κB pathway and modulation of the MAPK pathway.

Putative Anticancer Mechanisms of Action.

Immunomodulatory Effects

Beta-spathulenol has been shown to modulate immune responses, specifically by inhibiting lymphocyte proliferation and inducing apoptosis in activated lymphocytes.

A study on the methanol extract of Salvia mirzayanii, containing 62% spathulenol, demonstrated a dose-dependent inhibition of lymphocyte proliferation with an IC50 of 85.4 ± 11.08 µg/mL. The same study also showed an induction of apoptosis in these cells with an IC50 of 77.2 ± 5.31 µg/mL, suggesting a potential mechanism for its immunomodulatory effects. Interestingly, this apoptotic induction appeared to be independent of caspase-3 activity.

Experimental Workflow: Lymphocyte Proliferation Assay

Workflow for Assessing Lymphocyte Proliferation.

Experimental Protocols

Cyclooxygenase (COX) Inhibition Assay

The COX inhibitory activity of beta-spathulenol was determined using a colorimetric inhibitor screening assay. The assay measures the peroxidase component of COX enzymes. The peroxidase activity is monitored by the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm. The reaction mixture typically contains Tris-HCl buffer, hematin, and the COX enzyme (COX-1 or COX-2). The test compound is pre-incubated with the enzyme before the addition of arachidonic acid to initiate the reaction. The absorbance is then measured, and the percentage of inhibition is calculated relative to a control without the inhibitor.

Protein Denaturation Inhibition Assay

The inhibition of protein denaturation was evaluated using bovine serum albumin (BSA). A solution of BSA is heated to induce denaturation. The test compound is incubated with the BSA solution before heating. The turbidity of the solution is measured spectrophotometrically at a specific wavelength (e.g., 660 nm). The percentage of inhibition of denaturation is calculated by comparing the turbidity of the test sample with that of a control.

Antiproliferative Assay (MTT Assay)

The cytotoxic effect of beta-spathulenol on cancer cell lines was assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Cancer cells are seeded in 96-well plates and treated with different concentrations of the test compound. After a specific incubation period, MTT solution is added to each well. The viable cells reduce the yellow MTT to purple formazan crystals. The formazan crystals are then dissolved in a suitable solvent (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm). The percentage of cell viability is calculated, and the IC50 value is determined.

Lymphocyte Proliferation Assay

Peripheral blood mononuclear cells (PBMCs) are isolated from whole blood using density gradient centrifugation. The cells are then cultured in the presence of a mitogen (e.g., phytohemagglutinin) to stimulate proliferation. Different concentrations of the test compound are added to the cultures. After a defined incubation period, the proliferation is assessed using methods such as [3H]-thymidine incorporation or staining with a fluorescent dye like CFSE, followed by flow cytometry analysis.

Conclusion

Beta-spathulenol demonstrates a multifaceted mechanism of action with potential therapeutic applications in inflammation and cancer. Its anti-inflammatory effects are comparable to, and in some aspects broader than, traditional NSAIDs. While its anticancer activity requires further direct comparative studies against established chemotherapeutic agents, the preliminary data is promising and suggests a mechanism involving the induction of apoptosis. The immunomodulatory properties of beta-spathulenol further highlight its potential as a lead compound for the development of new therapeutic agents. Future research should focus on elucidating the specific molecular targets of beta-spathulenol within the NF-κB and MAPK signaling pathways to fully understand its mechanism of action.

References

• 1. Cytotoxic activity of essential oil from Leaves of Myrcia splendens against A549 Lung Cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of β-Spathulenol Quantification

For Researchers, Scientists, and Drug Development Professionals

The primary analytical technique discussed is Gas Chromatography-Mass Spectrometry (GC-MS), which is a prevalent and reliable method for the identification and quantification of volatile and semi-volatile compounds like β-Spathulenol in complex matrices such as essential oils.[1][2][3][4]

Hypothetical Inter-Laboratory Study Design

For the purpose of this guide, we will simulate a study where four independent laboratories (Lab A, Lab B, Lab C, and Lab D) were provided with a standardized sample of essential oil from Salvia species[3], known to contain β-Spathulenol. Each laboratory was tasked with quantifying the concentration of β-Spathulenol using their in-house GC-MS instrumentation and reporting the mean concentration from three replicate analyses.

Experimental Protocols

A standardized experimental protocol is crucial for minimizing inter-laboratory variability. The following methodology is a composite of standard practices for the analysis of sesquiterpenoids in essential oils.

1. Sample Preparation:

• Objective: To prepare the essential oil sample for GC-MS analysis.

• Procedure:

  • Allow the provided essential oil sample to equilibrate to room temperature.

  • Prepare a 1% (v/v) solution of the essential oil in a suitable solvent (e.g., hexane or ethanol).

  • Vortex the solution for 30 seconds to ensure homogeneity.

  • Transfer an aliquot of the diluted sample into a GC vial for analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Objective: To separate and quantify β-Spathulenol from the essential oil matrix.

• Instrumentation: A standard GC-MS system equipped with a capillary column is used.

• Typical GC-MS Parameters:

  • Column: HP-5MS (30 m x 0.25 mm i.d., film thickness 0.25 µm) or equivalent.[3]

  • Carrier Gas: Helium, at a constant flow rate of 1 mL/min.[3]

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL.

  • Split Ratio: 1:10.[3]

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 240 °C at a rate of 3 °C/min.

    • Final hold: Hold at 240 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

  • Mass Scan Range: 40-400 m/z.[5]

3. Compound Identification and Quantification:

• Identification: The identification of β-Spathulenol is achieved by comparing the retention time and mass spectrum of the peak in the sample chromatogram with that of a certified reference standard. The mass spectrum should also be compared with a reference library such as NIST.[5][6]

• Quantification: An external standard calibration curve is constructed using a certified reference standard of β-Spathulenol at a minimum of five different concentrations. The concentration of β-Spathulenol in the sample is determined by interpolating its peak area against the calibration curve.

Data Presentation

The following table summarizes the hypothetical quantitative results for β-Spathulenol from the four participating laboratories.

Laboratory	Replicate 1 (mg/mL)	Replicate 2 (mg/mL)	Replicate 3 (mg/mL)	Mean (mg/mL)	Standard Deviation	Relative Standard Deviation (%)
Lab A	5.23	5.28	5.19	5.23	0.045	0.86
Lab B	5.41	5.35	5.45	5.40	0.050	0.93
Lab C	5.15	5.21	5.18	5.18	0.030	0.58
Lab D	5.33	5.29	5.38	5.33	0.046	0.86
Overall Mean	5.29
Overall Standard Deviation	0.098
Overall Relative Standard Deviation (%)	1.85

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the inter-laboratory comparison of β-Spathulenol quantification.

Caption: Experimental workflow for β-Spathulenol quantification.

Caption: Logical relationship in the inter-laboratory study.

References

• 1. Study on quantitative and qualitative changes in essential oil compounds of Teucrium polium L. subsp. polium at different phenological stages [ijmapr.areeo.ac.ir]
• 2. researchgate.net [researchgate.net]
• 3. Essential Oil Composition Analysis, Antimicrobial Activities, and Biosystematic Studies on Six Species of Salvia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. LVI and DI-SPME Combined with GC/MS and GC/MS for Volatile Chemical Profile Investigation and Cytotoxic Power Evaluation of Essential Oil and Hydrolate from Cannabis sativa L. cv. Carmagnola | MDPI [mdpi.com]
• 6. Comparative Study on the Chemical Composition and Biological Activities of the Essential Oils of Lavandula angustifolia and Lavandula x intermedia Cultivated in Lebanon - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the In Vivo Efficacy of Beta-Spathulenol: A Preclinical Comparison Guide

Absence of direct in vivo comparative studies of beta-spathulenol against a placebo necessitates an evaluation based on available in vitro preclinical data. This guide provides a comprehensive overview of the demonstrated anti-inflammatory and antiproliferative activities of beta-spathulenol, offering insights into its potential therapeutic efficacy.

Beta-spathulenol, a tricyclic sesquiterpenoid found in the essential oils of various plants, has garnered scientific interest for its potential pharmacological properties. While in vivo studies directly comparing its efficacy against a placebo are currently unavailable in the scientific literature, a body of in vitro research provides valuable insights into its bioactivity. This guide synthesizes the existing preclinical data to offer a comparative perspective for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro studies on beta-spathulenol, providing a basis for comparing its potency in different biological assays.

Table 1: In Vitro Antiproliferative Activity of Beta-Spathulenol

Cell Line	Assay Type	IC50 / GI50 (µg/mL)	Reference
Ovarian Cancer (OVCAR-3)	Sulforhodamine B	49.30	[1]
Mouse T-cell Lymphoma (L5178Y)	Not Specified	> 6 µM	[2]

IC50 (Inhibitory Concentration 50) is the concentration of a substance that inhibits a specific biological or biochemical function by 50%. GI50 (Growth Inhibition 50) is the concentration that inhibits cell growth by 50%.

Table 2: In Vitro Anti-inflammatory Activity of Beta-Spathulenol

Assay	IC50 (µg/mL)	Standard Drug (IC50 µg/mL)	Reference
Lipoxygenase (LOX) Inhibition	32.63	Indomethacin (39.64), Diclofenac (32.46)	[3]
Proteinase Inhibition	59.35	Indomethacin (39.64), Diclofenac (32.46)	[3]
Hemolysis Inhibition (HRBC)	72.63	Indomethacin (39.34), Diclofenac (35.28)	[3]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. The following sections outline the experimental protocols used in the key studies cited.

Sulforhodamine B (SRB) Assay for Antiproliferative Activity

This assay is used to determine cytotoxicity and cell proliferation.[1]

• Cell Plating: Cancer cell lines are seeded in 96-well plates and incubated to allow for cell attachment.

• Treatment: Cells are treated with various concentrations of beta-spathulenol and a control substance.

• Incubation: The plates are incubated for a specified period.

• Fixation: Cells are fixed with trichloroacetic acid (TCA).

• Staining: The fixed cells are stained with the SRB dye, which binds to cellular proteins.

• Washing: Unbound dye is washed away.

• Solubilization: The protein-bound dye is solubilized with a Tris base solution.

• Absorbance Measurement: The absorbance is read on a plate reader at a specific wavelength, which is proportional to the cellular protein mass.

In Vitro Anti-inflammatory Assays

These assays assess the potential of a compound to inhibit key inflammatory mediators.[3]

• Lipoxygenase (LOX) Inhibition Assay: This assay measures the inhibition of the LOX enzyme, which is involved in the biosynthesis of leukotrienes. The activity is typically determined by monitoring the formation of the product from a substrate like linoleic acid spectrophotometrically.

• Proteinase Inhibition Assay: This assay evaluates the ability of the compound to inhibit proteinases, which are involved in tissue damage during inflammation. The assay often involves measuring the inhibition of trypsin-induced hydrolysis of a substrate like bovine serum albumin.

• Hemolysis Inhibition (HRBC) Assay: This assay assesses the stabilization of human red blood cell membranes. Inhibition of heat-induced or hypotonicity-induced hemolysis is measured spectrophotometrically and is an indicator of anti-inflammatory activity.

Potential Signaling Pathways and Mechanisms of Action

While direct studies on beta-spathulenol's signaling pathways are limited, research on essential oils containing spathulenol and structurally related sesquiterpenoids suggests potential mechanisms of action. These include the modulation of key signaling pathways involved in inflammation and apoptosis.

Apoptosis Pathway

Essential oils containing spathulenol have been shown to induce apoptosis in cancer cells.[4][5][6] The intrinsic, or mitochondrial, pathway of apoptosis is a likely target.

Potential Intrinsic Apoptosis Pathway

NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a critical regulator of the inflammatory response. Inhibition of this pathway is a key mechanism for many anti-inflammatory compounds. Essential oils containing spathulenol have been shown to inhibit the activation of NF-κB.[7]

Potential NF-κB Pathway Inhibition

MAPK Signaling Pathway

Mitogen-activated protein kinase (MAPK) signaling pathways are involved in cellular responses to a variety of stimuli and play a key role in inflammation and cancer. Modulation of these pathways is another potential mechanism of action.

Potential MAPK Pathway Modulation

Experimental Workflow

The general workflow for the in vitro evaluation of beta-spathulenol's bioactivity is depicted below.

In Vitro Evaluation Workflow

References

• 1. Antioxidant, anti-inflammatory, antiproliferative and antimycobacterial activities of the essential oil of Psidium guineense Sw. and spathulenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchtrend.net [researchtrend.net]
• 4. Exploring the Potent Anticancer Activity of Essential Oils and Their Bioactive Compounds: Mechanisms and Prospects for Future Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer Properties of Essential Oils and Other Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. <i>Mesosphaerum suaveolens</i> Essential Oil Attenuates Inflammatory Response and Oxidative Stress in LPS-Stimulated RAW 264.7 Macrophages by Regulating NF-κB Signaling Pathway - ProQuest [proquest.com]

Safety & Regulatory Compliance

Proper Disposal of beta-Spathulenol: A Guide for Laboratory Professionals

Researchers and scientists handling beta-Spathulenol must adhere to strict disposal protocols to ensure laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the proper disposal of beta-Spathulenol, in solid form and in solution, aligning with standard safety practices.

Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle beta-Spathulenol in a well-ventilated area, preferably within a chemical fume hood.[1] Appropriate personal protective equipment (PPE), including chemical-impermeable gloves, safety goggles, and a lab coat, must be worn to avoid contact with skin and eyes.[1] All sources of ignition should be eliminated from the vicinity, and spark-proof tools should be used, as beta-Spathulenol is a combustible material.[1]

Disposal of beta-Spathulenol Waste

The primary recommended methods for the disposal of beta-Spathulenol are through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Under no circumstances should beta-Spathulenol or its containers be disposed of in regular trash or discharged into sewer systems.[1]

Quantitative Data Summary

Property	Value
Molecular Formula	C15H24O[2]
Molecular Weight	220.35 g/mol [2]
CAS Number	6750-60-3[1][3]

Step-by-Step Disposal Protocol

For Solid beta-Spathulenol:

• Collection: Carefully collect all solid beta-Spathulenol waste.

• Containerization: Place the collected waste into a suitable, clearly labeled, and tightly closed container for disposal.[1]

• Storage: Store the container in a dry, cool, and well-ventilated place, away from incompatible materials and sources of ignition, pending disposal.[1]

• Arrangement for Disposal: Contact a licensed chemical waste disposal service to arrange for pickup and proper disposal via incineration or other approved methods.

For beta-Spathulenol Solutions:

• Collection: Collect all solutions containing beta-Spathulenol in a designated, leak-proof, and appropriately labeled waste container.

• Storage: Store the waste container in a secondary containment tray in a well-ventilated area, away from heat and ignition sources.

• Disposal: Arrange for the disposal of the liquid waste through a licensed chemical waste management company.

Disposal of Contaminated Materials:

• Decontamination: Triple-rinse empty containers that held beta-Spathulenol with a suitable solvent (e.g., ethanol or acetone). The rinsate should be collected and treated as chemical waste.

• Container Disposal: Once decontaminated, containers can be offered for recycling or reconditioning.[1] Alternatively, puncture the container to render it unusable and dispose of it in a sanitary landfill, if local regulations permit.[1]

• PPE and Other Contaminated Items: Dispose of contaminated gloves, absorbent materials, and other disposable items in a sealed, labeled bag or container along with other solid chemical waste.

Experimental Workflow for Accidental Release

In the event of a spill, the following protocol should be followed:

• Evacuation and Ventilation: Evacuate non-essential personnel from the area and ensure adequate ventilation.[1]

• Ignition Source Removal: Remove all sources of ignition from the spill area.[1]

• Containment: Prevent further spillage or leakage if it is safe to do so. Do not allow the chemical to enter drains.[1]

• Cleanup: Use spark-proof tools and explosion-proof equipment to collect the spilled material.[1] Adsorb liquid spills with an inert absorbent material.

• Disposal of Cleanup Materials: Collect all contaminated materials and place them in a suitable, closed container for disposal, following the procedures outlined above.[1]

beta-Spathulenol Disposal Workflow

A flowchart illustrating the decision-making process for the proper disposal of beta-Spathulenol waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. beta-Spathulenol | C15H24O | CID 522266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. SPATHULENOL - Safety Data Sheet [chemicalbook.com]